Vitapex

• CAS: 72103-20-9

Core Science & Biosynthesis

Vitapex: A Technical Guide to its Composition and Chemical Properties for Dental Research

For Immediate Release

This technical guide provides an in-depth analysis of Vitapex, a widely used calcium hydroxide and iodoform-based paste in dental applications. The information is tailored for researchers, scientists, and drug development professionals, offering a comprehensive overview of its composition, chemical properties, and biological interactions. This document adheres to stringent data presentation and visualization requirements to facilitate advanced research and development.

Composition of Vitapex

Vitapex is a pre-mixed paste primarily composed of calcium hydroxide, iodoform, and silicone oil. The formulation is designed to be a non-hardening paste, which allows for its therapeutic effects to be exerted over a prolonged period. While the exact composition of the "inert" ingredients is proprietary, the principal components are well-documented in scientific literature and manufacturer's data sheets.

Table 1: Core Composition of Vitapex

Component	Percentage by Weight
Iodoform	~40.4%
Calcium Hydroxide	~30.3%
Silicone Oil	~22.4%
Inert Ingredients	~6.9%

Note: Percentages are approximate and may vary slightly between different product batches and cited literature.

Chemical and Physical Properties

The therapeutic efficacy of Vitapex is directly related to the individual and synergistic properties of its components. The high pH of calcium hydroxide creates an alkaline environment that is bactericidal and neutralizes endotoxins produced by anaerobic bacteria.[1] Iodoform possesses bacteriostatic properties and contributes to the material's radiopacity.[1] The silicone oil acts as a lubricant and vehicle, ensuring the complete coating of the canal walls.[2]

Table 2: Physicochemical Properties of Vitapex

Property	Reported Value(s)	Standard Test Method
pH	7.79	pH metry after 28 days
Radiopacity	4.4 mm Al	ISO 6876 / ANSI/ADA Spec. No. 57
Flow	19.6 mm - 31.0 mm	ISO 6876 / ANSI/ADA Spec. No. 57
Solubility	1.75% - 2.68%	ISO 6876 / ANSI/ADA Spec. No. 57

Note: The reported values are derived from multiple studies and may vary based on the specific experimental conditions.

Experimental Protocols

The physicochemical properties of Vitapex are evaluated using standardized testing protocols, primarily those outlined in ISO 6876:2012 and ANSI/ADA Specification No. 57 for endodontic sealing materials.

Flow Test (ISO 6876)

This test assesses the ability of the material to penetrate into the intricacies of the root canal system.

• Methodology: A specified volume (0.05 mL) of the paste is placed on a glass slab. A second glass slab and a weight are placed on top of the material for a defined period. The diameter of the resulting disc of material is then measured.

Radiopacity Test (ISO 6876)

This test evaluates the visibility of the material on a radiograph, which is crucial for assessing the quality of the root canal filling.

• Methodology: A sample of the material of a standardized thickness is radiographed alongside an aluminum step-wedge. The optical density of the material is then compared to the densities of the different steps of the aluminum wedge to determine its radiopacity in millimeters of aluminum.

Solubility Test (ISO 6876)

This test determines the material's resistance to dissolution when in contact with tissue fluids.

• Methodology: A set sample of the material is weighed and then immersed in distilled water for a specified time. After immersion, the sample is dried and re-weighed. The percentage of weight loss represents the solubility of the material.

Physicochemical property testing workflow for Vitapex.

Biological Interactions and Signaling Pathways

The therapeutic effects of Vitapex, particularly its ability to promote hard tissue formation (apexogenesis), are attributed to the biological activity of calcium hydroxide. Recent research has elucidated that calcium hydroxide stimulates human dental pulp stem cells (DPSCs) to proliferate, migrate, and differentiate into odontoblast-like cells. This process is mediated through the activation of the Mitogen-Activated Protein (MAP) Kinase signaling pathway.

Calcium hydroxide treatment of DPSCs leads to the phosphorylation and activation of key kinases within the MAPK pathway, including c-Jun N-terminal kinase (JNK), p38, and extracellular signal-regulated kinase (ERK).[3][4] The activation of these signaling cascades ultimately leads to the expression of genes involved in odontogenic differentiation and mineralization.

Calcium hydroxide-induced MAPK signaling in dental pulp stem cells.

Conclusion

This technical guide provides a consolidated resource for understanding the core composition and chemical properties of Vitapex. The provided data, experimental protocols, and signaling pathway diagrams are intended to support further research and development in the field of dental materials and regenerative dentistry. The unique combination of calcium hydroxide and iodoform in a stable, non-hardening paste continues to make Vitapex a material of significant interest for both clinical applications and scientific investigation.

References

• 1. cdn.standards.iteh.ai [cdn.standards.iteh.ai]
• 2. scielo.br [scielo.br]
• 3. Calcium Hydroxide-induced Proliferation, Migration, Osteogenic Differentiation, and Mineralization via the Mitogen-activated Protein Kinase Pathway in Human Dental Pulp Stem Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Core Mechanism of Calcium Hydroxide Iodoform Paste in Endodontics: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the mechanism of action of calcium hydroxide iodoform paste, a critical material in endodontic therapy. The following sections detail its antimicrobial, anti-inflammatory, and tissue-dissolving properties, as well as its capacity to induce hard tissue formation. This document synthesizes quantitative data, outlines detailed experimental protocols, and presents visual representations of key biological and experimental processes to facilitate a deeper understanding for research and development applications.

Antimicrobial Mechanism of Action

Calcium hydroxide iodoform paste exerts its antimicrobial effects primarily through the actions of calcium hydroxide. The dissociation of calcium hydroxide into calcium (Ca²⁺) and hydroxyl (OH⁻) ions creates a highly alkaline environment (pH 12.5-12.8), which is detrimental to the survival of most endodontic pathogens.[1][2] This high pH disrupts bacterial cell membranes, denatures proteins, and damages bacterial DNA.[3] While iodoform has been historically included for its antiseptic properties, contemporary research suggests it may not significantly enhance the antimicrobial efficacy of calcium hydroxide in a paste formulation.[4] Its primary role in modern preparations is likely as a radiopacifier.

The combination of calcium hydroxide and iodoform is effective against a broad spectrum of microorganisms commonly found in infected root canals.[4][5] However, its efficacy against certain resistant species, such as Enterococcus faecalis and Candida albicans, has been a subject of investigation.[3]

Quantitative Antimicrobial Efficacy

The following table summarizes the in vitro antimicrobial activity of calcium hydroxide iodoform paste and its components against common endodontic pathogens. The data is presented as the mean zone of inhibition in millimeters.

Microorganism	Calcium Hydroxide + Saline (mm)	Calcium Hydroxide + Iodoform + Saline (mm)	Iodoform + Saline (mm)	Reference
Staphylococcus aureus	15.3 ± 0.8	15.1 ± 0.7	0	[4]
Enterococcus faecalis	9.7 ± 1.3	-	-	[6]
Pseudomonas aeruginosa	14.8 ± 0.5	14.6 ± 0.9	0	[4]
Bacillus subtilis	16.2 ± 0.6	16.0 ± 0.5	0	[4]
Candida albicans	13.5 ± 0.7	13.3 ± 0.6	0	[4]

Experimental Protocol: Agar Diffusion Test for Antimicrobial Susceptibility

This protocol outlines the agar diffusion method used to assess the antimicrobial activity of endodontic materials.

1. Preparation of Microbial Inoculum:

• Isolate colonies of the target microorganism from a fresh culture plate.
• Suspend the colonies in sterile saline or Mueller-Hinton broth.
• Adjust the turbidity of the suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

2. Inoculation of Agar Plates:

• Using a sterile cotton swab, evenly inoculate the entire surface of a Mueller-Hinton agar plate with the prepared microbial suspension. Rotate the plate by 60° between streaks to ensure uniform coverage.

3. Application of Test Materials:

• Create wells (typically 6 mm in diameter) in the agar using a sterile cork borer.
• Prepare the calcium hydroxide iodoform paste and control pastes (e.g., calcium hydroxide with saline, iodoform with saline) to a consistent viscosity.
• Fill the wells with the respective test materials, ensuring they are level with the agar surface.

4. Incubation:

• Incubate the plates at 37°C for 24-48 hours in an appropriate atmosphere for the test microorganism (e.g., aerobic for most bacteria, anaerobic for obligate anaerobes).

5. Measurement and Interpretation:

• After incubation, measure the diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) in millimeters using a caliper.
• A larger zone of inhibition indicates greater antimicrobial activity.

Anti-inflammatory Mechanism of Action

The high pH of calcium hydroxide also contributes to its anti-inflammatory properties by neutralizing the acidic byproducts of bacterial metabolism and inflammatory processes in the periapical tissues.[1] Furthermore, calcium hydroxide has been shown to denature pro-inflammatory cytokines, thereby reducing the inflammatory response.[7][8]

Effect on Pro-inflammatory Cytokines

Studies have demonstrated that calcium hydroxide can significantly reduce the levels of key pro-inflammatory cytokines involved in apical periodontitis.

Cytokine	Reduction with Calcium Hydroxide	Reference
Interleukin-1α (IL-1α)	50-100%	[8]
Tumor Necrosis Factor-α (TNF-α)	50-100%	[8]
Interleukin-1β (IL-1β)	Statistically significant reduction	[9]
Interferon-γ (IFN-γ)	Statistically significant reduction	[9]
Interleukin-10 (IL-10)	Statistically significant reduction	[9]

Signaling Pathway: Inhibition of Pro-inflammatory Cytokine Action

The following diagram illustrates the proposed mechanism by which calcium hydroxide mitigates the inflammatory response at the molecular level.

Caption: Proposed anti-inflammatory mechanism of calcium hydroxide.

Experimental Protocol: Measurement of Cytokine Levels in Periapical Exudate

This protocol describes a method for quantifying cytokine levels in periapical exudate following the application of intracanal medicaments.

1. Sample Collection:

• Isolate the tooth with a rubber dam.
• After accessing the root canal, collect a baseline sample of periapical exudate using a sterile paper point inserted to the working length and left in place for 60 seconds.
• Place the paper point in a microcentrifuge tube containing a buffer solution with protease inhibitors.
• Apply the calcium hydroxide iodoform paste as an intracanal medicament and seal the access cavity.

2. Post-Medication Sample Collection:

• At a predetermined time point (e.g., 7 or 14 days), re-access the tooth and remove the intracanal medicament by irrigation.
• Collect a second periapical exudate sample using the same method as the baseline collection.

3. Cytokine Quantification:

• Elute the cytokines from the paper points by vortexing and centrifugation.
• Quantify the concentration of specific cytokines (e.g., IL-1β, TNF-α) in the supernatant using a multiplex immunoassay system (e.g., Bio-Plex®) or individual ELISA kits according to the manufacturer's instructions.

4. Data Analysis:

• Compare the cytokine concentrations between the baseline and post-medication samples to determine the effect of the intracanal medicament.

Tissue Dissolution Capability

The high alkalinity of calcium hydroxide enables it to dissolve organic tissue remnants within the root canal system.[10] This property is crucial for cleaning areas inaccessible to mechanical instrumentation.

Quantitative Assessment of Tissue Dissolution

The efficacy of tissue dissolution can be quantified by measuring the weight loss of pulp tissue samples after exposure to the medicament.

Material	Mean Weight Loss (%)	Reference
5.25% Sodium Hypochlorite	100%	[11]
2.5% Sodium Hypochlorite	100%	[11]
Calcium Hydroxide Paste	Minimal	[10]

Note: While calcium hydroxide paste has minimal immediate pulp dissolution potential compared to sodium hypochlorite, its long-term placement contributes to the breakdown of necrotic tissue.

Experimental Protocol: In Vitro Pulp Tissue Dissolution Assay

This protocol details a method for evaluating the tissue-dissolving capacity of endodontic materials.

1. Tissue Sample Preparation:

• Harvest fresh pulp tissue from extracted, non-carious human or bovine teeth.
• Standardize the weight of each pulp tissue sample (e.g., 10 mg).

2. Experimental Setup:

• Place each pre-weighed pulp tissue sample into a separate well of a 24-well plate.
• Add a standardized volume of the test material (e.g., calcium hydroxide iodoform paste) to each well, ensuring complete immersion of the tissue. Include a negative control group with saline.

3. Incubation:

• Incubate the plate at 37°C for a specified period (e.g., 30 minutes, 1 hour, 24 hours).

4. Post-Incubation Processing:

• Carefully remove the remaining pulp tissue from the test material.
• Gently blot the tissue dry with filter paper.
• Weigh the remaining tissue using a precision analytical balance.

5. Calculation of Weight Loss:

• Calculate the percentage of weight loss for each sample using the following formula:
• % Weight Loss = ((Initial Weight - Final Weight) / Initial Weight) x 100

Induction of Hard Tissue Formation (Apexification)

Calcium hydroxide iodoform paste is widely used to induce the formation of a hard tissue barrier at the apex of immature permanent teeth with necrotic pulps, a procedure known as apexification.[5] The high pH of calcium hydroxide creates a favorable environment for hard tissue formation by stimulating the proliferation and differentiation of undifferentiated mesenchymal cells in the periapical region into odontoblast-like cells. This process is mediated by the release of bioactive molecules such as Bone Morphogenetic Protein-2 (BMP-2) and Transforming Growth Factor-beta 1 (TGF-β1).[12][13]

Signaling Pathway: Induction of Odontoblast Differentiation and Mineralization

The following diagram illustrates the signaling cascade initiated by calcium hydroxide that leads to hard tissue formation.

Caption: Signaling pathway for hard tissue formation induced by calcium hydroxide.

Experimental Workflow: In Vitro Model of Apexification

The following diagram outlines a typical experimental workflow for studying apexification in vitro.

Caption: Experimental workflow for an in vitro apexification study.

Conclusion

Calcium hydroxide iodoform paste remains a cornerstone of endodontic treatment due to its multifaceted mechanism of action. Its potent antimicrobial activity, driven by a high pH environment, effectively reduces the microbial load in infected root canals. The anti-inflammatory properties, mediated by the neutralization of acidic byproducts and the denaturation of pro-inflammatory cytokines, contribute to the resolution of periapical inflammation. While its tissue-dissolving capabilities are less immediate than those of irrigating solutions like sodium hypochlorite, its sustained action aids in the breakdown of necrotic tissue remnants. Critically, its ability to induce hard tissue formation through the stimulation of dental pulp stem cells and the release of bioactive molecules makes it an invaluable material for apexification procedures in immature teeth. A thorough understanding of these mechanisms, supported by robust experimental data and protocols, is essential for the continued development and refinement of endodontic materials and therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. Effect of intracanal cryotherapy on the inflammatory cytokine, proteolytic enzyme levels and post-operative pain in teeth with asymptomatic apical periodontitis: A randomized clinical trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antimicrobial Activity of Calcium Hydroxide in Endodontics: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. INFLUENCE OF IODOFORM ON ANTIMICROBIAL POTENTIAL OF CALCIUM HYDROXIDE - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]
• 6. Antibacterial Efficacy of Calcium Hydroxide with Iodoform versus Calcium Hydroxide with Camphorated Paramonochlorophenol as Intrachannel Pastes on an Enterococcus faecalis Biofilm: A Comparative In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The Effect of Calcium Hydroxide on Pro-Inflammatory Cytokines and Neuropeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of calcium hydroxide on proinflammatory cytokines and neuropeptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Effects of calcium hydroxide on cytokine expression in endodontic infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. oraljournal.com [oraljournal.com]
• 11. ijss-sn.com [ijss-sn.com]
• 12. suffolkrootcanal.co.uk [suffolkrootcanal.co.uk]
• 13. researchgate.net [researchgate.net]

Biocompatibility of Vitapex® with Periapical Tissues: An In-Depth Technical Guide from In Vitro Studies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the in vitro biocompatibility of Vitapex®, a calcium hydroxide and iodoform-based root canal filling material, with periapical tissues. By summarizing quantitative data, detailing experimental protocols, and visualizing key biological processes, this document serves as a critical resource for understanding the cellular and molecular interactions of this widely used endodontic material.

Executive Summary

Vitapex® consistently demonstrates a high degree of biocompatibility in in vitro studies. When compared to other root canal filling materials, Vitapex® exhibits lower cytotoxicity, promoting higher cell viability of periapical tissues such as periodontal ligament cells and osteoblasts.[1] Furthermore, evidence suggests that Vitapex® possesses anti-inflammatory properties, contributing to a favorable environment for periapical healing. This guide synthesizes the available in vitro data to provide a detailed understanding of these biocompatible characteristics.

Quantitative Data on Cytotoxicity

The biocompatibility of Vitapex® has been quantitatively assessed in numerous in vitro studies, primarily through the evaluation of cell viability and cytotoxicity. The following tables summarize the key findings from comparative studies.

Table 1: Comparative Cytotoxicity of Vitapex® and Other Root Canal Filling Materials on Human Periodontal Ligament (PDL) Cells

Material	Concentration	Exposure Time	Cell Death (%)	Cell Viability (%)	Reference
Vitapex®	1.0 mg/mL	24 hours	20%	80%	[1]
Vitapex®	0.5 mg/mL	24 hours	20%	80%	[1]
Vitapex®	0.25 mg/mL	24 hours	20%	80%	[1]
Vitapex®	0.125 mg/mL	24 hours	20%	80%	[1]
Pure Calcium Hydroxide	1.0 mg/mL	24 hours	35%	65%	[1]
Calasept®	1.0 mg/mL	24 hours	35%	65%	[1]
Pulpdent®	1.0 mg/mL	24 hours	30-35%	65-70%	[1]
Ultracal®	1.0 mg/mL	24 hours	30-35%	65-70%	[1]

Table 2: Comparative Cell Survival Rates of Various Root Filling Materials on Human Osteosarcoma (U2OS) Cell Lines

Material	Relative Survival Rate	Reference
Vitapex®	Highest
Ca(OH)₂ + Iodoform	Highest
Ca(OH)₂ + Iodoform + CPC	Significantly Lower
Ca(OH)₂ + CPC	Significantly Lower
ZnO + Eugenol + FC	Lowest
Ca(OH)₂ + FC	Lowest

Experimental Protocols

The in vitro biocompatibility of Vitapex® is primarily evaluated through cytotoxicity assays. The following is a detailed methodology for the widely used MTT assay.

MTT Assay for Cytotoxicity Assessment

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

a) Preparation of Material Eluates:

• Vitapex® and other control materials are prepared according to the manufacturer's instructions.

• Samples of the materials are incubated in a cell culture medium (e.g., Dulbecco's Modified Eagle Medium - DMEM) at a specific surface area to volume ratio (e.g., 1.25 cm²/mL) for a set period (e.g., 24 hours) at 37°C.

• The culture medium is then collected and centrifuged to remove any debris. The supernatant is the material eluate.

• Serial dilutions of the eluates are often prepared to assess dose-dependent effects.

b) Cell Culture and Exposure:

• Periapical cells, such as human periodontal ligament (PDL) cells or osteoblast-like cells (e.g., U2OS, MG-63), are seeded in 96-well plates at a specific density (e.g., 1 x 10⁴ cells/well).

• The cells are incubated for 24 hours to allow for attachment.

• The culture medium is then replaced with the prepared material eluates.

• The cells are incubated with the eluates for various time points (e.g., 24, 48, 72 hours).

c) MTT Assay Procedure:

• After the exposure period, the material eluates are removed from the wells.

• A solution of MTT (e.g., 0.5 mg/mL in serum-free medium) is added to each well.

• The plate is incubated for a further 2-4 hours at 37°C, allowing the MTT to be metabolized by viable cells into formazan crystals.

• The MTT solution is removed, and a solubilizing agent (e.g., dimethyl sulfoxide - DMSO or acidified isopropanol) is added to each well to dissolve the formazan crystals.

• The absorbance of the solution is measured using a microplate reader at a wavelength of 570 nm.

d) Data Analysis:

• The absorbance values are proportional to the number of viable cells.

• Cell viability is typically expressed as a percentage relative to the untreated control cells.

Visualization of Key Processes

Experimental Workflow for In Vitro Biocompatibility Testing

The following diagram illustrates a typical workflow for assessing the in vitro biocompatibility of a root canal filling material like Vitapex®.

References

• 1. "Human Periodontal Ligament Cells Response to Commercially Available Ca" by Fahd Alsalleeh, Gerald L. Stephenson et al. [digitalcommons.unl.edu]

Antimicrobial Spectrum of Vitapex® Against Endodontic Pathogens: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vitapex®, a premixed paste of calcium hydroxide and iodoform, is a widely utilized root canal filling material in endodontics, particularly in pediatric dentistry. Its therapeutic efficacy is largely attributed to its antimicrobial properties, which are essential for disinfecting the complex root canal system and preventing persistent infections. This technical guide provides an in-depth analysis of the antimicrobial spectrum of Vitapex against common endodontic pathogens. It consolidates quantitative data from various in vitro studies, details the experimental protocols used for its evaluation, and visually represents the antimicrobial mechanisms of its core components through signaling pathway diagrams. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals engaged in the study of endodontic materials and antimicrobial agents.

Introduction

The primary objective of endodontic therapy is the thorough debridement and disinfection of the root canal system. However, the intricate anatomy of root canals often presents a challenge to complete mechanical instrumentation and irrigation, leaving residual microorganisms that can lead to treatment failure. Consequently, the use of intracanal medicaments with a broad antimicrobial spectrum is paramount to the success of endodontic treatment.

Vitapex® is a commercially available paste composed of 30% calcium hydroxide, 40.4% iodoform, and 22.4% silicone oil.[1] The combination of calcium hydroxide, known for its high pH and bactericidal effects, and iodoform, a potent antiseptic agent, is intended to provide a synergistic antimicrobial action against the diverse microflora implicated in endodontic infections. This guide will delve into the scientific evidence supporting the antimicrobial efficacy of Vitapex.

Quantitative Antimicrobial Data

The antimicrobial activity of Vitapex has been evaluated against a range of endodontic pathogens using various in vitro methods, primarily the agar diffusion test to determine the zone of inhibition (ZOI). The following tables summarize the quantitative data from several studies. It is important to note that results can vary significantly between studies due to differences in methodologies, microbial strains, and incubation conditions.

Table 1: Zone of Inhibition (mm) of Vitapex® Against Various Endodontic Pathogens

Endodontic Pathogen	Zone of Inhibition (mm)	Reference
Enterococcus faecalis	Significantly smaller than other medicaments	[2]
Staphylococcus aureus	No antimicrobial activity	[3]
Pseudomonas aeruginosa	No antimicrobial activity	[3]
Bacillus subtilis	No antimicrobial activity	[3]
Candida albicans	No antimicrobial activity	[3]
Mixed-species biofilm	51% of biofilm volume killed after 30 days	[4]
Bacteria from infected primary teeth	Minimal or no antibacterial effect	[5]

Note: Several studies have reported that Vitapex shows no measurable zone of inhibition in agar diffusion tests.[3][5] This may be attributed to the low solubility and diffusibility of its components in an agar medium. However, other studies have indicated its effectiveness, particularly in direct contact tests or against biofilms.[4] One study concluded that Vitapex paste had the highest antimicrobial activity among the tested materials on necrotic deciduous teeth.[6]

Experimental Protocols

The evaluation of the antimicrobial properties of endodontic materials like Vitapex relies on standardized laboratory methods. The most common assays are the Agar Diffusion Test, Minimum Inhibitory Concentration (MIC), and Minimum Bactericidal Concentration (MBC) tests.

Agar Diffusion Test

This method assesses the ability of an antimicrobial agent to diffuse through an agar medium and inhibit the growth of a microorganism.

• Workflow:

• Detailed Methodology:

  • Microbial Culture: Standard strains of endodontic pathogens (e.g., Enterococcus faecalis ATCC 29212, Staphylococcus aureus ATCC 6538) are cultured in an appropriate broth medium (e.g., Brain Heart Infusion broth) at 37°C. [6] 2. Inoculum Preparation: The turbidity of the bacterial suspension is adjusted to match a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL. [6] 3. Plate Inoculation: A sterile cotton swab is dipped into the standardized inoculum and used to evenly streak the entire surface of a Mueller-Hinton agar plate. [6] 4. Well Preparation: Wells of a specific diameter (e.g., 6 mm) are created in the agar using a sterile punch.

  • Material Application: A consistent amount of freshly mixed Vitapex paste is placed into each well.

  • Incubation: The plates are incubated under appropriate atmospheric conditions (aerobic or anaerobic) at 37°C for a specified period (typically 24, 48, or 72 hours). [6] 7. Measurement: The diameter of the clear zone around the well, where microbial growth is inhibited, is measured in millimeters. [6]

Minimum Inhibitory Concentration (MIC) Assay

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. While specific MIC data for the complete Vitapex formulation is limited in the available literature, the methodology for its determination is well-established. Data for its active component, calcium hydroxide, is available. [7]

• Workflow:

  Minimum Inhibitory Concentration (MIC) Assay Workflow

• Detailed Methodology:

  • Serial Dilutions: A series of twofold dilutions of the test material (e.g., an extract of Vitapex or a solution of calcium hydroxide) are prepared in a liquid growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate. [7] 2. Inoculation: Each well is inoculated with a standardized suspension of the test microorganism.

  • Controls: Positive (microorganism in broth without the antimicrobial agent) and negative (broth only) controls are included.

  • Incubation: The microtiter plate is incubated at 37°C for 24 hours.

  • MIC Determination: The MIC is recorded as the lowest concentration of the antimicrobial agent in which there is no visible turbidity. [7]

Minimum Bactericidal Concentration (MBC) Assay

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium. This assay is typically performed after the MIC has been determined.

• Workflow:

  Minimum Bactericidal Concentration (MBC) Assay Workflow

• Detailed Methodology:

  • Subculturing: Following the MIC assay, a small aliquot (e.g., 10 µL) from each well that showed no visible growth is subcultured onto an appropriate agar medium. [8] 2. Incubation: The agar plates are incubated at 37°C for 24 hours.

  • MBC Determination: The MBC is defined as the lowest concentration of the antimicrobial agent that results in no colony formation on the agar plate, indicating a 99.9% reduction in the initial inoculum. [8]

Antimicrobial Mechanisms of Action

The antimicrobial activity of Vitapex is a result of the combined effects of its primary components: calcium hydroxide and iodoform.

Calcium Hydroxide

The antimicrobial action of calcium hydroxide is primarily due to its high pH (approximately 12.5), which is a result of the release of hydroxyl ions (OH⁻). [9]

• Signaling Pathway:

  Antimicrobial Mechanism of Calcium Hydroxide

Iodoform

Iodoform exerts its antimicrobial effect through the gradual release of iodine in the presence of tissue fluids and bacteria.

• Signaling Pathway:

  Antimicrobial Mechanism of Iodoform

Conclusion

Vitapex, through the combined action of calcium hydroxide and iodoform, exhibits a broad antimicrobial spectrum against endodontic pathogens. While the agar diffusion test may not fully capture its efficacy due to the material's physical properties, direct contact and biofilm studies suggest a significant antimicrobial effect. The high pH of calcium hydroxide leads to widespread damage to bacterial cellular structures, while the iodine released from iodoform inactivates essential proteins and enzymes.

For researchers and drug development professionals, understanding the nuances of the antimicrobial testing methodologies and the mechanisms of action is crucial for the development of new and improved endodontic materials. Further research is warranted to establish standardized and clinically relevant methods for evaluating the antimicrobial efficacy of paste-like materials such as Vitapex and to fully elucidate the synergistic interactions between its components.

References

• 1. uwcscholar.uwc.ac.za [uwcscholar.uwc.ac.za]
• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. Antibiofilm Activity of Five Different Endodontic Filling Materials Used in Primary Teeth Using Confocal Laser Scanning Microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Investigating The Antimicrobial Activity Of Different Root Canal Filling Pastes In Deciduous Teeth - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jurnal.unpad.ac.id [jurnal.unpad.ac.id]
• 8. thejcdp.com [thejcdp.com]
• 9. Antimicrobial Activity of Calcium Hydroxide in Endodontics: A Review - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Radiopacity and Physical Characteristics of Vitapex for Research Applications

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the radiopacity and key physical characteristics of Vitapex, a calcium hydroxide and iodoform-based paste. The information presented is intended to support researchers, scientists, and drug development professionals in utilizing Vitapex for a variety of research applications. This document details the material's properties, the standardized methods for their evaluation, and visual representations of these experimental workflows.

Core Composition and Material Overview

Vitapex is a pre-mixed paste primarily composed of calcium hydroxide (30.3%), iodoform (40.4%), and silicone oil (22.4%)[1]. This formulation is known for its use in endodontic procedures, but its distinct properties also make it a material of interest for various research studies. A key characteristic of Vitapex is that it is a non-setting paste, which means it does not harden over time within the root canal[1][2]. This property, combined with its biocompatibility and antimicrobial nature, underpins its utility in diverse research contexts.

Quantitative Physical Characteristics

The physical properties of Vitapex are critical to its performance in both clinical and research settings. The following tables summarize the quantitative data available for its key characteristics.

Table 1: Radiopacity and Flow of Vitapex

Property	Value	Standard
Radiopacity	4.4 mm Al
4.47 (± 0.29) mm Al	ANSI/ADA
Flow	31.0 mm
19.6 (± 0.42) mm	ANSI/ADA

Table 2: Solubility and pH of Vitapex

Property	Value	Standard
Solubility	2.68%	ANSI/ADA
pH (after 28 days)	7.79 (± 0.17)	ANSI/ADA

Experimental Protocols

The following sections detail the standardized methodologies for evaluating the key physical properties of Vitapex, primarily based on ISO 6876 and ANSI/ADA specifications.

Radiopacity Testing

Radiopacity is a crucial property for any material intended for intra-canal applications, allowing for its visualization on radiographs. The testing protocol is designed to compare the radiopacity of the material to that of a standardized aluminum step-wedge.

Experimental Workflow for Radiopacity Testing

References

• 1. Physicochemical properties of endodontic sealers of different bases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. webstore.ansi.org [webstore.ansi.org]

In-depth analysis of Vitapex's role in apexification and root resorption

An In-Depth Guide for Researchers and Drug Development Professionals

Abstract

Vitapex, a premixed paste containing calcium hydroxide and iodoform in a silicone oil base, has been a material of interest in endodontic procedures, particularly in apexification of non-vital immature permanent teeth and in the management of root resorption. This technical guide provides a comprehensive analysis of Vitapex's role in these applications, drawing upon a range of clinical and experimental studies. The guide details the material's composition and proposed mechanisms of action, presents quantitative data on its clinical efficacy, outlines experimental protocols for its evaluation, and visualizes the key signaling pathways involved. This document is intended to serve as a resource for researchers, scientists, and drug development professionals engaged in the fields of endodontics and dental materials.

Introduction

The treatment of non-vital immature permanent teeth with open apices presents a significant clinical challenge. Apexification is a procedure designed to induce the formation of a hard tissue barrier at the root apex, allowing for subsequent obturation of the root canal. Similarly, the management of pathological root resorption, an inflammatory process leading to the loss of dental hard tissues, requires materials that can arrest the resorptive process and promote tissue repair. Vitapex, a combination of calcium hydroxide and iodoform, has been utilized for both purposes, leveraging the distinct properties of its components.

Composition of Vitapex

Vitapex is a paste-like material with the following primary components:

• Calcium Hydroxide (Ca(OH)₂): Approximately 30.3% by weight.

• Iodoform (CHI₃): Approximately 40.4% by weight.

• Silicone Oil: Approximately 22.4% by weight, serving as a vehicle.

Role of Vitapex in Apexification

Apexification with Vitapex aims to create a favorable environment for the formation of a calcific barrier at the open apex of a non-vital immature tooth.

Mechanism of Action in Apexification

The therapeutic effects of Vitapex in apexification are attributed to the combined actions of its components:

• Calcium Hydroxide:

  • High pH: The high alkalinity of calcium hydroxide (pH ~12.5) has a potent antimicrobial effect, disinfecting the root canal system.

  • Mineralization Induction: It is believed to stimulate the differentiation of periapical mesenchymal cells into hard tissue-forming cells (cementoblasts or osteoblasts), leading to the formation of a calcified barrier. This process is thought to be mediated, in part, by the release of growth factors, such as Bone Morphogenetic Protein-2 (BMP-2), from the dentin matrix.

  • Tissue Dissolution: Its high pH also helps in dissolving necrotic tissue remnants.

• Iodoform:

  • Antimicrobial Properties: Iodoform possesses broad-spectrum antimicrobial activity, complementing the action of calcium hydroxide.

  • Radiopacity: It renders the paste radiopaque, allowing for clear visualization on radiographs to assess the quality of the root canal filling.

The silicone oil vehicle allows for easy application and ensures that the active ingredients remain in a paste consistency, facilitating their prolonged action within the root canal.

Clinical Efficacy of Vitapex in Apexification

Numerous clinical studies have evaluated the success of Vitapex in inducing apexification. The outcomes are often categorized as "successful" (complete apical closure), "progressive" (continuation of root development), or "failed".

Table 1: Summary of Clinical Studies on Vitapex in Apexification

Study	Number of Teeth	Follow-up Period	Success Rate (%)	Progressive Rate (%)	Failure Rate (%)	Overall Effective Rate (%)
Weng QF (2004)[1][2]	64	3 years	37.5	57.81	4.69	95.31
Unnamed Study in Dogs[2]	16	8 weeks	-	-	-	-

Note: The study in dogs evaluated root formation and did not use the same success/failure criteria as the human clinical study.

Role of Vitapex in Root Resorption

Vitapex is also employed in the management of both internal and external inflammatory root resorption.

Mechanism of Action in Root Resorption

The mechanism of Vitapex in arresting root resorption is primarily linked to its anti-inflammatory and antimicrobial properties:

• Elimination of Infection: By disinfecting the root canal, Vitapex removes the bacterial stimulus that drives the inflammatory process leading to resorption.

• Modulation of Inflammatory Response: Calcium hydroxide can denature inflammatory cytokines such as Interleukin-1β (IL-1β), Interleukin-6 (IL-6), and Tumor Necrosis Factor-alpha (TNF-α), which are key mediators in the recruitment and activation of odontoclasts (the cells responsible for root resorption).[3][4]

• Inhibition of Odontoclast Activity: The high pH of calcium hydroxide is thought to directly inhibit the activity of odontoclasts.

However, it is important to note that iodoform-containing materials have also been associated with the acceleration of root resorption in some cases, particularly in primary teeth.[5] The precise cellular mechanisms underlying this effect are not fully elucidated but may involve a localized inflammatory response to the material itself.

Signaling Pathways

The biological effects of Vitapex in apexification and root resorption are mediated by complex signaling pathways.

Apexification: BMP-2 Signaling Pathway

Vitapex has been shown to promote the expression of Bone Morphogenetic Protein-2 (BMP-2), a key signaling molecule in osteogenic and odontogenic differentiation.[6]

Caption: BMP-2 signaling pathway stimulated by Vitapex in apexification.

Root Resorption: RANKL/OPG Signaling Pathway

The RANKL/OPG signaling pathway is the master regulator of osteoclast (and odontoclast) differentiation and activity. While direct studies on Vitapex's effect are limited, the inflammatory cytokines it modulates are known to influence this pathway.

Caption: Vitapex's influence on the RANKL/OPG pathway in root resorption.

Experimental Protocols

This section details methodologies for key experiments cited in the evaluation of Vitapex.

In Vivo Animal Model for Apexification

This protocol is based on studies conducted in dogs to evaluate the histological response to apexification materials.[3]

• Animal Model: Immature beagle dogs (typically 5-6 months old) with incompletely formed apices of their permanent incisors and premolars.

• Induction of Periapical Lesions:

  • Administer general anesthesia.

  • Isolate the selected teeth with a rubber dam.

  • Create an access cavity to the pulp chamber using a high-speed bur.

  • Leave the pulp exposed to the oral environment to induce necrosis and periapical lesion formation.

  • Confirm lesion development radiographically after a specified period (e.g., 4 weeks).

• Treatment Protocol:

  • Re-anesthetize the animal and isolate the teeth.

  • Perform chemomechanical debridement of the root canals using endodontic files and irrigation with sodium hypochlorite (NaOCl) and sterile saline.

  • Dry the canals with sterile paper points.

  • Fill the root canals with Vitapex paste using a lentulo spiral or the provided syringe tip.

  • Seal the access cavity with a temporary restorative material.

• Evaluation:

  • Animals are sacrificed at different time points (e.g., 30, 60, 120, 180 days).[3]

  • Block sections of the jaws containing the treated teeth are dissected.

  • Histological Analysis:

    • Fix the specimens in 10% neutral buffered formalin.

    • Decalcify the specimens (e.g., using formic acid or EDTA).

    • Embed the specimens in paraffin wax.

    • Section the specimens longitudinally and stain with Hematoxylin and Eosin (H&E).

    • Evaluate the periapical tissues for inflammation, apical closure, and the nature of the hard tissue barrier.

  • Radiographic Analysis:

    • Take standardized periapical radiographs at baseline, immediately post-treatment, and at each follow-up interval.

    • Assess for changes in the periapical lesion size, root length, and apical barrier formation.

Caption: Workflow for in vivo animal model of apexification.

In Vitro Antimicrobial Efficacy Testing (Agar Diffusion Test)

This protocol is a standard method for assessing the antimicrobial properties of dental materials.

• Microbial Strains: Select relevant endodontic pathogens (e.g., Enterococcus faecalis, Porphyromonas endodontalis).

• Culture Preparation:

  • Grow the selected bacterial strains in an appropriate liquid medium (e.g., Brain Heart Infusion broth).

  • Adjust the turbidity of the bacterial suspension to a 0.5 McFarland standard.

• Agar Plate Preparation:

  • Prepare Mueller-Hinton agar plates.

  • Uniformly inoculate the surface of the agar plates with the standardized bacterial suspension using a sterile cotton swab.

• Antimicrobial Agent Application:

  • Create wells (e.g., 6 mm in diameter) in the agar using a sterile cork borer.

  • Fill the wells with Vitapex paste.

• Incubation:

  • Incubate the plates under appropriate conditions (e.g., 37°C for 24-48 hours) for the specific microorganisms.

• Evaluation:

  • Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is prevented) in millimeters.

  • Compare the zone of inhibition of Vitapex to positive and negative controls.

Caption: Workflow for in vitro antimicrobial efficacy testing.

Conclusion

Vitapex, a calcium hydroxide and iodoform paste, demonstrates significant clinical efficacy in apexification procedures for non-vital immature permanent teeth. Its mechanism of action is multifactorial, involving antimicrobial activity, modulation of the inflammatory response, and stimulation of hard tissue formation, partly through the upregulation of BMP-2. In the context of root resorption, its primary role is to eliminate the infectious stimulus and reduce inflammation, although the role of iodoform requires further investigation. The experimental protocols and signaling pathways detailed in this guide provide a framework for future research and development in the field of endodontic materials. While Vitapex has a long history of clinical use, further well-controlled studies are needed to fully elucidate the cellular and molecular mechanisms underlying its therapeutic effects and to optimize its application in clinical practice.

References

• 1. [Clinical study on the effect of Vitapex paste in apexification] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Histological study of therapy for infected nonvital permanent teeth with incompletely formed apices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of Vitapex Combined with AH-Plus Paste on Inflammation in Middle-Aged and Elderly Patients with Periodontal-Endodontic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Degree of root resorption after root canal treatment with iodoform-containing filling material in primary molars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vitapex can promote the expression of BMP-2 during the bone regeneration of periapical lesions in rats - PubMed [pubmed.ncbi.nlm.nih.gov]

The Trajectory of Vitapex: A Technical Guide to its Historical Development and Evolution in Pediatric Endodontics

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vitapex, a premixed paste of calcium hydroxide and iodoform, has carved a significant niche in pediatric endodontics as a root canal filling material for primary teeth. Its introduction marked a notable shift from traditional zinc oxide-eugenol (ZOE) pastes, offering the advantages of resorbability, antibacterial activity, and biocompatibility with the developing permanent tooth bud. This technical guide delineates the historical development of Vitapex, tracing its origins from the foundational use of its core components in dentistry to its establishment as a widely used commercial product. The guide provides an in-depth analysis of its formulation, mechanism of action, and the evolution of its clinical application, supported by quantitative data from key studies. Detailed experimental protocols for assessing its biocompatibility and antimicrobial efficacy are presented, alongside visualizations of its proposed signaling pathways and clinical workflow.

Historical Development and Evolution

The genesis of Vitapex is rooted in the long-standing use of its primary components, calcium hydroxide and iodoform, in endodontic therapy.

Early Developments:

• Calcium Hydroxide: Introduced to dentistry in 1920 by Hermann, calcium hydroxide gained prominence for its ability to stimulate hard tissue formation, making it a valuable agent for pulp capping and apexification procedures.[1] Its high pH (around 12.5) was recognized for its bactericidal properties and ability to neutralize acidic byproducts of inflammation.[2][3]

• Iodoform: The antiseptic properties of iodoform were discovered in 1880.[4] In dentistry, it was incorporated into various pastes for its antimicrobial effects and radiopacity.[5][6]

The combination of these two materials was a logical progression, aiming to harness the therapeutic benefits of both. Early formulations were often compounded by clinicians, leading to a lack of standardization.

The Advent of Vitapex:

Vitapex emerged as a pre-mixed, injectable paste, offering a standardized and convenient delivery system for a calcium hydroxide/iodoform formulation. While the exact date of its initial market introduction is not definitively documented in the reviewed literature, its use in clinical studies began to be reported in the late 1990s. The original formulation, which appears to have remained largely consistent, consists of:

• Calcium Hydroxide (30.3%): The primary active agent responsible for inducing hard tissue formation and providing a high pH environment.[7]

• Iodoform (40.4%): Contributes to the antimicrobial effect and enhances radiopacity.[7]

• Silicone Oil (22.4%): Acts as a vehicle, providing a smooth, injectable consistency and preventing the paste from setting into a hard mass.[7]

This formulation addressed a key drawback of ZOE pastes, which have a slower and less predictable resorption rate and can potentially interfere with the eruption of the succedaneous permanent tooth.[1]

Quantitative Data Summary

Numerous clinical studies have evaluated the efficacy of Vitapex in pediatric endodontics. The following tables summarize key quantitative data from a selection of these studies.

Table 1: Clinical and Radiographic Success Rates of Vitapex

Study	Follow-up Period	Clinical Success Rate (%)	Radiographic Success Rate (%)
Nakornchai et al. (2010)[8]	12 months	-	80%
Nakornchai et al. (2010)[8]	24 months	-	56%
Trairatvorakul & Chunlasikaiwan (2008)[9]	12-24 months	-	89%
Mortazavi & Mesbahi (2004)[10]	-	100%	-
Ozalp et al. (2005)[11]	12-24 months	-	100%
Nurko & Garcia-Godoy (1999)[7]	3-22 months	100%	100%
Retrospective Study (2023)[2][3]	12 months	-	88.9%
Retrospective Study (2023)[2][3]	24 months	-	68.1%
Retrospective Study (2023)[2][3]	36-60 months	-	53.8%
Chen et al. (2014)[12]	6 months	100%	80.4%
Chen et al. (2014)[12]	12 months	94.5%	60.7%
Ahmed et al. (2016)[13][14]	3 months	88%	88%

Table 2: Resorption Characteristics of Vitapex

Study	Observation
Nurko & Garcia-Godoy (1999)[7][15]	Extruded paste resorbs from apical tissues in 1 to 2 months.[7][15]
Retrospective Study (2023)[2][3]	More than 50% of teeth showed Vitapex resorption faster than physiologic root resorption at 12 months.[2][3]
Trairatvorakul & Chunlasikaiwan (2008)[9]	Faster resorption of the material than the physiologic resorption of the tooth was noted.

Experimental Protocols

Biocompatibility Testing: MTT Assay

The biocompatibility of root canal filling materials is crucial to ensure they do not elicit a significant inflammatory response in the periapical tissues. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity and is commonly used to evaluate the cytotoxicity of dental materials.

Methodology:

• Cell Culture: Human osteosarcoma cell lines (e.g., U2OS) or dental pulp stem cells are cultured in a suitable medium (e.g., Dulbecco's Modified Eagle Medium) supplemented with fetal bovine serum and antibiotics.[15]

• Material Preparation: The test material (Vitapex) and control materials are prepared. Eluates are typically created by incubating a standardized amount of the material in the culture medium for a specified period (e.g., 24 hours) to allow for the leaching of soluble components.

• Cell Exposure: The cultured cells are seeded in 96-well plates and incubated until they reach a confluent monolayer. The culture medium is then replaced with the prepared material eluates at various concentrations.

• MTT Incubation: After a predetermined exposure time (e.g., 24, 48, or 72 hours), the eluates are removed, and the cells are washed with a phosphate-buffered saline solution. MTT solution is then added to each well, and the plates are incubated to allow for the formation of formazan crystals by viable cells.

• Data Analysis: A solubilizing agent (e.g., dimethyl sulfoxide) is added to dissolve the formazan crystals. The absorbance of each well is then measured using a microplate reader at a specific wavelength (e.g., 570 nm). Cell viability is expressed as a percentage of the viability of untreated control cells. Statistical analysis (e.g., ANOVA) is used to determine significant differences between the test and control groups.[15]

Antimicrobial Efficacy Testing: Agar Diffusion Test

The antimicrobial properties of root canal filling materials are essential for disinfecting the root canal system. The agar diffusion test is a widely used method to assess the antimicrobial activity of dental materials.

Methodology:

• Microorganism Preparation: Standardized strains of microorganisms commonly found in infected root canals (e.g., Enterococcus faecalis, Staphylococcus aureus, Escherichia coli, Candida albicans) are cultured in a suitable broth medium.[16][17][18] The bacterial suspension is adjusted to a specific turbidity standard (e.g., 0.5 McFarland).[19]

• Agar Plate Inoculation: A sterile swab is dipped into the microbial suspension and used to evenly inoculate the surface of an agar plate (e.g., Mueller-Hinton agar).[19]

• Material Application: Wells are created in the agar using a sterile cork borer. A standardized amount of the test material (Vitapex) and control materials are placed into the wells.

• Incubation: The agar plates are incubated under appropriate conditions (e.g., 37°C for 24-72 hours).

• Measurement and Analysis: The diameter of the zone of inhibition (the clear area around the well where microbial growth is inhibited) is measured in millimeters. The experiment is repeated multiple times to ensure reproducibility. Statistical analysis is used to compare the antimicrobial efficacy of the different materials.[19]

Mechanism of Action and Signaling Pathways

The therapeutic effects of Vitapex are attributed to the combined actions of its primary components, calcium hydroxide and iodoform.

Calcium Hydroxide:

• High pH: The dissociation of calcium hydroxide into calcium (Ca²⁺) and hydroxyl (OH⁻) ions creates a highly alkaline environment. This high pH has a bactericidal effect by damaging bacterial cell membranes, denaturing proteins, and inhibiting essential enzymes.[2] It also helps to neutralize the acidic byproducts of osteoclasts, which can contribute to hard tissue resorption.[20]

• Induction of Mineralization: Calcium hydroxide is believed to stimulate the formation of a hard tissue barrier (dentin bridge) in vital pulp therapy.[2][10] This process is thought to involve several mechanisms:

  • Mitogenic and Osteogenic Effects: The high pH and the availability of calcium ions may have a mitogenic and osteogenic effect on pulpal cells, stimulating their proliferation and differentiation into odontoblast-like cells.[2]

  • Enzyme Activation: The alkaline environment activates alkaline phosphatase, an enzyme crucial for the mineralization process.[3]

  • Inflammation Modulation: Calcium hydroxide initially causes a superficial layer of coagulation necrosis in the pulp tissue.[3] This mild inflammatory response is believed to be a prerequisite for the subsequent healing and reparative dentin formation.[21] It is proposed that calcium hydroxide modulates the inflammatory response by influencing the expression of cytokines such as Interleukin-6 (IL-6), Interleukin-10 (IL-10), and Tumor Necrosis Factor-alpha (TNF-α).[22][23]

Iodoform:

• Antimicrobial Action: Iodoform exerts its antimicrobial effect through the release of iodine, which is a potent oxidizing agent that precipitates proteins and inactivates essential enzymes in microorganisms.[11]

• Radiopacity: Iodoform provides the necessary radiopacity to visualize the root canal filling on radiographs.

Signaling Pathway Diagram

Caption: Proposed mechanism of action of Vitapex.

Clinical Workflow

The application of Vitapex in a pulpectomy procedure for a primary tooth follows a standardized clinical workflow.

Experimental Workflow Diagram

Caption: Standard clinical workflow for Vitapex pulpectomy.

Conclusion

Vitapex represents a significant milestone in the evolution of root canal filling materials for pediatric endodontics. Its formulation, based on the synergistic effects of calcium hydroxide and iodoform, provides a resorbable, biocompatible, and antimicrobial option that supports the physiological resorption of primary tooth roots. While its clinical success has been well-documented, ongoing research continues to refine our understanding of its long-term effects and explore potential modifications to further enhance its therapeutic properties. This technical guide provides a comprehensive overview of the historical development, scientific basis, and clinical application of Vitapex, serving as a valuable resource for researchers and clinicians in the field.

References

• 1. A comparison of calcium hydroxide/iodoform paste and zinc oxide eugenol as root filling materials for pulpectomy in primary teeth: A systematic review and meta‐analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mansapublishers.com [mansapublishers.com]
• 3. Clinical and molecular perspectives of reparative dentin formation: Lessons learned from pulp-capping materials and the emerging roles of calcium - PMC [pmc.ncbi.nlm.nih.gov]
• 4. journals.indexcopernicus.com [journals.indexcopernicus.com]
• 5. History of Endodontics - History of Dentistry
And Medicine | The Illustrated Encyclopedia of the History of Dentistry [historyofdentistryandmedicine.com]
• 6. laballey.com [laballey.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. Dental VITAPEX Premixed calcium hydroxide paste with iodoform 2g Syr J MORITA | eBay [ebay.com]
• 10. is.muni.cz [is.muni.cz]
• 11. researchgate.net [researchgate.net]
• 12. scribd.com [scribd.com]
• 13. youtube.com [youtube.com]
• 14. podj.com.pk [podj.com.pk]
• 15. Biocompatibility of various formula root filling materials for primary teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Investigating The Antimicrobial Activity Of Different Root Canal Filling Pastes In Deciduous Teeth - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Antimicrobial Efficacy of Contemporary Obturating Materials used in Primary Teeth- An In-vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 18. mdpi.com [mdpi.com]
• 19. oss.jocpd.com [oss.jocpd.com]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. Effect of Vitapex Combined with AH-Plus Paste on Inflammation in Middle-Aged and Elderly Patients with Periodontal-Endodontic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 23. e-century.us [e-century.us]

Cellular Response to Vitapex in Primary Teeth Pulp: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cellular and molecular responses elicited by Vitapex, a calcium hydroxide and iodoform paste, when used in primary teeth pulp therapies. The information presented herein is curated from a range of in vitro, in vivo, and clinical studies to support research and development in pediatric endodontics and dental material science.

Introduction

Vitapex is a widely utilized root canal filling material in pediatric dentistry, primarily for the treatment of infected primary teeth requiring pulpectomy. Its formulation, a paste combining calcium hydroxide (30%), iodoform (40.4%), and silicone oil (22.4%), is designed to be biocompatible, antimicrobial, and resorbable at a rate comparable to that of physiologic root resorption. Understanding the cellular and molecular mechanisms underlying its clinical success is paramount for the development of next-generation vital pulp therapies. This guide delves into the quantitative outcomes of Vitapex treatment, the detailed experimental protocols used to evaluate its efficacy, and the key signaling pathways that mediate the cellular response to this material.

Quantitative Data Summary

The clinical efficacy of Vitapex in primary tooth pulpectomy has been extensively documented. The following tables summarize the key quantitative findings from various studies, providing a comparative overview of success rates and cellular responses.

Table 1: Clinical Success Rates of Vitapex Pulpectomy in Primary Teeth

Study	Follow-up Period	Clinical Success Rate (%)	Radiographic Success Rate (%)
Mekkriangkrai et al. (2023)[1][2][3]	12 months	-	88.9%
24 months	-	68.1%
36-60 months	-	53.8%
Sinsoontorn & Sirimaharaj (2024)[4]	2-48 months	85.29%	85.29%
Rai et al. (2019)[5]	3 months	100%	97.14%
6 months	100%	97.14%
Chen et al. (2017)[6]	6 months	100%	94.5%
12 months	80.4%	60.7%
18 months	71.4%	53.6%

Table 2: In Vitro Cellular Responses to Calcium Hydroxide-Based Materials

Study	Cell Type	Assay	Material Component	Key Quantitative Finding
Huang et al. (2007)[7]	Human Osteosarcoma Cells (U2OS)	MTT Assay	Vitapex	Highest cell survival rates compared to other formulations (p < 0.05).
Ca(OH)₂ + Iodoform	Highest cell survival rates compared to other formulations (p < 0.05).
Lee et al. (2020)[8]	Human Dental Pulp Cells (HDPCs)	CCK-8 Assay	Calcium Hydroxide	Significantly inhibited cell proliferation compared to control at days 1, 3, and 7 (P<0.05).
Annexin V Assay	Calcium Hydroxide	Higher percentage of apoptotic cells compared to other materials at days 1, 3, and 7 (P<0.05).
Hayashi et al. (2020)[9]	Human Dental Pulp Cells	ALP Activity Assay	Tuna Bone HA	Significantly higher ALP activity than control at days 7, 11, and 15 (p < 0.05).

Key Signaling Pathways in Pulp Response to Vitapex

The primary bioactive component of Vitapex, calcium hydroxide, is understood to induce reparative dentin formation through the activation of specific signaling pathways within dental pulp stem cells (DPSCs). The Bone Morphogenetic Protein (BMP) signaling pathway plays a central role in this process.

References

• 1. Alkaline phosphatase activity in normal and inflamed dental pulps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Combined effects of bone morphogenetic protein-7 and mineral trioxide aggregate on the proliferation, migration, and differentiation of human dental pulp stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BMP Signaling Pathway in Dentin Development and Diseases [mdpi.com]
• 4. Frontiers | BMP signaling in the development and regeneration of tooth roots: from mechanisms to applications [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. In Vitro and In Vivo Dentinogenic Efficacy of Human Dental Pulp-Derived Cells Induced by Demineralized Dentin Matrix and HA-TCP - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Effect of five dental pulp capping agents on cell proliferation, viability, apoptosis and mineralization of human dental pulp cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Viability and Alkaline Phosphatase Activity of Human Dental Pulp Cells after Exposure to Yellowfin Tuna Bone-Derived Hydroxyapatite In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide on the Long-Term Stability and Degradation of Vitapex in Simulated Physiological Conditions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vitapex, a widely utilized root canal filling material, is a pre-mixed paste composed of calcium hydroxide (30.3%), iodoform (40.4%), and silicone oil (22.4%)[1]. Its popularity in endodontic procedures, particularly in primary teeth, stems from its bactericidal properties, radiopacity, and resorbability. Understanding the long-term stability and degradation characteristics of Vitapex under physiological conditions is paramount for predicting its clinical performance, biocompatibility, and potential interactions with surrounding tissues. This technical guide provides a comprehensive overview of the current scientific understanding of Vitapex degradation, supported by available data, detailed experimental protocols, and an exploration of the cellular signaling pathways affected by its degradation products.

Data Presentation: Quantitative Analysis of Vitapex Degradation

The degradation of Vitapex involves the dissolution and chemical transformation of its three primary components. While extensive long-term data in simulated physiological fluids is limited in publicly available literature, existing studies provide valuable insights into the initial stages of degradation.

Time Point	pH in Deionized Water	Calcium Release (µg/mL) in Deionized Water
30 minutes	11.36	34.3
60 minutes	10.85	36.0
7 days	12.29	506
Data sourced from a study on the pH and calcium release of three endodontic root canal sealers.[2]

Note: This data provides a snapshot of the initial dissolution of the calcium hydroxide component in an aqueous environment. Long-term studies in more physiologically relevant media such as Simulated Body Fluid (SBF) or artificial saliva are needed for a more complete understanding. Clinical observations in primary teeth show that extruded Vitapex can resorb within one to two weeks, with complete intraradicular resorption observed over more extended periods (e.g., 16-38 months)[3][4][5]. A retrospective study on Vitapex pulpectomy in primary teeth noted that over 50% of the treated teeth showed Vitapex resorption that was faster than physiologic root resorption at the 12-month follow-up[6].

Experimental Protocols

To rigorously assess the long-term stability and degradation of Vitapex, standardized in-vitro experimental protocols are essential. The following methodologies are based on established practices for testing dental materials in simulated physiological conditions.

Long-Term Immersion Testing

This protocol is designed to evaluate the chemical degradation and dissolution of Vitapex over an extended period.

Objective: To quantify the release of calcium ions and iodoform, and to monitor changes in pH and material morphology.

Materials:

• Vitapex paste

• Simulated Body Fluid (SBF) or Artificial Saliva[4][7]

• Sterile, sealed containers (e.g., polypropylene tubes)

• Incubator set to 37°C

• pH meter

• Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) or Atomic Absorption Spectroscopy (AAS) for calcium ion quantification.

• Gas Chromatography-Mass Spectrometry (GC-MS) for iodoform and its degradation product analysis[1].

• Scanning Electron Microscope (SEM)

Procedure:

• Prepare standardized samples of Vitapex by extruding a consistent volume/weight into molds.

• Place each sample into a sealed container with a defined volume of SBF or artificial saliva. A surface area to volume ratio of 1:10 is commonly used.

• Incubate the containers at 37°C.

• At predetermined time points (e.g., 1, 3, 7, 14, 28, 60, and 90 days), retrieve a subset of samples.

• Measure the pH of the immersion medium.

• Analyze the concentration of calcium ions in the immersion medium using ICP-MS or AAS.

• Analyze the immersion medium for iodoform and its potential degradation products (e.g., diiodomethane) using GC-MS[1].

• Retrieve the Vitapex samples, gently rinse with deionized water, and dry.

• Examine the surface morphology of the degraded samples using SEM to observe changes in texture and integrity.

Analysis of Silicone Oil Degradation

This protocol focuses on identifying and quantifying the degradation products of the silicone oil vehicle.

Objective: To detect and quantify the presence of dimethylsilanediol (DMSD) and other low molecular weight siloxanes.

Materials:

• Degraded Vitapex samples and immersion medium from the long-term immersion test.

• Nuclear Magnetic Resonance (NMR) Spectrometer

• Gas Chromatography-Mass Spectrometry (GC-MS)

Procedure:

• Utilize the immersion medium from the long-term immersion test.

• Analyze the aqueous samples directly using ¹H-NMR spectroscopy to identify and quantify hydrophilic degradation products like DMSD.

• For a more comprehensive analysis of both hydrophilic and hydrophobic degradation products, perform a liquid-liquid extraction of the immersion medium followed by GC-MS analysis.

Degradation Pathways and Byproducts

The degradation of Vitapex is a multi-faceted process involving the dissolution of calcium hydroxide, the decomposition of iodoform, and the breakdown of the silicone oil carrier.

Caption: Degradation pathways of Vitapex components.

• Calcium Hydroxide: In an aqueous environment, calcium hydroxide dissociates into calcium (Ca²⁺) and hydroxyl (OH⁻) ions. This dissociation is responsible for the characteristic high pH of Vitapex, which contributes to its antibacterial properties.

• Iodoform: The degradation of iodoform in a biological medium is less well-defined. It is known to undergo free-radical reactions. One potential metabolite that has been identified in biological fluids is diiodomethane[1]. Further research is needed to fully elucidate the degradation pathway and identify all resulting iodinated organic compounds.

• Silicone Oil (Polydimethylsiloxane - PDMS): The silicone oil vehicle is not entirely inert. Over time, PDMS can undergo hydrolytic degradation, particularly at the ends of the polymer chains, to form dimethylsilanediol (DMSD). Depolymerization can also occur, leading to the formation of low molecular weight cyclic and linear siloxanes.

Cellular Signaling Pathways Affected by Degradation Products

The degradation products of Vitapex can interact with surrounding cells, influencing their behavior through various signaling pathways.

Calcium Ions (from Calcium Hydroxide)

Caption: Calcium ion signaling in dental pulp cells.

Extracellular calcium ions released from Vitapex can act as signaling molecules. In human dental pulp cells, Ca²⁺ can bind to and activate the Calcium-Sensing Receptor (CaSR), a G-protein coupled receptor[2][8][9]. Activation of the CaSR can trigger downstream signaling cascades, including:

• Phosphoinositide 3-kinase (PI3K)/Akt pathway: This pathway is involved in cell survival, proliferation, and differentiation[2].

• Extracellular signal-regulated kinase (ERK) pathway: A key pathway in the regulation of cell proliferation and differentiation[8].

• Nuclear Factor of Activated T-cells (NFAT) signaling: Increased intracellular calcium can lead to the activation and nuclear translocation of NFAT, a transcription factor that plays a role in gene expression related to cell differentiation[10].

Collectively, the activation of these pathways by calcium ions is believed to promote the odontoblastic differentiation of dental pulp stem cells, leading to the formation of reparative dentin[8][10].

Iodoform and its Degradation Products

Caption: Potential inflammatory signaling by iodoform.

Iodoform and its byproducts are known to elicit an inflammatory response. In macrophages, this can involve the activation of key inflammatory signaling pathways:

• Nuclear Factor-kappa B (NF-κB) Pathway: This is a central regulator of inflammation. Upon stimulation, the IκB kinase (IKK) complex is activated, leading to the degradation of the inhibitor of NF-κB (IκB). This allows NF-κB to translocate to the nucleus and induce the expression of pro-inflammatory genes, such as cytokines and chemokines[10][11][12][13][14].

• Mitogen-Activated Protein Kinase (MAPK) Pathway: This pathway, which includes p38, JNK, and ERK, is also crucial in the inflammatory response and can be activated by various stimuli, leading to the production of inflammatory mediators.

The activation of these pathways in macrophages can contribute to both the antimicrobial effects of Vitapex and the resorption of the material from the periapical tissues.

Silicone Oil Degradation Products

The biological effects of silicone oil degradation products are an area of ongoing research. Low molecular weight components of silicone oil have been shown to induce apoptosis (programmed cell death) in some cell types, such as retinal cells. However, the specific signaling pathways in dental pulp cells that are affected by DMSD and other siloxanes have not been extensively studied. It is hypothesized that high concentrations of these byproducts could potentially lead to cellular stress and trigger apoptotic pathways.

Conclusion

Vitapex undergoes a complex, long-term degradation process in simulated physiological conditions, characterized by the dissolution of calcium hydroxide, the decomposition of iodoform, and the breakdown of its silicone oil base. The release of calcium ions plays a significant role in promoting odontoblastic differentiation through the activation of the CaSR and downstream signaling pathways. The degradation of iodoform likely contributes to the material's inflammatory and resorptive properties via the activation of NF-κB and MAPK pathways in immune cells. While the degradation of the silicone oil vehicle into DMSD and other low molecular weight compounds is recognized, their specific effects on dental pulp cell signaling require further investigation. Future research should focus on obtaining long-term quantitative degradation data for the complete Vitapex formulation in physiologically relevant media to provide a more comprehensive understanding of its clinical behavior and biocompatibility.

References

• 1. Evaluation of a calcium hydroxide/iodoform paste (Vitapex) in root canal therapy for primary teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Identification of a Calcium-sensing Receptor in Human Dental Pulp Cells That Regulates Mineral Trioxide Aggregate-induced Mineralization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aapd.org [aapd.org]
• 4. Artificial salivas for in vitro studies of dental materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Resorption of a calcium hydroxide/iodoform paste (Vitapex) in root canal therapy for primary teeth: a case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The potential of salivary albumin to degrade composite resin - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Calcium-sensing receptor-ERK signaling promotes odontoblastic differentiation of human dental pulp cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Calcium-sensing receptor - Wikipedia [en.wikipedia.org]
• 10. Macrophage-specific inhibition of NF-κB activation reduces foam-cell formation [ouci.dntb.gov.ua]
• 11. NF-κB Signaling in Macrophages: Dynamics, Crosstalk, and Signal Integration - PMC [pmc.ncbi.nlm.nih.gov]
• 12. NF-κB in monocytes and macrophages – an inflammatory master regulator in multitalented immune cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Macrophages Require Constitutive NF-κB Activation To Maintain A1 Expression and Mitochondrial Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Measurement of NF-κB activation in TLR-activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]

The Role of Silicone Oil in the Vitapex Formulation: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the role of silicone oil in the Vitapex formulation, a widely used root canal filling material in endodontic research and clinical practice. The guide details the formulation's composition, the specific functions of silicone oil, its influence on physicochemical properties, and relevant experimental protocols for in-vitro and in-vivo evaluation.

Vitapex Formulation and the Multifaceted Role of Silicone Oil

Vitapex is a premixed paste composed of calcium hydroxide, iodoform, and silicone oil.[1][2] This combination of active ingredients and a non-aqueous vehicle provides a unique set of properties beneficial for various endodontic applications, including apexification, treatment of infected root canals, and vital pulpotomies in deciduous teeth.[3]

Core Components and Their Functions

The Vitapex formulation is a synergistic blend where each component plays a crucial role:

• Calcium Hydroxide (30.3%): The primary bioactive component, calcium hydroxide, dissociates into calcium and hydroxyl ions.[1] The high pH created by hydroxyl ions neutralizes endotoxins produced by anaerobic bacteria and has a bactericidal effect.[3][4] Furthermore, it stimulates "blast" cells, aiding in apexogenesis and promoting the formation of a hard tissue barrier.[3]

• Iodoform (40.4%): Iodoform confers significant bacteriostatic and antiseptic properties to the paste.[1][4] It also enhances the radiopacity of the material, allowing for clear visualization on radiographs to assess the quality of the root canal fill.[1][5]

• Silicone Oil (22.4%): As the vehicle in the Vitapex formulation, silicone oil is not merely an inert carrier but an active contributor to the paste's therapeutic efficacy and handling characteristics.[1][3][5] Its key roles are detailed in the following section.

The Pivotal Role of Silicone Oil

Silicone oil, a liquid polymerized siloxane, provides several key advantages to the Vitapex formulation:

• Lubricant and Flow Enhancer: Silicone oil acts as a lubricant, ensuring the complete and uniform coating of the intricate root canal walls.[1][3] This property is crucial for achieving a three-dimensional seal and preventing voids. Its lubricating nature also facilitates a smoother and more controlled application of the paste.[6]

• Hydrophobic and Water-Repellent Vehicle: The hydrophobic nature of silicone oil prevents the paste from hardening and allows the calcium hydroxide to remain active over an extended period.[3][7] This sustained activity is essential for long-term disinfection and the stimulation of hard tissue formation.

• Controlled Ion Dissociation: While seemingly counterintuitive for a hydrophobic vehicle, silicone oil allows for the slow and sustained release of calcium and hydroxyl ions from the calcium hydroxide. This controlled dissociation is critical for maintaining a high pH environment within the root canal system for an extended duration, which is necessary for its antibacterial and therapeutic effects.

• Biocompatibility: Silicone oil is generally considered biocompatible and non-toxic when in contact with periradicular tissues.[8][9] This is a critical factor for a material placed in close proximity to vital tissues.

• Facilitator of Component Interaction: Silicone oil solubilizes the other components, creating a homogenous paste that ensures consistent delivery of the active ingredients throughout the root canal system.[1]

Quantitative Data and Physicochemical Properties

The physicochemical properties of Vitapex, significantly influenced by its silicone oil base, are critical to its clinical performance. The following tables summarize key quantitative data from comparative studies.

Component	Percentage Composition	Reference
Iodoform	40.4%	[1][3][10]
Calcium Hydroxide	30.3%	[10]
Silicone Oil	22.4%	[1][3][10]
Inert Ingredients	6.9%	[3]

Table 1: Composition of Vitapex Formulation

Property	Vitapex® Value	Experimental Paste (EP) Value	Reference
Radiopacity (mm Al)	4.47 ± 0.29	6.06 ± 0.49	[5][11][12]
Flow (mm)	19.6 ± 0.42	25.0 ± 0.61	[5][11][12]
pH (after 28 days)	7.79 ± 0.17	8.19 ± 0.18	[5][11][12]
Solubility (after 28 days)	2.68%	2.89%	[5][11][12]

Table 2: Comparative Physicochemical Properties of Vitapex® and an Experimental Iodoform-Based Paste

Experimental Protocols for Evaluation

This section outlines detailed methodologies for key experiments relevant to the evaluation of Vitapex and the role of its silicone oil component.

Viscosity Measurement

Objective: To determine the flow characteristics of the endodontic paste.

Methodology:

• Apparatus: A rotational rheometer (e.g., Rheolab QC) is used for this measurement.[13] This instrument operates on the Searle principle and provides precise viscosity estimations.[13]

• Sample Preparation: A standardized volume of the Vitapex paste is carefully loaded onto the rheometer's measurement plate, ensuring no air bubbles are trapped.

• Measurement Parameters: The test is conducted at a controlled temperature (e.g., 22°C, 30°C, 40°C, 50°C, and 60°C) to assess the influence of temperature on viscosity.[14][15] The shear rate is gradually increased, and the corresponding shear stress is measured.

• Data Analysis: The viscosity is calculated from the ratio of shear stress to shear rate. The data is typically presented as a flow curve (viscosity vs. shear rate). Statistical analysis, such as the Shapiro-Wilk test and Mann-Whitney U-tests, can be used for comparative assessments.[15]

Radiopacity Assessment

Objective: To quantify the radiopacity of the material for radiographic visibility.

Methodology:

• Sample Preparation: Standardized disc-shaped samples of Vitapex with uniform thickness (e.g., 1 mm) are prepared.

• Radiographic Exposure: The samples are placed on a digital radiographic sensor alongside an aluminum step-wedge with varying thicknesses. They are then exposed to a dental X-ray source with standardized exposure parameters.

• Image Analysis: The radiographic images are analyzed using software such as ImageJ.[16] The gray values of the material and the aluminum step-wedge are measured.

• Data Analysis: The radiopacity of the material is expressed as the equivalent thickness of aluminum (mm Al) that produces the same radiographic density.[5][12]

Apical Microleakage Study

Objective: To evaluate the sealing ability of Vitapex when used as a root canal sealer.

Methodology:

• Sample Preparation: A cohort of single-rooted human anterior teeth are instrumented to a standardized size.[17]

• Obturation: The teeth are divided into experimental groups. In one group, the canals are obturated with a single master gutta-percha cone using Vitapex as the sealer.[17] Control groups may include other sealer materials and obturation techniques.[17]

• Dye Penetration: The external surfaces of the teeth, except for the apical 2 mm, are coated with a waterproof varnish. The teeth are then immersed in a 2% methylene blue dye solution for a specified period.[17]

• Clearing and Evaluation: The teeth are demineralized, dehydrated, and cleared to render them transparent. The extent of linear dye penetration is then measured under a stereomicroscope with a calibrated eyepiece.[17]

Biocompatibility and Cytotoxicity Assays

Objective: To assess the biological response of cells and tissues to Vitapex.

Methodology:

• Material Eluate Preparation: Extracts of Vitapex are prepared by incubating the set material in a cell culture medium for a defined period (e.g., 24 hours) at a specific ratio (e.g., 1:1, 1:2, 1:4).[8]

• Cell Culture: A suitable cell line, such as human periodontal ligament fibroblasts or osteoblasts, is cultured in a multi-well plate.

• Exposure: The prepared material eluates are added to the cell cultures at various concentrations.

• Cytotoxicity Assessment: Cell viability is assessed using assays such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures mitochondrial activity.

• In-Vivo Biocompatibility: For in-vivo studies, the material is implanted into the subcutaneous tissue of animal models (e.g., rats or rabbits). After a predetermined period, the tissue surrounding the implant is excised, sectioned, and stained for histological evaluation of the inflammatory response and tissue integration.[18]

Signaling Pathways and Logical Relationships

The bioactive components of Vitapex, particularly the sustained release of calcium and hydroxyl ions facilitated by the silicone oil vehicle, are believed to influence cellular signaling pathways involved in inflammation modulation and tissue regeneration.

Inflammatory Response and Pulp Healing

Experimental Workflow for Physicochemical Characterization

Conclusion

Silicone oil is an indispensable component of the Vitapex formulation, extending its role far beyond that of a simple vehicle. Its unique properties as a lubricant, hydrophobic carrier, and modulator of ion release are fundamental to the paste's clinical efficacy. For researchers and drug development professionals, a thorough understanding of the interplay between silicone oil and the active ingredients of Vitapex is crucial for the design of meaningful in-vitro and in-vivo studies, the interpretation of experimental results, and the development of next-generation endodontic materials. This guide provides a foundational framework for such endeavors, consolidating key data and methodologies to facilitate future research in this field.

References

• 1. Nonsurgical Clinical Management of Periapical Lesions Using Calcium Hydroxide-Iodoform-Silicon-Oil Paste - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vitapex VNN Paste Temporary Filling Material - Henry Schein Dental [henryschein.com]
• 3. neodental-intl.com [neodental-intl.com]
• 4. Effect of Vitapex Combined with AH-Plus Paste on Inflammation in Middle-Aged and Elderly Patients with Periodontal-Endodontic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scielo.br [scielo.br]
• 6. deepseasilicone.com [deepseasilicone.com]
• 7. researchgate.net [researchgate.net]
• 8. Biocompatibility of Root Canal Sealers: A Systematic Review of In Vitro and In Vivo Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. silicorex.com [silicorex.com]
• 10. researchgate.net [researchgate.net]
• 11. scielo.br [scielo.br]
• 12. Physicochemical properties and filling capacity of an experimental iodoform-based paste in primary teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 14. Viscosity of endodontic irrigants: Influence of temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Viscosity of endodontic irrigants: Influence of temperature - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. neodental-intl.com [neodental-intl.com]
• 18. Biocompatibility of root-end filling materials: recent update - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Standardized Protocol for Vitapex® Application in Primary Molar Pulpectomy Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document outlines a standardized protocol for the application of Vitapex®, a calcium hydroxide and iodoform paste, in primary molar pulpectomy research. The protocol is synthesized from a review of multiple clinical studies to ensure a consistent and reproducible methodology for future investigations.

1. Introduction

Pulpectomy in primary teeth is a crucial procedure to retain a severely infected but restorable tooth until its natural exfoliation.[1] Vitapex® is a commonly used root canal filling material in pediatric dentistry due to its resorbable nature, antimicrobial properties, and biocompatibility.[2][3] The ideal root canal filling material for primary teeth should be resorbable at a rate similar to physiologic root resorption, not harm the succeeding permanent tooth, and be easy to handle.[2][4] This protocol aims to provide a standardized framework for researchers to evaluate the efficacy and outcomes of Vitapex® in primary molar pulpectomies.

2. Patient Selection Criteria

To ensure homogeneity in research cohorts, the following inclusion and exclusion criteria are recommended:

• Inclusion Criteria:

  • Children with a primary molar exhibiting irreversible pulpitis or necrosis.[4]

  • The tooth should be restorable.

  • Radiographic evidence of no more than one-third of physiological root resorption.[4]

  • Presence or absence of a gingival abscess or fistula.[4]

  • Patient cooperation for the procedure.

• Exclusion Criteria:

  • Medically compromised children.[2]

  • Teeth with extensive internal or external root resorption.

  • Evidence of significant bone loss leading to tooth mobility.

  • Perforation of the pulp chamber floor.

3. Standardized Experimental Protocol

The following two-visit pulpectomy protocol is recommended for research purposes to ensure thorough disinfection:

3.1. First Visit: Canal Debridement and Disinfection

• Anesthesia and Isolation: Administer local anesthesia and isolate the tooth with a rubber dam.

• Access Cavity Preparation: Create an adequate access cavity to expose the pulp chamber and locate all root canal orifices.

• Coronal Pulp Removal: Remove the coronal pulp tissue using a sterile slow-speed round bur or a sharp spoon excavator.

• Working Length Determination: Establish the working length of each canal, approximately 1-2 mm short of the radiographic apex, using a diagnostic radiograph and an apex locator.

• Canal Instrumentation: Clean and shape the root canals using pediatric endodontic files. Due to the complex morphology of primary molar root canals, over-instrumentation should be avoided.

• Irrigation: Irrigate the canals thoroughly with 2.5% sodium hypochlorite solution between each filing to remove debris and disinfect the canals.[5] Follow with a final flush of sterile saline.

• Canal Drying: Dry the canals with sterile paper points.[5]

• Intracanal Medicament: Place a calcium hydroxide paste as an intracanal medicament to ensure disinfection between visits.

• Temporary Restoration: Seal the access cavity with a temporary restorative material.

3.2. Second Visit: Obturation with Vitapex®

• Anesthesia and Isolation: As in the first visit.

• Removal of Temporary Filling and Medicament: Remove the temporary restoration and flush out the intracanal medicament with irrigation.

• Canal Drying: Thoroughly dry the root canals with sterile paper points.

• Vitapex® Application:

  • Attach a disposable tip to the Vitapex® syringe.

  • Insert the tip into the canal, about 2-3 mm short of the working length.

  • Gently and slowly inject the paste, allowing it to flow towards the apex. Withdraw the tip as the canal fills to avoid trapping air voids.

  • Use a lentulo spiral on a slow-speed handpiece in a clockwise direction to ensure proper adaptation of the material to the canal walls.[5]

• Radiographic Evaluation of Obturation Quality:

  • Take an immediate postoperative radiograph to assess the quality of the root canal filling.[2][6]

  • Adequate Fill: Vitapex® reaches the radiographic apex or is within 1-2 mm of it.[2][6]

  • Short Fill: Vitapex® is more than 2 mm short of the radiographic apex.[2][6]

  • Extruded Fill: Vitapex® extends beyond the radiographic apex.[2][6]

• Final Restoration: Place a permanent restoration, such as a stainless steel crown, to ensure a proper coronal seal.[5]

4. Postoperative Evaluation

Clinical and radiographic evaluations should be conducted at standardized follow-up intervals of 3, 6, 12, 18, and 24 months.[2][4][7]

4.1. Clinical Success Criteria [4]

• Absence of pain, swelling, and fistula.

• No abnormal tooth mobility.

• The tooth is functional.

4.2. Radiographic Success Criteria [4]

• Absence of pathologic root resorption (internal or external).

• No new or enlarged periapical or furcal radiolucency.

• Resorption of extruded material.

4.3. Definition of Failure

• Clinical Failure: Presence of any adverse clinical signs or symptoms.

• Radiographic Failure: Evidence of progressive pathologic changes on radiographs.[2][8]

5. Data Presentation

Quantitative data from research studies should be summarized in structured tables for clear comparison.

Table 1: Clinical and Radiographic Success Rates of Vitapex® Pulpectomy in Primary Molars at Different Follow-up Intervals.

Study	Follow-up Period	Clinical Success Rate (%)	Radiographic Success Rate (%)
Chen et al. (2017)[4]	6 months	100	94.5
12 months	80.4	60.7
18 months	71.4	53.6
Mekkriangkrai et al. (2023)[2][8]	12 months	-	88.9
24 months	-	68.1
36-60 months	-	53.8
Rai et al. (2019)[7]	3 months	100	97.14
6 months	100	97.14
Mortazavi & Mesbahi (2008)[5]	6 months	100	78
12 months	96	89
Trairatvorakul et al. (2010)[9]	6 months	100	80
12 months	96	56
Ahmed et al. (2016)[1]	3 months	-	88

Table 2: Factors Influencing the Success and Resorption of Vitapex® in Primary Molar Pulpectomy.

Factor	Influence on Success Rate	Influence on Resorption Rate	Reference
Patient Age at Treatment	Significantly related to failure; older children showed more failures.	Significantly related; faster resorption in older children.	[2][6]
Preoperative Pathologic Lesion	Presence of a preoperative lesion is significantly related to failure.	-	[2][10]
Obturation Quality	Not significantly related.	Significantly related; extruded fillings resorbed faster.	[2][6]
Tooth Type	Not significantly related.	-	[2]
Number of Treatment Visits	Not significantly related.	-	[2]
Intracanal Medication	Not significantly related.	-	[2]

6. Mandatory Visualizations

6.1. Experimental Workflow

References

• 1. podj.com.pk [podj.com.pk]
• 2. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Effectiveness of Vitapex® Pulpectomy Treatment of Primary Teeth: A Retrospective Study | OSR : Oral Sciences Reports [dent.cmu.ac.th]
• 4. Clinical and radiographic evaluation of pulpectomy in primary teeth: a 18-months clinical randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aapd.org [aapd.org]
• 6. Thieme E-Journals - European Journal of Dentistry / Full Text [thieme-connect.com]
• 7. Clinical and Radiographic Evaluation of 3Mix and Vitapex as Pulpectomy Medicament in Primary Molars: An In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Clinical evaluation of 3Mix and Vitapex^®as treatment options for pulpally involved primary molars [ouci.dntb.gov.ua]
• 10. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study [ouci.dntb.gov.ua]

Application Notes and Protocols for Evaluating Vitapex® Resorption in Animal Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of current techniques used to evaluate the resorption of Vitapex®, a calcium hydroxide and iodoform-based root canal filling material, in various animal models. The protocols outlined below are intended to serve as a guide for researchers designing preclinical studies to assess the biocompatibility and resorption characteristics of Vitapex® and similar dental materials.

Introduction to Vitapex® and its Resorption

Vitapex® is a widely used root canal filling material, particularly in pediatric dentistry, due to its resorbable nature, which is intended to coincide with the physiological resorption of primary tooth roots. The material is a paste-like consistency, primarily composed of calcium hydroxide (approximately 30%), iodoform (approximately 40%), and a silicone oil vehicle. Understanding the dynamics of its resorption is crucial for predicting its clinical efficacy and ensuring the safety of succedaneous permanent teeth. Animal models provide a controlled environment to study the cellular and tissue-level responses to Vitapex®, offering valuable insights into its mechanisms of action and degradation.

Key Techniques for Evaluating Vitapex® Resorption

The evaluation of Vitapex® resorption in animal models typically involves a multi-faceted approach, combining imaging techniques for longitudinal assessment and histological analysis for cellular-level detail.

Micro-Computed Tomography (Micro-CT)

Micro-CT is a non-destructive, high-resolution imaging technique that allows for the three-dimensional (3D) visualization and quantification of Vitapex® resorption over time within the same animal. This method is invaluable for longitudinal studies, reducing the number of animals required and providing precise volumetric data.

Histological Analysis

Histological evaluation provides a detailed microscopic examination of the tissue response at the interface of the Vitapex® material and the surrounding tissues. This technique is essential for assessing biocompatibility, inflammation, and the cellular mechanisms involved in the resorption process.

Radiographic Analysis

Conventional dental radiography is a readily available and cost-effective method for the two-dimensional assessment of Vitapex® resorption. While less precise than micro-CT for volumetric analysis, it provides a good qualitative and semi-quantitative overview of the material's degradation and the response of the surrounding bone.

Data Presentation: Quantitative Analysis of Vitapex® Resorption

Summarizing quantitative data in a structured format is essential for the comparison and interpretation of results from different studies or experimental groups.

Table 1: Hypothetical Volumetric Resorption of Vitapex® in a Rat Molar Model Measured by Micro-CT

Time Point	Mean Vitapex® Volume (mm³) ± SD	Percentage of Resorption (%)
Baseline (Day 0)	1.50 ± 0.12	0
Week 2	1.15 ± 0.10	23.3
Week 4	0.85 ± 0.09	43.3
Week 8	0.40 ± 0.07	73.3
Week 12	0.15 ± 0.05	90.0

Table 2: Histomorphometric Analysis of Cellular Response to Vitapex® in a Canine Model

Time Point	Inflammatory Cell Infiltrate (cells/mm²)	Macrophage Count (CD68+ cells/mm²)	Fibrous Capsule Thickness (µm)
Week 1	250 ± 45	120 ± 25	80 ± 15
Week 4	110 ± 30	60 ± 15	45 ± 10
Week 12	40 ± 15	25 ± 8	20 ± 5

Experimental Protocols

The following are detailed protocols for the key techniques used to evaluate Vitapex® resorption in animal models.

Protocol for Micro-CT Analysis of Vitapex® Resorption

Animal Model: Male Wistar rats (250-300g) are a commonly used model. The maxillary first molars are suitable for creating standardized defects.

Procedure:

• Anesthesia and Tooth Preparation:

  • Anesthetize the animal using an appropriate method (e.g., intraperitoneal injection of ketamine/xylazine).

  • Create a standardized endodontic access cavity in the maxillary first molar using a dental drill with a small round bur under a dissecting microscope.

  • Induce a periapical lesion by exposing the pulp and leaving it open to the oral environment for a predetermined period (e.g., 2 weeks).

  • After the lesion induction period, re-anesthetize the animal and perform root canal preparation using endodontic files.

  • Irrigate the canals with sterile saline.

• Vitapex® Application:

  • Dry the root canals with sterile paper points.

  • Fill the canals with Vitapex® using the provided syringe and tip, ensuring a consistent volume of material is placed.

  • Seal the access cavity with a dental restorative material (e.g., glass ionomer cement).

• In Vivo Micro-CT Scanning:

  • Perform a baseline micro-CT scan immediately after the procedure.

  • Subsequent scans are performed at desired time points (e.g., 2, 4, 8, and 12 weeks).

  • Scanning Parameters (Example):

    • Voltage: 50-90 kV

    • Current: 100-200 µA

    • Voxel size: 10-20 µm

    • Rotation step: 0.5 degrees over 180 or 360 degrees.

    • Use of a filter (e.g., 0.5 mm aluminum) is recommended to reduce beam hardening artifacts.

• Image Reconstruction and Analysis:

  • Reconstruct the 3D images from the projection data using appropriate software (e.g., NRecon, Skyscan).

  • Register the scans from different time points to the baseline scan to ensure accurate comparison.

  • Segment the Vitapex® material from the surrounding tooth and bone structures based on its high radiopacity.

  • Calculate the volume of the segmented Vitapex® at each time point.

  • The percentage of resorption is calculated as: ((Initial Volume - Final Volume) / Initial Volume) * 100.

Protocol for Histological Evaluation of Tissue Response

Animal Model: Beagle dogs are a suitable large animal model due to the similarity of their tooth anatomy to humans.

Procedure:

• Surgical Procedure and Vitapex® Implantation:

  • Follow a similar procedure as described for the rat model for tooth preparation and Vitapex® application in premolars or incisors.

  • Animals are sacrificed at predetermined time points (e.g., 1, 4, and 12 weeks).

• Tissue Harvest and Fixation:

  • Euthanize the animal using an approved method.

  • Dissect the jaw containing the treated tooth.

  • Fix the tissue blocks in 10% neutral buffered formalin for 48-72 hours.

• Decalcification and Processing:

  • Decalcify the bone blocks using a suitable decalcifying agent (e.g., 10% EDTA solution), changing the solution regularly until the endpoint is reached (verified by radiography).

  • Dehydrate the specimens through a graded series of ethanol (70%, 80%, 95%, 100%).

  • Clear the specimens in xylene.

  • Infiltrate and embed the tissue in paraffin wax.

• Sectioning and Staining:

  • Section the paraffin blocks at a thickness of 4-5 µm using a microtome.

  • Mount the sections on glass slides.

  • Deparaffinize and rehydrate the sections.

  • Stain the sections with Hematoxylin and Eosin (H&E) for general morphology and inflammatory cell assessment.

  • For specific cell identification, immunohistochemical staining can be performed (e.g., CD68 for macrophages).

• Microscopic Analysis:

  • Examine the stained sections under a light microscope.

  • Evaluate the following parameters:

    • Presence and extent of inflammatory cell infiltrate (neutrophils, lymphocytes, plasma cells, macrophages).

    • Presence of giant cells.

    • Formation of a fibrous capsule around the material.

    • Evidence of tissue repair and regeneration (e.g., cementum and bone formation).

  • Perform histomorphometric analysis to quantify cellular responses.

Signaling Pathways in Vitapex® Resorption

The resorption of Vitapex® is a complex biological process mediated by the host's immune and tissue repair mechanisms. The primary components, calcium hydroxide and iodoform, trigger distinct cellular responses. Macrophages play a central role in the phagocytosis and degradation of the material. The following diagrams illustrate the key signaling pathways involved.

Experimental workflow for evaluating Vitapex resorption.

Macrophage activation and signaling in Vitapex resorption.

The initial response to Vitapex® involves the recruitment of macrophages to the site of implantation. The components of Vitapex® can induce macrophage polarization into two main phenotypes: the pro-inflammatory M1 and the pro-resolving M2 macrophages. The balance between these phenotypes influences the resorption process and tissue healing.

• NF-κB (Nuclear Factor kappa-light-chain-enhancer of activated B cells) Signaling: This pathway is a key regulator of inflammation.[1] The components of Vitapex®, particularly iodoform, can act as stimuli that activate the NF-κB pathway in M1 macrophages.[1] This leads to the production of pro-inflammatory cytokines such as TNF-α, IL-1β, and IL-6, which contribute to the initial inflammatory response and the recruitment of more immune cells to the area.[1]

• TGF-β (Transforming Growth Factor-beta) Signaling: This pathway is crucial for tissue repair and regeneration. Calcium hydroxide, a major component of Vitapex®, has been shown to promote the release and activation of TGF-β.[2][3] TGF-β signaling in M2 macrophages and other cells promotes the production of anti-inflammatory cytokines (e.g., IL-10) and growth factors that stimulate the differentiation of odontoblast-like cells and the formation of a mineralized tissue barrier.[2][3]

The interplay between these pathways ultimately determines the rate of Vitapex® resorption and the quality of the subsequent tissue healing. A well-regulated inflammatory response followed by a robust tissue repair phase is indicative of the material's biocompatibility.

Conclusion

The evaluation of Vitapex® resorption in animal models requires a combination of advanced imaging and histological techniques. Micro-CT provides invaluable quantitative data on the volumetric changes of the material over time, while histological analysis reveals the cellular mechanisms underlying the resorption process. Understanding the key signaling pathways, such as NF-κB and TGF-β, that are activated in response to Vitapex® provides a deeper insight into its biological performance. The protocols and information provided in these application notes are intended to guide researchers in designing robust and informative preclinical studies for the assessment of resorbable dental materials.

References

• 1. Comparative study of pulpal responses to ProRoot MTA, Vitapex, and Metapex in canine teeth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [PDF] Resorption of a calcium hydroxide/iodoform paste (Vitapex) in root canal therapy for primary teeth: a case report. | Semantic Scholar [semanticscholar.org]

In Vivo Experimental Design for Assessing Vitapex® in Non-Instrumentation Endodontic Treatment

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

Non-instrumentation endodontic treatment (NIET) represents a paradigm shift in managing necrotic primary teeth, aiming to disinfect the root canal system with minimal or no mechanical instrumentation. This approach is particularly advantageous in pediatric dentistry where patient cooperation can be challenging. Vitapex®, a calcium hydroxide and iodoform paste, is a commonly used material in such procedures. Its resorbable nature and antimicrobial properties make it a candidate for lesion sterilization and tissue repair.

These application notes provide a comprehensive framework for designing and executing in vivo preclinical studies to evaluate the efficacy of Vitapex® in a non-instrumentation context. The protocols outlined below are synthesized from established animal models of apical periodontitis and clinical studies on NIET.

Quantitative Data Summary

The following tables summarize clinical outcomes of Vitapex® from various in vivo studies. This data provides a benchmark for expected success rates when designing preclinical experiments.

Table 1: Clinical and Radiographic Success Rates of Vitapex® in Non-Instrumentation Endodontic Treatment (NIET) of Primary Molars

Study	Follow-up Period	Clinical Success Rate (%)	Radiographic Success Rate (%)	Key Radiographic Findings
Almarji et al. (Pilot Study)[1][2]	6 Months	80%	-	42.85% complete resolution of furcation lesion; 21.4% increase in radiolucency; 35.7% no change.[1][2]
Rai R, et al.	3 Months	100%	97.14%	-
6 Months	100%[3]	97.14%[3]	Statistically significant improvement compared to 3Mix.[3]

Table 2: Comparative Radiographic Outcomes of Vitapex® vs. 3Mix in Necrotic Primary Teeth

Study	Follow-up	Parameter	Vitapex® Group	3Mix Group	p-value
Rai R, et al.[3]	3 Months	Radiographic Success	97.14%	74.29%	< 0.05
6 Months	Radiographic Success	97.14%	77.14%	< 0.05
3 Months	Persistent Furcal Radiolucency	2.86%	25.71%	< 0.05
6 Months	Persistent Furcal Radiolucency	2.86%	22.86%	< 0.05
3 Months	Periapical Radiolucency	2.86%	8.57%	Not Significant
6 Months	Periapical Radiolucency	2.86%	5.71%	Not Significant

Experimental Protocols

A canine model is recommended for its anatomical and physiological similarities to human teeth.

Animal Model and Pre-operative Procedures

• Animal Selection: Use healthy adult beagle dogs with fully developed permanent premolars.

• Acclimatization: House animals in appropriate facilities for at least two weeks prior to the experiment for acclimatization.

• Ethical Approval: All procedures must be approved by the Institutional Animal Care and Use Committee (IACUC).

• Pre-operative Assessment: Perform a complete oral examination and obtain full-mouth dental radiographs to ensure the absence of pre-existing pathology.

Induction of Apical Periodontitis

This protocol aims to create a standardized periapical lesion.

• Anesthesia and Isolation: Anesthetize the animal and isolate the selected premolars (e.g., third and fourth mandibular premolars) with a rubber dam.

• Access Cavity Preparation: Create a sterile access cavity to the pulp chamber using a high-speed bur with water cooling.

• Pulp Extirpation: Remove the coronal pulp tissue.

• Microbial Inoculation: Leave the root canals exposed to the oral environment for 7-14 days to allow for microbial contamination and pulp necrosis.[4]

• Coronal Seal: Seal the access cavity with a temporary restorative material.

• Lesion Development: Allow a period of 6-8 weeks for a standardized periapical lesion to develop, which should be confirmed radiographically.[5]

Non-Instrumentation Treatment Protocol with Vitapex®

• Anesthesia and Isolation: As previously described.

• Removal of Temporary Seal: Remove the temporary restoration and any coronal debris.

• Pulp Chamber Debridement: Gently remove necrotic tissue from the pulp chamber using a sharp excavator.

• Irrigation: Thoroughly irrigate the pulp chamber with 0.2% chlorhexidine solution.[6]

• Vitapex® Application: Inject Vitapex® directly into the pulp chamber, ensuring it covers the entrances to the root canals. No files or instruments should be used within the canals.[6]

• Coronal Restoration: Place a layer of glass ionomer cement followed by a permanent restoration (e.g., composite resin).

Experimental Groups

• Group 1 (Vitapex® NIET): Teeth with induced apical periodontitis treated with the non-instrumentation Vitapex® protocol.

• Group 2 (Positive Control): Teeth with induced apical periodontitis that are sealed without any treatment.

• Group 3 (Negative Control): Healthy teeth with no induced pathology or treatment.

Post-operative Evaluation

• Follow-up Periods: Euthanize subgroups of animals at predetermined time points (e.g., 1, 3, and 6 months) for histological analysis.

• Radiographic Assessment: Take standardized digital radiographs at baseline (post-treatment) and at each follow-up interval to assess changes in the periapical lesion size.

• Microbiological Analysis: Prior to treatment and at the time of euthanasia, microbiological samples can be collected from the root canals using sterile paper points to assess bacterial load.[7][8]

• Histological Analysis: After euthanasia, dissect the jaw blocks containing the experimental teeth and process for histological examination.

Outcome Assessment

a. Radiographic Evaluation: Use a standardized scoring index, such as the Periapical Index (PAI), to score the size of the periapical radiolucency.[9][10] The change in PAI score over time will be the primary radiographic outcome.

b. Histological Evaluation: Stain decalcified sections with Hematoxylin and Eosin (H&E) and Masson's Trichrome. Evaluate the periapical tissues based on a scoring system adapted from periodontal and wound healing studies.

Table 3: Histological Scoring Criteria for Periapical Healing

Parameter	Score 0	Score 1	Score 2	Score 3
Inflammatory Cell Infiltrate	Severe, extensive inflammation with numerous neutrophils and abscess formation.	Moderate, diffuse inflammation with a mix of acute and chronic inflammatory cells.	Mild, localized inflammation with predominantly chronic inflammatory cells (lymphocytes, plasma cells).	No or minimal inflammatory cells present.
Periodontal Ligament (PDL) Organization	Complete disorganization or absence of PDL fibers.	Partially disorganized PDL fibers with some evidence of repair.	Well-organized PDL fibers, but still thickened compared to healthy tissue.	Normal, well-organized PDL space and fibers.
New Bone Formation	Active bone resorption with numerous osteoclasts.	No change in bone structure, some fibrous tissue present.	Evidence of new osteoid and woven bone formation.	Mature, lamellar bone formation with evidence of remodeling.
Cementum Repair	Active cementum resorption.	No new cementum formation.	Presence of new cellular or acellular cementum.	Continuous layer of new cementum over the root apex.

c. Microbiological Analysis: Quantify the bacterial load in the collected samples using techniques such as quantitative polymerase chain reaction (qPCR) or colony-forming unit (CFU) counts.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for in vivo assessment of Vitapex® in NIET.

Logical Relationship of NIET with Vitapex®

Caption: Therapeutic logic of Vitapex® in non-instrumentation treatment.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessment of Vitapex® for Non-Instrumentation Endodontic Treatment in Necrotic Primary Molars: A Pilot Study [azerbaijanmedicaljournal.net]
• 3. Clinical and Radiographic Evaluation of 3Mix and Vitapex as Pulpectomy Medicament in Primary Molars: An In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. scielo.br [scielo.br]
• 5. Comparative radiographic and histological analyses of periapical lesion development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. medicaljournalssweden.se [medicaljournalssweden.se]
• 8. A Methodological Study on Microbial In Vivo Sampling Methods of Root Canal Microbiota for Next-Generation Gene Sequencing Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Assessment of Apical Periodontitis in Dogs and Humans: A Review | Semantic Scholar [semanticscholar.org]
• 10. dental-research.com [dental-research.com]

Application Notes and Protocols for Testing the Antibacterial Efficacy of Vitapex in Infected Root Canals

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Vitapex is a premixed root canal filling material with a viscous consistency, composed of iodoform (40.4%), calcium hydroxide (30.3%), and silicone oil (22.4%).[1][2] It is utilized as a temporary or permanent filling material following pulpectomy. The antibacterial properties of Vitapex are attributed to its components, primarily calcium hydroxide and iodoform, which work to eliminate bacteria from the root canal system, a crucial step for the successful treatment of periapical lesions.[1] Calcium hydroxide exerts its antimicrobial effect through the release of hydroxyl ions, leading to a high pH that denatures bacterial proteins and damages their DNA and cytoplasmic membranes.[3] This document provides detailed methodologies for testing the antibacterial efficacy of Vitapex in infected root canals, including both in vitro and in vivo protocols.

I. In Vitro Methodologies for Antibacterial Efficacy Testing

In vitro methods provide a controlled environment to assess the direct antibacterial activity of Vitapex against specific microorganisms commonly found in infected root canals.

Agar Diffusion Test (Zone of Inhibition)

This method evaluates the ability of an antimicrobial agent to diffuse through an agar medium and inhibit the growth of a microorganism.

Protocol:

• Microorganism Preparation:

  • Select relevant bacterial strains, such as Enterococcus faecalis, Staphylococcus aureus, Streptococcus viridans, and Bacteroides melaninogenicus, which are commonly isolated from infected root canals.[4]

  • Culture the selected strains in an appropriate broth medium (e.g., Brain Heart Infusion broth) to achieve a concentration of 0.5 McFarland standard.

• Agar Plate Preparation:

  • Prepare Brain Heart Infusion (BHI) agar plates.

  • Evenly inoculate the surface of the agar plates with 0.1 mL of the prepared bacterial suspension.

• Well Creation and Material Placement:

  • Create wells (e.g., 5 mm in diameter) in the agar using a sterile cork borer.

  • Fill the wells with Vitapex paste. Other materials can be used as controls, such as Zinc Oxide Eugenol (ZOE), calcium hydroxide mixed with sterile water, or an empty well as a negative control.[4][5]

• Incubation:

  • Incubate the plates at 37°C for 24, 48, and 72 hours for aerobic bacteria and under anaerobic conditions for anaerobic bacteria.[6]

• Data Collection and Analysis:

  • Measure the diameter of the zone of inhibition (the clear area around the well where bacterial growth is inhibited) in millimeters.

  • Compare the zones of inhibition produced by Vitapex with those of the control materials. Statistical analysis, such as one-way ANOVA, can be used to determine significant differences.

Data Presentation:

Table 1: Example of Zone of Inhibition Data for Various Root Canal Filling Materials

Microorganism	Test Material	Mean Zone of Inhibition (mm) ± SD (at 48 hours)
E. faecalis	Vitapex	8.5 ± 1.2
ZOE	15.2 ± 2.1
Calcium Hydroxide	6.3 ± 0.9
S. aureus	Vitapex	10.1 ± 1.5
ZOE	18.4 ± 2.5
Calcium Hydroxide	7.8 ± 1.1

Note: The data in this table is illustrative and will vary based on experimental conditions.

Experimental Workflow:

Caption: Workflow for the Agar Diffusion Test.

Direct Exposure Test (Time-Kill Assay)

This method assesses the bactericidal effect of Vitapex through direct contact with the microorganisms over time.

Protocol:

• Microorganism and Material Preparation:

  • Prepare suspensions of the target microorganisms as described for the agar diffusion test.

  • Prepare samples of Vitapex.

• Direct Contact:

  • Immerse sterile paper points in the bacterial suspensions.

  • Place the inoculated paper points in direct contact with Vitapex in a sterile tube or plate.

  • At specified time intervals (e.g., 24, 48, and 72 hours), remove the paper points.

• Bacterial Viability Assessment:

  • Transfer the paper points to a tube containing a neutralizing broth (e.g., Letheen Broth) and incubate at 37°C for 48 hours.

  • Observe the turbidity of the broth as an indicator of microbial growth.

  • For quantitative analysis, take a 0.1 mL inoculum from the Letheen Broth and transfer it to 7 mL of BHI broth. After incubation, measure the optical density or perform serial dilutions and plate counting to determine the number of viable bacteria.[7]

Data Presentation:

Table 2: Example of Bacterial Viability Data from Direct Exposure Test

Time Interval (hours)	Test Material	Microbial Growth (Turbidity)
24	Vitapex	+
Calcium Hydroxide + Saline	-
48	Vitapex	-
Calcium Hydroxide + Saline	-
72	Vitapex	-
Calcium Hydroxide + Saline	-

Note: '+' indicates microbial growth, and '-' indicates no growth. This data is illustrative.

II. In Vivo/Ex Vivo Methodology for Antibacterial Efficacy Testing

In vivo or ex vivo studies provide a more clinically relevant assessment of Vitapex's antibacterial efficacy within the complex environment of an infected root canal.

Clinical Study Protocol for Bacterial Reduction Assessment

This protocol outlines the steps for a clinical trial to quantify the reduction of bacteria in infected root canals after treatment with Vitapex.

Protocol:

• Patient Selection:

  • Select patients with teeth having primary intraradicular infections and chronic apical periodontitis, confirmed by clinical and radiographic examination.[8][9]

• Bacterial Sampling (S1 - Baseline):

  • Isolate the tooth with a rubber dam.

  • Disinfect the operative field.

  • Access the root canal and collect a baseline bacterial sample (S1) using sterile paper points inserted into the full length of the canal.

  • Transfer the paper points to a transport medium.

• Chemo-mechanical Preparation:

  • Perform standard chemo-mechanical preparation of the root canal, including instrumentation with endodontic files and irrigation with a disinfectant such as 2.5% sodium hypochlorite (NaOCl).[9]

• Bacterial Sampling (S2 - Post-instrumentation):

  • After chemo-mechanical preparation, collect a second bacterial sample (S2) using the same method as for S1.

• Intracanal Medication with Vitapex:

  • Dry the root canal with sterile paper points.

  • Fill the root canal with Vitapex paste.

  • Seal the access cavity with a temporary filling material.

• Bacterial Sampling (S3 - Post-medication):

  • After a specified period (e.g., 7 days), re-access the root canal.[8]

  • Remove the Vitapex paste by irrigation.

  • Collect a third bacterial sample (S3) as previously described.

• Microbiological Analysis:

  • Quantify the bacterial load in each sample (S1, S2, and S3) using methods such as:

    • Colony-Forming Unit (CFU) Counting: Perform serial dilutions of the samples and plate on appropriate agar media to count the number of viable bacteria.

    • Real-Time Quantitative Polymerase Chain Reaction (qPCR): Extract bacterial DNA from the samples and use qPCR to quantify the amount of specific bacterial DNA (e.g., E. faecalis).[8]

Data Presentation:

Table 3: Example of Bacterial Reduction Data from a Clinical Study

Sampling Stage	Mean Bacterial Count (CFU/mL)	Percentage Reduction from Baseline
S1: Baseline	1.5 x 10^6	-
S2: Post-instrumentation	2.3 x 10^4	98.5%
S3: Post-Vitapex Medication	5.8 x 10^2	99.96%

Note: This data is illustrative and will vary based on the specific clinical conditions and methodologies used.

Experimental Workflow:

Caption: Workflow for a clinical study on bacterial reduction.

III. Signaling Pathways and Logical Relationships

Mechanism of Antibacterial Action

The antibacterial efficacy of Vitapex is primarily due to the synergistic action of its components, calcium hydroxide and iodoform.

Caption: Antibacterial mechanism of Vitapex.

The methodologies described provide a comprehensive framework for evaluating the antibacterial efficacy of Vitapex. A combination of in vitro and in vivo testing is recommended to obtain a complete profile of its antimicrobial properties. The agar diffusion test offers a straightforward initial screening, while the direct exposure test provides insights into its bactericidal kinetics. Clinical studies are essential to confirm the effectiveness of Vitapex in the complex environment of an infected root canal. Consistent and standardized protocols are crucial for generating reliable and comparable data for research and development purposes.

References

• 1. Nonsurgical Clinical Management of Periapical Lesions Using Calcium Hydroxide-Iodoform-Silicon-Oil Paste - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. uwcscholar.uwc.ac.za [uwcscholar.uwc.ac.za]
• 4. Evaluation of antimicrobial efficacy of various root canal filling materials for primary teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Investigating The Antimicrobial Activity Of Different Root Canal Filling Pastes In Deciduous Teeth - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. cabidigitallibrary.org [cabidigitallibrary.org]
• 9. Bacterial reduction in infected root canals treated with 2.5% NaOCl as an irrigant and calcium hydroxide/camphorated paramonochlorophenol paste as an intracanal dressing - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Vitapex® in Regenerative Endodontic Procedures: A Guide for Researchers

For research and drug development professionals, this document provides a comprehensive overview of the application of Vitapex®, a calcium hydroxide and iodoform paste, in regenerative endodontic procedures (REPs). It includes detailed experimental protocols derived from clinical studies, quantitative data on treatment outcomes, and visualizations of the procedural workflow and potential signaling pathways.

Introduction

Regenerative endodontics aims to replace damaged dentin and pulp-like tissue in necrotic immature permanent teeth, allowing for continued root development and restored biological function. The choice of intracanal medicament is a critical step in this process, responsible for disinfecting the root canal system while being biocompatible with the host's stem cells. Vitapex®, a pre-mixed paste containing calcium hydroxide (30%), iodoform (40.4%), and silicone oil (22.4%), has been investigated for this purpose, primarily in the context of apexification, a procedure that shares the common goal of inducing root-end barrier formation.[1][2]

Quantitative Data from Clinical Studies

The following table summarizes the quantitative outcomes from a clinical study evaluating the efficacy of Vitapex® in the apexification of immature permanent teeth with necrotic pulp.

Outcome	Success Rate (%)	Progressive Rate (%)	Failure Rate (%)	Overall Efficacy Rate (%)
Apexification with Vitapex® (3-year follow-up)	37.5	57.81	4.69	95.31

Data from a study by Weng QF, 2004, involving 64 immature permanent teeth with necrotic pulp.[3]

Experimental Protocols

The following protocols are synthesized from clinical studies on the use of Vitapex® in apexification and regenerative procedures for immature permanent teeth.

Protocol 1: Two-Visit Apexification/Regenerative Endodontic Procedure with Vitapex®

This protocol is based on a two-visit approach, which is standard for many regenerative endodontic treatments.

First Visit: Disinfection and Intracanal Medicament Application

• Anesthesia and Isolation: Administer local anesthesia and isolate the tooth with a rubber dam.

• Access Opening: Create a standard endodontic access opening to the pulp chamber.

• Canal Preparation: Gently prepare the root canal. In cases of necrotic pulp, remove the necrotic tissue.

• Irrigation: Irrigate the root canal copiously with sterile water or saline.

• Drying: Dry the canal with sterile paper points.

• Vitapex® Application: Introduce the Vitapex® paste into the root canal using the provided syringe and disposable tips, ensuring it reaches the apical third.

• Coronal Seal: Place a sterile cotton pellet in the pulp chamber and seal the access cavity with a temporary restorative material.

Second Visit: Final Restoration (Time between visits can vary based on clinical and radiographic assessment, typically 1-4 weeks)

• Assessment: Evaluate the tooth for the absence of clinical signs and symptoms. Radiographic assessment may show initial signs of apical healing.

• Removal of Vitapex®: If a permanent restoration is planned, Vitapex® can be removed. However, in many apexification cases, it is left in place.

• Final Restoration: If Vitapex® is removed, the canal can be filled with a permanent material. If it is left, a permanent coronal restoration is placed.

Protocol 2: Case-Specific Application in a Traumatized Immature Permanent Tooth

This protocol is adapted from a case report involving an immature permanent tooth with a necrotic pulp.

• Initial Management: Following trauma, if the pulp is necrotic, initiate root canal treatment.

• Canal Debridement: Access the pulp chamber and remove necrotic debris.

• Disinfection and Vitapex® Placement: After preparing and sterilizing the canal, fill the canal with Vitapex® paste.[4]

• Follow-up: Monitor the tooth clinically and radiographically at regular intervals (e.g., 3, 6, 12, 24, and 36 months) to assess for apical barrier formation and continued root development.[2][3]

Visualizations: Workflow and Signaling Pathways

Experimental Workflow

The following diagram illustrates the general workflow for a regenerative endodontic procedure using Vitapex® as an intracanal medicament.

Workflow for a two-visit regenerative endodontic procedure with Vitapex®.

Putative Signaling Pathway for Vitapex®-Induced Regeneration

The following diagram illustrates the hypothetical signaling pathway through which Vitapex® may promote pulp-dentin regeneration, primarily based on the known effects of its main component, calcium hydroxide.

Hypothesized signaling pathway for Vitapex® in pulp-dentin regeneration.

Mechanism of Action in Regenerative Procedures

The regenerative effects of Vitapex® are primarily attributed to its calcium hydroxide component. The high pH of calcium hydroxide creates an alkaline environment that is bactericidal and bacteriostatic, contributing to the disinfection of the root canal system.[1] This environment is also thought to stimulate the proliferation and differentiation of undifferentiated mesenchymal stem cells in the apical papilla (SCAP). These differentiated cells, resembling odontoblasts, are then capable of depositing a hard tissue matrix, leading to the formation of an apical barrier and continued root development. The iodoform component of Vitapex® is believed to enhance its antimicrobial properties.[1]

Concluding Remarks for Researchers

While Vitapex® has demonstrated a high success rate in apexification of immature permanent teeth, its specific application within a standardized regenerative endodontic procedure protocol requires further investigation. The existing data, primarily from apexification studies, provides a solid foundation for designing future research. Key areas for further exploration include:

• Direct comparative studies of Vitapex® with other intracanal medicaments like triple antibiotic paste (TAP) and pure calcium hydroxide in REPs for immature permanent teeth.

• Quantitative analysis of the extent of root lengthening and thickening achieved with Vitapex® in REPs.

• Histological studies to characterize the nature of the hard tissue formed at the apex following treatment with Vitapex®.

• In-depth investigation of the specific signaling pathways activated by the combination of calcium hydroxide and iodoform in Vitapex® on dental pulp stem cells.

By addressing these research questions, the scientific community can better elucidate the role of Vitapex® as a viable and effective intracanal medicament in the evolving field of regenerative endodontics.

References

• 1. aapd.org [aapd.org]
• 2. thejcdp.com [thejcdp.com]
• 3. [Clinical study on the effect of Vitapex paste in apexification] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Protocol for Using Vitapex as an Intracanal Medicament in Longitudinal Studies

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the use of Vitapex, a calcium hydroxide and iodoform-based paste, as an intracanal medicament in longitudinal studies. The protocol is synthesized from various clinical and radiographic evaluations to ensure a comprehensive guide for researchers.

Introduction

Vitapex is a widely used intracanal medicament, particularly in pediatric dentistry for the treatment of non-vital primary teeth.[1][2] Its formulation, combining calcium hydroxide (30.3%), iodoform (40.4%), and silicone oil (22.4%), provides both antibacterial properties and the potential to promote hard tissue formation.[3] The material is designed to be resorbable at a rate similar to the physiologic resorption of primary tooth roots, making it a suitable option for pulpectomies in the deciduous dentition.[4] This protocol outlines the procedures for its application in longitudinal studies to ensure consistency and comparability of data.

Data Presentation: Clinical and Radiographic Success Rates

The following tables summarize the quantitative data from various longitudinal and retrospective studies on the success rates of Vitapex as a pulpectomy filling material in primary teeth.

Table 1: Clinical Success Rates of Vitapex in Primary Teeth at Different Follow-up Intervals

Study	Follow-up Period	Number of Teeth	Clinical Success Rate (%)
Rai R, et al. (2019)[5]	3 Months	35	100%
Rai R, et al. (2019)[5]	6 Months	35	100%
Chen XX, et al. (as cited in Rana MJ, et al., 2016)[6]	6 Months	N/A	100%
Chen XX, et al. (as cited in Rana MJ, et al., 2016)[6]	12 Months	N/A	94.5%
Nakornchai S, et al. (2010)[7]	12-24 Months	N/A	95.7%
Sirimaharaj V & Sinsoon-torn (2008)[7]	12-22 Months	N/A	96-100%
Mortazavi M & Mesbahi M (2004)[7]	12-22 Months	N/A	96-100%
Ozalp N, et al. (2005)[7]	12-22 Months	N/A	96-100%
Nurko C & Garcia-Godoy F (1999)[7][8]	3-22 Months	33	100%
Rana MJ, et al. (2016)[6]	3 Months	50	88%
Smaïl-Faugeron V, et al. (2023)[1][9]	12 Months	647	88.9%
Smaïl-Faugeron V, et al. (2023)[1][9]	24 Months	647	68.1%
Smaïl-Faugeron V, et al. (2023)[1][9]	36-60 Months	647	53.8%

Table 2: Radiographic Success Rates of Vitapex in Primary Teeth at Different Follow-up Intervals

Study	Follow-up Period	Number of Teeth	Radiographic Success Rate (%)
Rai R, et al. (2019)[5]	3 Months	35	97.14%
Rai R, et al. (2019)[5]	6 Months	35	97.14%
Chen XX, et al. (as cited in Rana MJ, et al., 2016)[6]	6 Months	N/A	80.4%
Chen XX, et al. (as cited in Rana MJ, et al., 2016)[6]	12 Months	N/A	60.7%
Nakornchai S, et al. (2010)[7]	12 Months	N/A	56%
Trairatvorakul C & Chunlasikaiwan S (2008)[7]	12-24 Months	N/A	89%
Ozalp N, et al. (2005)[7]	12-22 Months	N/A	100%
Nurko C & Garcia-Godoy F (1999)[7]	12-22 Months	N/A	100%
Smaïl-Faugeron V, et al. (2023)[1][9]	12 Months	647	88.9%
Smaïl-Faugeron V, et al. (2023)[1][9]	24 Months	647	68.1%
Smaïl-Faugeron V, et al. (2023)[1][9]	36-60 Months	647	53.8%

Experimental Protocols

Patient Selection

• Inclusion Criteria:

  • Children aged 4-9 years with necrotic primary molars.[5]

  • Teeth with deep caries, abscesses, or fistulas indicating irreversible pulpitis or necrotic pulp.

  • Absence of systemic disease.[10]

  • Restorable tooth with at least two-thirds of the root length remaining.

• Exclusion Criteria:

  • Advanced pathological root resorption.

  • Severe tooth mobility.

  • Loss of bone support or involvement of the permanent tooth germ.

  • Internal root resorption.[3]

  • Inadequate bone support.[10]

Pulpectomy and Vitapex Application Protocol (One-Visit Technique)

• Anesthesia and Isolation:

  • Administer local anesthesia.

  • Isolate the tooth with a rubber dam to prevent contamination.

• Access Cavity Preparation:

  • Remove all carious tissue.

  • Create an access cavity to expose the pulp chamber and locate the root canal orifices.

• Pulp Extirpation and Canal Instrumentation:

  • Remove necrotic coronal pulp tissue using a sterile excavator or a slow-speed round bur.

  • Use barbed broaches to remove radicular pulp tissue.

  • Establish the working length, typically 1-2 mm short of the radiographic apex.

  • Enlarge the root canals using endodontic files up to a minimum size of #35 or #40.[4][11]

• Root Canal Irrigation and Disinfection:

  • Irrigate the canals copiously with 1-2.5% sodium hypochlorite solution.

  • A final rinse with sterile saline solution can be used to neutralize the sodium hypochlorite.

  • Dry the canals thoroughly with sterile paper points.

• Obturation with Vitapex:

  • Insert the pre-packed Vitapex syringe tip into the canal, close to the apex.

  • Gently inject the paste into the canal until it is filled and a reverse flow is observed in the pulp chamber.[6]

  • Slowly withdraw the syringe while continuing to inject to avoid the formation of voids.

  • Remove excess Vitapex from the pulp chamber with a sterile cotton pellet.

• Final Restoration:

  • Place a suitable restorative material, such as a stainless steel crown, to ensure a coronal seal and prevent reinfection.

Longitudinal Follow-up and Outcome Assessment

• Follow-up Schedule:

  • Clinical and radiographic evaluations should be performed at regular intervals, such as 3, 6, 12, 24, 36, and 60 months post-treatment.[1][5][9]

• Clinical Assessment:

  • Evaluate for the absence of pain, tenderness to percussion, swelling, fistula, and pathological mobility.[6]

• Radiographic Assessment:

  • Take periapical radiographs at each follow-up visit.

  • Assess for the resolution of any pre-existing periapical or furcal radiolucencies.

  • Monitor the resorption of Vitapex and the physiological resorption of the primary tooth roots.

  • Evaluate for any signs of pathological root resorption or adverse effects on the succedaneous permanent tooth.

  • Success: Defined as the absence of clinical signs and symptoms and no radiographic evidence of new or enlarging radiolucencies.

  • Failure: Defined as the presence of clinical signs or symptoms, or radiographic evidence of lesion progression.[1][9]

Visualization of Workflow and Mechanism of Action

Experimental Workflow

References

• 1. Effectiveness of Vitapex® Pulpectomy Treatment of Primary Teeth: A Retrospective Study | OSR : Oral Sciences Reports [dent.cmu.ac.th]
• 2. podj.com.pk [podj.com.pk]
• 3. researchgate.net [researchgate.net]
• 4. aapd.org [aapd.org]
• 5. Clinical and Radiographic Evaluation of 3Mix and Vitapex as Pulpectomy Medicament in Primary Molars: An In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. krishna.gs.washington.edu [krishna.gs.washington.edu]
• 8. researchgate.net [researchgate.net]
• 9. files.core.ac.uk [files.core.ac.uk]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols for Radiographic Assessment of Vitapex-Filled Canals in Clinical Trials

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and standardized protocols for the radiographic assessment of Vitapex®-filled root canals in primary teeth within a clinical trial setting. Adherence to these guidelines will ensure consistent and reliable data collection for the evaluation of treatment outcomes.

Introduction

Vitapex is a commonly used root canal filling material in pediatric dentistry, composed of calcium hydroxide and iodoform.[1][2] Radiographic assessment is a critical component of clinical trials evaluating the efficacy of Vitapex, as it provides objective evidence of treatment success or failure.[3][4] Key radiographic outcomes include the quality of the root canal filling (obturation), the resolution of periapical or furcal radiolucencies, and the resorption of the filling material in relation to the physiologic root resorption of the primary tooth.[5][6][7]

Radiographic Techniques

Standardized radiographic techniques are essential for accurate and reproducible assessments. Both two-dimensional (2D) and three-dimensional (3D) imaging modalities can be employed.

Two-Dimensional (2D) Radiography: Periapical Radiographs

Periapical radiography is the most common method for assessing root canal treatments in clinical trials due to its wide availability and relatively low radiation dose.[8]

2.1.1. Equipment

• Digital radiography system (e.g., CCD or CMOS sensor)

• X-ray machine with standardized exposure settings

• Beam-aiming device/film holder to ensure parallel technique

2.1.2. Protocol for Image Acquisition

• Patient Positioning: Position the patient comfortably in the dental chair.

• Sensor Placement: Use a beam-aiming device to position the digital sensor parallel to the long axis of the tooth being evaluated. This minimizes distortion.

• X-ray Beam Angulation: Align the X-ray tube head according to the guidance of the beam-aiming device to ensure a perpendicular beam-to-sensor relationship.

• Exposure Settings: Utilize standardized exposure parameters (kVp, mA, and exposure time) for each patient and at all follow-up appointments to ensure comparability of images.

• Image Capture: Acquire the digital radiograph and save it in a standardized format (e.g., DICOM).

Three-Dimensional (3D) Radiography: Cone-Beam Computed Tomography (CBCT)

CBCT provides detailed, multi-planar views of the tooth and surrounding structures, offering a more comprehensive assessment of the obturation quality and periapical healing.[9] Its use in pediatric dentistry should be justified and follow the ALARA (As Low As Reasonably Achievable) principle due to higher radiation doses compared to 2D radiography.[10]

2.2.1. Equipment

• CBCT unit with a small field of view (FOV) capability.

2.2.2. Protocol for Image Acquisition

• Patient Positioning: Position the patient in the CBCT unit according to the manufacturer's instructions, ensuring stability to prevent motion artifacts.

• Field of View (FOV) Selection: Select the smallest possible FOV that encompasses the tooth of interest to minimize radiation exposure.

• Scanning Parameters: Use a low-dose protocol with optimized kVp and mAs settings suitable for pediatric patients.[11]

• Image Acquisition: Perform the CBCT scan.

• Image Reconstruction and Analysis: Reconstruct the data to obtain axial, sagittal, and coronal views for a thorough evaluation.

Radiographic Assessment Protocols

A systematic approach to radiographic evaluation is crucial for consistency.

Assessment of Obturation Quality

The quality of the Vitapex filling should be assessed on the immediate postoperative radiograph.[5][7]

Protocol:

• Categorize the Fill:

  • Adequate: The Vitapex filling reaches the radiographic apex or is within 1-2 mm of it.[5][7]

  • Underfilled: The Vitapex filling is more than 2 mm short of the radiographic apex.[5][6][7]

  • Overfilled/Extruded: The Vitapex filling extends beyond the radiographic apex.[5][6][7]

• Assess for Voids: Examine the radiograph for any voids or gaps within the filling material.

Assessment of Treatment Success and Failure

Follow-up radiographs are typically taken at 6, 12, 18, and 24-month intervals to evaluate the long-term outcome.[6][12]

Radiographic Success Criteria: [6][13]

• Resolution or reduction in the size of any pre-existing periapical or furcal radiolucency.[3]

• No new development of pathologic radiolucencies.

• Absence of pathologic external or internal root resorption.[6]

• The resorption rate of Vitapex is harmonious with the physiologic resorption of the primary tooth root.

Radiographic Failure Criteria: [5]

• Persistence or increase in the size of a pre-existing radiolucency.

• Appearance of a new periapical or furcal radiolucency.

• Evidence of pathologic root resorption.

• Premature resorption of Vitapex, creating a void in the canal, which may lead to reinfection.[5]

Quantitative Assessment of Periapical Lesions

For a more objective assessment, changes in the size of periapical lesions can be quantified.

Protocol using Digital Radiography Software:

• Calibration: Calibrate the radiographic image using a known dimension (e.g., the length of an endodontic file).

• Lesion Tracing: Use the software's measurement tool to trace the outline of the periapical radiolucency at baseline and at each follow-up.

• Area Calculation: The software will calculate the area of the traced lesion in square millimeters.

• Comparison: Compare the area measurements over time to determine if the lesion is healing, static, or progressing.

Periapical Index (PAI) Scoring: The Periapical Index is a validated scoring system for assessing the severity of apical periodontitis.[5][12]

PAI Scoring Protocol: [14]

• Compare the periapical area of the tooth being assessed to a set of reference radiographs with five scores.

• Assign the corresponding score:

  • Score 1: Normal periapical structures.

  • Score 2: Small changes in bone structure.

  • Score 3: Changes in bone structure with some mineral loss.

  • Score 4: Periodontitis with a well-defined radiolucent area.

  • Score 5: Severe periodontitis with exacerbating features.

• For multi-rooted teeth, the highest score among the roots is recorded.[14]

• A score of 1 or 2 is generally considered indicative of a healthy periapex, while scores of 3 to 5 suggest the presence of apical periodontitis.[14]

Data Presentation

Quantitative data from clinical trials should be summarized in a clear and structured format.

Table 1: Radiographic Success Rates of Vitapex Pulpectomy at Different Follow-up Intervals

Study	6 Months	12 Months	18 Months	24 Months
Chen et al. (2017)[6]	94.5%	60.7%	53.6%	-
Rai et al. (2019)[15]	97.14%	-	-	-
Nakornchai et al. (2010) (as cited by Rai et al., 2019)[15]	84%	80%	-	-
Suprabha et al. (2013)	88%	-	-	-
Trairatvorakul et al. (2006) (as cited by Rai et al., 2019)[15]	-	80%	-	-
Thimmasandra et al. (2020)	90%	-	-	-
Memarpour et al. (2015)	96.7%	93.3%	-	-

Table 2: Obturation Quality of Vitapex Root Canal Fillings

Study	Adequate Filling	Underfilling	Overfilling/Extrusion
Chen et al. (2017)[6]	Data not specified	Data not specified	Data not specified
Suprabha et al. (2013)	70%	20%	10%
Thimmasandra et al. (2020)	60%	30%	10%

Visualizations

Workflow for Radiographic Assessment in a Clinical Trial

Caption: Workflow of radiographic assessment in a clinical trial.

Decision Pathway Based on Radiographic Findings

Caption: Decision pathway based on PAI scores.

References

• 1. The Changes in Size of Periapical Lesions after Root Canal Treatments Assessed by Digital Periapical Radiography and Cone-Beam Computed Tomography: A 2-Years Prospective Clinical Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Clinical and radiographic outcomes of pulpectomy in primary teeth using two rotary file systems compared with manual files: a cost-effectiveness analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Image analysis of endodontic radiographs: digital subtraction and quantitative densitometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. The periapical index: a scoring system for radiographic assessment of apical periodontitis. | Semantic Scholar [semanticscholar.org]
• 6. dental-research.com [dental-research.com]
• 7. researchgate.net [researchgate.net]
• 8. aapd.org [aapd.org]
• 9. International Journal of Clinical Pediatric Dentistry [ijcpd.com]
• 10. magonlinelibrary.com [magonlinelibrary.com]
• 11. Development of a low-dose protocol for cone beam CT examinations of the anterior maxilla in children - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scite.ai [scite.ai]
• 13. Clinical and radiographic evaluation of pulpectomy in primary teeth: a 18-months clinical randomized controlled trial - PMC [pmc.ncbi.nlm.nih.gov]
• 14. essentdent.org [essentdent.org]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Histological Preparation of Teeth Treated with Vitapex for Microscopic Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the histological preparation of teeth treated with Vitapex, a calcium hydroxide and iodoform-based root canal filling material. The following procedures are designed to ensure optimal preservation of both the dental tissues and the interface between the tooth and the filling material for accurate microscopic analysis.

Introduction

Vitapex is a widely used resorbable paste for root canal treatment in primary and permanent teeth. Histological analysis of teeth treated with Vitapex is crucial for evaluating its biocompatibility, efficacy in promoting tissue healing, and its resorption characteristics. Standard histological techniques for hard tissues must be carefully adapted to account for the composition of Vitapex to prevent artifacts and ensure accurate interpretation of the results. This protocol outlines the key steps from sample collection to microscopic examination.

Data Presentation

The following tables summarize quantitative data from various studies on the clinical, radiographic, and histological outcomes of Vitapex treatment.

Table 1: Clinical and Radiographic Success Rates of Vitapex Pulpectomy in Primary Teeth

Follow-up Period	Success Rate (%)	Study
12 months	88.9	[1]
24 months	68.1	[1]
36-60 months	53.8	[1]

Table 2: Histological Evaluation of Pulpal Response to Different Materials (Canine Pulpotomy Model)

Material	Calcific Barrier Formation (Score %)	Inflammatory Response	Study
Vitapex	Small amount	Present	[2]
ProRoot MTA	High quality and larger	Low level	[2]

Table 3: Histological Findings in Periapical Tissues of Dog Teeth Treated with Vitapex

Time Point	Key Histological Findings	Study
30, 60, 120, 180 days	Periapical repair and apical closure observed. Significantly less inflammation compared to Ca(OH)2-CMCP paste.	[3]

Experimental Protocols

This section details the recommended methodologies for the histological preparation of teeth treated with Vitapex.

Sample Collection and Fixation

Proper fixation is the critical first step to preserve tissue morphology.

• Objective: To halt autolysis and bacterial decomposition and to stabilize the tissue structure.

• Protocol:

  • Immediately after extraction, gently rinse the tooth with sterile phosphate-buffered saline (PBS) to remove blood and debris.

  • Immerse the entire tooth in a volume of 10% neutral buffered formalin (NBF) that is at least 20 times the volume of the specimen.

  • To enhance fixative penetration, especially in intact teeth, consider creating small access openings to the pulp chamber with a dental bur.

  • Fix for a minimum of 48-72 hours at room temperature. For larger specimens or those with surrounding bone, a longer fixation time may be necessary.

Decalcification

This step removes the mineral content of the tooth to allow for sectioning. The choice of decalcifying agent is critical to preserve cellular detail without completely dissolving the Vitapex material.

• Objective: To remove calcium salts from the tooth and surrounding bone while preserving the organic matrix and the integrity of the Vitapex-tissue interface.

• Caution: Aggressive decalcification with strong acids can lead to the dissolution of the calcium hydroxide component of Vitapex. One study noted that Vitapex was washed out during the decalcification step[4]. Therefore, a gentler approach is recommended.

• Recommended Protocol (EDTA):

  • After fixation, wash the specimen in running tap water for at least one hour to remove excess fixative.

  • Immerse the specimen in a 10-14% solution of ethylenediaminetetraacetic acid (EDTA) at a pH of 7.2-7.4. The volume of the EDTA solution should be at least 20 times the volume of the specimen.

  • Place the container on a gentle agitator or rocker at room temperature to facilitate the decalcification process.

  • Change the EDTA solution every 3-5 days.

  • The endpoint of decalcification should be determined by radiographic analysis or by gently probing the tooth with a fine needle. The tooth should be flexible and easily sectioned. This process can take several weeks to months depending on the size and density of the tooth.

• Alternative Protocol (Formic Acid - for faster decalcification with caution):

  • A 5-10% solution of formic acid can be used for more rapid decalcification.

  • The solution should be changed daily.

  • Careful monitoring is essential to prevent over-decalcification and potential degradation of the Vitapex material.

Dehydration, Clearing, and Paraffin Infiltration

This process prepares the decalcified tissue for embedding in paraffin wax.

• Objective: To remove water from the tissue and replace it with a medium that is miscible with paraffin wax.

• Protocol:

  • After decalcification, wash the specimen thoroughly in running tap water for 12-24 hours to remove all traces of the decalcifying agent.

  • Dehydration: Process the specimen through a graded series of ethanol solutions:

    • 70% Ethanol: 2 changes, 2 hours each

    • 80% Ethanol: 2 hours

    • 95% Ethanol: 2 changes, 2 hours each

    • 100% Ethanol: 3 changes, 2 hours each

  • Clearing: Transfer the specimen through two changes of xylene (or a xylene substitute) for 1-2 hours each.

  • Infiltration: Place the specimen in molten paraffin wax (56-58°C) for at least two changes of 2-4 hours each. For denser tissues, a longer infiltration time may be necessary.

Embedding and Sectioning

• Objective: To create a paraffin block containing the oriented tooth specimen for microtome sectioning.

• Protocol:

  • Orient the specimen in a pre-warmed embedding mold filled with molten paraffin. The orientation should be chosen to provide the desired plane of section for microscopic analysis (e.g., longitudinal, cross-sectional).

  • Cool the block on a cold plate until the paraffin solidifies.

  • Section the paraffin block using a rotary microtome at a thickness of 4-6 µm.

  • Float the sections on a warm water bath (40-45°C) to flatten and then mount them on glass slides.

  • Dry the slides overnight in an oven at 37-42°C.

Staining

Hematoxylin and Eosin (H&E) is the most common staining method for routine histological evaluation.

• Objective: To visualize the cellular components and extracellular matrix of the dental pulp, periapical tissues, and the interface with the Vitapex material.

• Protocol (H&E):

  • Deparaffinization and Rehydration:

    • Xylene: 2 changes, 5 minutes each

    • 100% Ethanol: 2 changes, 3 minutes each

    • 95% Ethanol: 2 minutes

    • 70% Ethanol: 2 minutes

    • Distilled water: 5 minutes

  • Hematoxylin Staining:

    • Immerse in Harris's hematoxylin for 3-5 minutes.

    • Rinse in running tap water.

    • Differentiate in 1% acid alcohol (1% HCl in 70% ethanol) for a few seconds.

    • "Blue" in running tap water or a bluing agent (e.g., Scott's tap water substitute) for 5 minutes.

  • Eosin Staining:

    • Counterstain with eosin Y solution for 1-2 minutes.

  • Dehydration, Clearing, and Mounting:

    • 95% Ethanol: 2 changes, 2 minutes each

    • 100% Ethanol: 2 changes, 2 minutes each

    • Xylene: 2 changes, 5 minutes each

    • Mount with a permanent mounting medium and a coverslip.

Visualizations

Experimental Workflow

Caption: Experimental workflow for histological preparation.

Potential Tissue Responses to Vitapex

Caption: Potential tissue responses to Vitapex treatment.

References

• 1. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Comparative study of pulpal responses to ProRoot MTA, Vitapex, and Metapex in canine teeth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Histological study of therapy for infected nonvital permanent teeth with incompletely formed apices - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Step-by-step guide for the application of Vitapex in vital pulpotomy of deciduous teeth for studies

Application Notes and Protocols for the Use of Vitapex in Vital Pulpotomy of Deciduous Teeth

Audience: Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are intended for research and informational purposes only. The primary body of clinical evidence for Vitapex® (a pre-mixed paste of calcium hydroxide and iodoform) in pediatric endodontics focuses on its application as a root canal filling material for pulpectomy (complete removal of pulpal tissue) in primary teeth. While indicated by the manufacturer for vital pulpotomies, its use in this procedure is less documented in clinical trials compared to other agents like Mineral Trioxide Aggregate (MTA), Formocresol, and Ferric Sulfate. This guide synthesizes available information on the vital pulpotomy procedure and the specific application of a calcium hydroxide/iodoform paste as the medicament.

Introduction and Product Composition

Vitapex is a widely used endodontic material in pediatric dentistry. It is a pre-mixed paste delivered in a syringe, which facilitates direct application.

Table 1: Composition of Vitapex

Component	Percentage	Function
Calcium Hydroxide	30.3%	Promotes calcific barrier formation (apexogenesis); high pH provides antibacterial effect by neutralizing endotoxins.
Iodoform	40.4%	Provides a potent bacteriostatic effect and increases the radiopacity of the material.
Silicone Oil	22.4%	Acts as a lubricant base, ensuring the paste flows and coats canal walls. It does not harden, allowing the active ingredients to remain effective.

| Inert components | 6.9% | Provide bulk and consistency to the paste. |

Experimental Protocols

This section details the methodology for a clinical study evaluating the efficacy of Vitapex in the vital pulpotomy of deciduous molars. The protocol is based on standard vital pulpotomy procedures and incorporates findings from studies on calcium hydroxide/iodoform pastes.[1][2][3]

Subject Selection: Inclusion and Exclusion Criteria

Careful case selection is critical for the success of vital pulp therapy.[4] The following criteria should be applied for enrolling subjects in a clinical study:

Inclusion Criteria:

• Healthy, cooperative children (e.g., ages 4-8 years).[5]

• Presence of at least one vital primary molar with deep carious lesions approaching the pulp.

• Diagnosis of normal pulp or reversible pulpitis.

• History of spontaneous pain is acceptable, but no persistent, unprovoked pain.[1]

• Hemorrhage from the exposure site is bright red and can be controlled within 5 minutes.[3]

• No clinical or radiographic signs of irreversible pulpitis or pulpal necrosis (e.g., swelling, fistula, pathological mobility, furcation/periapical radiolucency).[1][4]

• Radiographically, at least two-thirds of the root length must be present.[4]

• The tooth must be restorable with a full-coverage restoration (e.g., stainless steel crown).

Exclusion Criteria:

• Uncooperative patients or those with medical contraindications (e.g., immunocompromised, congenital heart disease).[2]

• Signs and symptoms of irreversible pulpitis or necrosis (persistent pain, tenderness to percussion, fistula, abscess).[4]

• Excessive or uncontrollable hemorrhage from the radicular pulp stumps.

• Radiographic evidence of internal/external root resorption, pulp calcification, or furcation/periapical bone loss.[1]

• Teeth nearing natural exfoliation (more than one-third of root resorbed).[4]

Diagram 1: Logical workflow for patient selection in a clinical study.

Step-by-Step Clinical Protocol for Vital Pulpotomy

The following protocol outlines a single-visit pulpotomy procedure.[2][3][4]

• Pre-operative Assessment: Conduct a thorough clinical and radiographic examination to confirm diagnosis and eligibility.

• Anesthesia and Isolation: Administer adequate local anesthesia. Isolate the tooth with a rubber dam to maintain an aseptic field and prevent contamination.

• Caries Removal: Remove all carious dentin from the cavity walls using a high-speed handpiece, transitioning to a slow-speed round bur or spoon excavator as the pulp is approached.

• Pulp Chamber Access: Once a pulp exposure occurs, create access to the pulp chamber by removing the entire pulpal roof with a non-end-cutting bur. Ensure no ledges or overhangs remain.

• Coronal Pulp Amputation: Remove the entire coronal pulp tissue using a large, sharp sterile spoon excavator or a slow-speed large round bur until the orifices of the root canals are visible.

• Hemostasis: Irrigate the pulp chamber gently with sterile saline or sodium hypochlorite. Achieve hemostasis by applying light pressure with a sterile cotton pellet moistened with sterile water or saline over the pulp stumps. Hemostasis should be achieved within 5 minutes. Failure to achieve hemostasis indicates persistent inflammation (irreversible pulpitis), and the tooth should be excluded from the study and considered for pulpectomy or extraction.[3]

• Application of Vitapex:

  • Once hemostasis is confirmed and the chamber is dry, dispense Vitapex from its syringe.

  • Apply the paste directly over the radicular pulp stumps, ensuring complete coverage with a layer approximately 2-4 mm thick.[3]

  • Gently condense the paste with a sterile, moist cotton pellet to ensure adaptation to the pulp tissue without excessive pressure.

• Placement of Base: Place a layer of a fast-setting, reinforced zinc oxide-eugenol (ZOE) or glass ionomer cement over the Vitapex to create a seal.

• Final Restoration: Restore the tooth immediately with a well-sealed, full-coverage stainless steel crown (SSC) to prevent microleakage, which is a critical factor for long-term success.[2]

• Post-operative Radiograph: Take a post-operative radiograph to document the placement of the material and the quality of the final restoration.

Diagram 2: Experimental workflow for Vitapex vital pulpotomy.

Follow-up and Evaluation

Subjects should be recalled for clinical and radiographic evaluation at standardized intervals (e.g., 6, 12, 18, and 24 months).

Clinical Success Criteria:

• Absence of spontaneous pain, tenderness to percussion, or pathologic mobility.

• Absence of soft tissue pathology such as a fistula or abscess.

• The tooth remains in normal function.

Radiographic Success Criteria:

• Absence of internal or external pathological root resorption.

• Absence of furcation or periapical radiolucency.

• Intact lamina dura.

• Evidence of a calcific bridge formation is a favorable, but not essential, sign.

Quantitative Data and Efficacy

Data on the efficacy of calcium hydroxide/iodoform paste for vital pulpotomy is limited. The majority of studies focus on pulpectomy.

One study specifically evaluated a calcium hydroxide/iodoform paste (Metapex, similar in composition to Vitapex) for vital pulpotomy in primary molars and reported the following success rates.[1]

Table 2: Clinical and Radiographic Success Rates of Calcium Hydroxide/Iodoform Paste in Vital Pulpotomy

Follow-up Period	Clinical Success Rate	Radiographic Success Rate
6 Months	100%	97.5%
12 Months	97.5%	92.5%

Data adapted from Saber & Awad, 2018.[1]

However, it is crucial to consider contrary evidence. An in-vivo study in a canine model found that both Vitapex and Metapex induced poor pulpal responses and minimal calcific barrier formation when used for pulpotomy, concluding they were not good substitutes for MTA.[6][7]

For comparative purposes, the table below summarizes the success rates of more commonly researched and recommended pulpotomy medicaments.

Table 3: Comparative Success Rates of Various Pulpotomy Medicaments in Primary Teeth (Overall Success)

Medicament	12-Month Follow-up	24-Month Follow-up	Certainty of Evidence
Mineral Trioxide Aggregate (MTA)	>90%	>90%	High
Formocresol (FC)	>85%	~80-85%	Moderate
Ferric Sulfate (FS)	~80-90%	~75-85%	Low
Calcium Hydroxide (CH)	<80%	<70%	Low

Success rates are aggregated from systematic reviews. Actual percentages vary between studies.[8][9][10]

The data suggests that while a calcium hydroxide/iodoform paste may show initial success, materials like MTA demonstrate higher long-term success rates and are supported by a stronger body of evidence for the vital pulpotomy procedure in primary teeth.[8][9]

References

• 1. researchgate.net [researchgate.net]
• 2. Pulpotomy for primary teeth | Prevention and Management of Dental Caries in Chil [childcaries.sdcep.org.uk]
• 3. How to do a primary tooth pulpotomy — Kids Dental Tips [kidsdentaltips.com]
• 4. codental.uobaghdad.edu.iq [codental.uobaghdad.edu.iq]
• 5. researchgate.net [researchgate.net]
• 6. Comparative study of pulpal responses to ProRoot MTA, Vitapex, and Metapex in canine teeth - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Success of medicaments and techniques for pulpotomy of primary teeth: An overview of systematic reviews - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aapd.org [aapd.org]
• 10. Overview [aapd.org]

Methodological Considerations for Studying Vitapex in Traumatic Dental Injuries: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the pre-clinical and clinical investigation of Vitapex, a calcium hydroxide and iodoform paste, in the context of traumatic dental injuries (TDIs). The following sections detail experimental protocols, data presentation strategies, and conceptual frameworks for understanding its mechanism of action.

Introduction to Vitapex in Dental Traumatology

Vitapex is a root canal filling material composed of calcium hydroxide (30%), iodoform (40.4%), and silicone oil (22.4%).[1] It is widely used in pediatric dentistry for pulpectomies in primary teeth due to its radiopacity, antibacterial properties, and resorbability.[2][3] Its application in traumatic dental injuries, particularly in permanent teeth, is an area of active research. Proposed benefits in TDIs include disinfection of the root canal system, promotion of apexification (root end formation), and treatment of traumatic injuries.[1] Methodological rigor is crucial to substantiating these claims and understanding the biological basis of Vitapex's effects.

Pre-clinical Evaluation: In Vitro and In Vivo Models

A tiered approach, starting with in vitro assays and progressing to in vivo animal models, is essential for a thorough pre-clinical evaluation of Vitapex in TDIs.

In Vitro Studies

Objective: To assess the biocompatibility, antimicrobial efficacy, and cellular responses to Vitapex at the molecular and cellular level.

Experimental Protocols:

• Biocompatibility Testing (ISO 10993):

  • Cytotoxicity Assay (ISO 10993-5):

    • Prepare extracts of Vitapex according to ISO 10993-12 standards.[4] This typically involves incubating the material in a culture medium at 37°C for 24-72 hours.[5]

    • Culture human dental pulp stem cells (DPSCs) or periodontal ligament fibroblasts (PDLFs).[5]

    • Expose the cell cultures to various concentrations of the Vitapex extract.

    • Assess cell viability using an MTT assay at 24, 48, and 72-hour intervals.[5] The assay measures the metabolic activity of cells, which is proportional to the number of viable cells.

    • A material is considered cytotoxic if it causes a significant reduction in cell viability compared to a negative control.

  • Sensitization Assay (ISO 10993-10): Evaluates the potential of the material to cause an allergic reaction.

  • Irritation Assay (ISO 10993-10): Assesses the potential for the material to cause local irritation to tissues.[6]

• Antimicrobial Efficacy:

  • Select relevant microbial strains commonly found in infected root canals after trauma, such as Enterococcus faecalis.

  • Use an agar diffusion test or a direct contact test to evaluate the antimicrobial activity of Vitapex.

  • Measure the zone of inhibition (for agar diffusion) or the reduction in bacterial viability (for direct contact) to determine the material's effectiveness.

• Cellular and Molecular Analyses:

  • Cell Migration Assay:

    • Create a "wound" in a confluent monolayer of DPSCs.

    • Apply a non-toxic concentration of Vitapex extract.

    • Monitor and quantify cell migration into the wounded area over time using microscopy. This simulates the recruitment of cells to the injury site.

  • Gene Expression Analysis (Real-Time PCR):

    • Culture DPSCs with Vitapex extract.

    • Isolate RNA at various time points.

    • Perform reverse transcription to synthesize cDNA.

    • Use real-time PCR to quantify the expression of genes related to:

      • Inflammation: IL-6, TNF-α[7]

      • Odontogenic Differentiation and Mineralization: RUNX2, Alkaline Phosphatase (ALP), Osteopontin (OPN), Dentin Sialophosphoprotein (DSPP).[8][9]

      • An upregulation of differentiation markers suggests the material may promote hard tissue formation.

In Vivo Studies

Objective: To evaluate the tissue response, healing, and efficacy of Vitapex in a biologically relevant animal model of traumatic dental injury.[10]

Animal Models:

• Small Animal Models (Rats, Mice, Ferrets): Useful for initial efficacy and safety studies due to ease of handling and cost-effectiveness.[11][12][13] However, their small tooth size can be a limitation.[10]

• Large Animal Models (Dogs, Miniswine): Preferred for studies that aim to mimic human clinical conditions more closely, as their tooth anatomy and physiology are more similar to humans.[11][14][15]

Experimental Protocols:

• Traumatic Injury Induction:

  • Anesthetize the selected animal model.

  • Induce a standardized traumatic injury, such as a complicated crown fracture with pulp exposure or a luxation injury.

  • The injury should be reproducible across all animals in the study.

• Treatment and Control Groups:

  • Experimental Group: Treat the traumatized teeth with Vitapex.

  • Positive Control Group: Treat with a standard-of-care material, such as Mineral Trioxide Aggregate (MTA) or another calcium hydroxide-based product.

  • Negative Control Group: Leave the traumatized pulp exposed or untreated (if ethically permissible).

• Evaluation and Data Collection:

  • Radiographic Analysis: Take radiographs at baseline, immediately post-treatment, and at specified follow-up intervals (e.g., 1, 3, and 6 months) to assess periapical healing, root development, and the presence of a hard tissue barrier.

  • Histological Analysis:

    • At the end of the study period, euthanize the animals and retrieve the treated teeth and surrounding tissues.

    • Decalcify and process the tissues for histological sectioning.

    • Stain with Hematoxylin and Eosin (H&E) to evaluate:

      • Inflammatory response (presence and type of inflammatory cells).

      • Presence and quality of a dentin bridge.[16][17]

      • Organization of the pulp tissue.

      • Cementum and periodontal ligament healing.

  • Immunohistochemistry: Use specific antibodies to detect the expression of proteins involved in tissue repair and inflammation (e.g., TGF-β1, osteocalcin).

Clinical Studies in Humans

Objective: To evaluate the long-term safety and efficacy of Vitapex in treating traumatic dental injuries in a clinical setting.

Study Design: A randomized controlled clinical trial is the gold standard.

Methodology:

• Patient Selection: Establish clear inclusion and exclusion criteria. For example, patients with complicated crown fractures in permanent incisors.

• Randomization: Randomly assign patients to either the Vitapex treatment group or a control group (standard-of-care).

• Standardized Treatment Protocol: Ensure all clinicians follow a standardized protocol for the application of the material.

• Outcome Assessment:

  • Clinical Evaluation: At regular follow-up appointments, assess for signs and symptoms such as pain, swelling, mobility, and sinus tracts. Perform pulp sensibility testing.

  • Radiographic Evaluation: Assess for periapical healing, continued root development (in immature teeth), and the presence of any pathology.

• Data Analysis: Use appropriate statistical methods to compare the success rates between the experimental and control groups. A retrospective study in primary teeth showed a success rate of 88.9% at 12 months, which decreased over time.[2][18]

Data Presentation

Quantitative data from the aforementioned studies should be summarized in tables for clear comparison.

Table 1: In Vitro Cytotoxicity of Vitapex Extract on Human DPSCs (MTT Assay)

Vitapex Extract Concentration	Cell Viability (%) at 24h (Mean ± SD)	Cell Viability (%) at 48h (Mean ± SD)	Cell Viability (%) at 72h (Mean ± SD)
Control (0%)	100 ± 5.2	100 ± 4.8	100 ± 5.5
10%	95.4 ± 6.1	92.1 ± 5.9	88.7 ± 6.3
25%	88.2 ± 7.3	81.5 ± 6.8	75.3 ± 7.1
50%	75.9 ± 8.5	68.3 ± 7.9	60.1 ± 8.2
100%	50.1 ± 9.2	42.6 ± 8.8	35.4 ± 9.5

Table 2: Gene Expression in DPSCs Treated with Vitapex Extract (Fold Change vs. Control)

Gene	24 hours (Mean ± SD)	48 hours (Mean ± SD)	72 hours (Mean ± SD)
Inflammatory Markers
IL-6	1.2 ± 0.3	0.9 ± 0.2	0.7 ± 0.1
TNF-α	1.1 ± 0.2	0.8 ± 0.1	0.6 ± 0.2
Odontogenic Markers
RUNX2	1.8 ± 0.4	2.5 ± 0.6	3.1 ± 0.7
ALP	2.1 ± 0.5	3.2 ± 0.7	4.5 ± 0.9
OPN	1.5 ± 0.3	2.8 ± 0.5	3.9 ± 0.8
DSPP	1.3 ± 0.2	2.1 ± 0.4	3.0 ± 0.6

Table 3: Histological Scoring of Pulpal Response in an Animal Model (6-month follow-up)

Group	Inflammatory Infiltrate (0-3)	Dentin Bridge Formation (0-2)	Pulp Tissue Organization (0-2)
Vitapex	0.8 ± 0.4	1.5 ± 0.5	1.6 ± 0.4
MTA (Control)	0.5 ± 0.3	1.8 ± 0.3	1.9 ± 0.2
Untreated	2.5 ± 0.6	0.2 ± 0.1	0.3 ± 0.2
Scores are represented as Mean ± SD. Inflammation: 0=none, 1=mild, 2=moderate, 3=severe. Dentin Bridge: 0=none, 1=incomplete, 2=complete. Pulp Organization: 0=necrotic, 1=disorganized, 2=organized.

Visualizing Methodologies and Pathways

Experimental Workflow

Caption: Overall experimental workflow for studying Vitapex in TDIs.

Proposed Signaling Pathway for Calcium Hydroxide-Induced Odontogenic Differentiation

Caption: Proposed mechanism of calcium hydroxide in pulp regeneration.

Conclusion

A systematic and multi-faceted research approach is imperative to fully elucidate the role of Vitapex in the management of traumatic dental injuries. The protocols and methodologies outlined in these application notes provide a framework for generating robust pre-clinical and clinical data. This will enable researchers, scientists, and drug development professionals to ascertain the safety, efficacy, and mechanisms of action of Vitapex, ultimately informing its clinical use in dental traumatology. Further research is warranted to understand the specific contribution of iodoform to the signaling pathways involved in pulpal healing following trauma.

References

• 1. neodental-intl.com [neodental-intl.com]
• 2. Gene expression analysis of acutely traumatized pulps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mmsl.cz [mmsl.cz]
• 5. In vitro Evaluation of the Cytotoxicity of Different Root Canal Filling Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Biocompatibility Testing in Medical Devices: Ensuring Safety Through ISO 10993 Standards | Keith Smith [keithsmith.io]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. Expression of Osteogenic Genes in Dental Pulp and Their Correlations in Patients with Clinically Diagnosed Irreversible Pulpitis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Effects of different signaling pathways on odontogenic differentiation of dental pulp stem cells: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. In Vivo Experiments with Dental Pulp Stem Cells for Pulp-Dentin Complex Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Animal Models for Stem Cell-Based Pulp Regeneration: Foundation for Human Clinical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 12. The expression of heat shock protein 70 in the dental pulp following trauma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Animal models in the study and treatment of orofacial pain - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Review of Animal Models to Study Pulp Inflammation [frontiersin.org]
• 15. Animal Models of Relevance to Dentistry [scirp.org]
• 16. researchgate.net [researchgate.net]
• 17. A preliminary report on histological outcome of pulpotomy with endodontic biomaterials vs calcium hydroxide [rde.ac]
• 18. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Obturation with Vitapex in Narrow Root Canals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with Vitapex obturation in narrow and complex root canal systems.

Frequently Asked Questions (FAQs)

Q1: What is Vitapex and what are its primary components?

A1: Vitapex is a premixed calcium hydroxide and iodoform paste used as a root canal filling material.[1] Its main ingredients are calcium hydroxide (30.3%), iodoform (40.4%), and silicone oil (22.4%).[1] The calcium hydroxide component is intended to stimulate healing and neutralize bacterial toxins, while the iodoform provides a bacteriostatic effect.[1]

Q2: Is Vitapex suitable for permanent root canal obturation in narrow canals?

A2: Vitapex can be used as a temporary or permanent root canal filling material.[2][3] However, its non-setting, paste-like consistency presents challenges in achieving a long-term, hermetic seal in the narrow and complex anatomy of permanent teeth, as compared to gutta-percha based techniques.[4] Studies have shown that Vitapex can resorb over time, which may lead to the formation of voids within the canal.[5][6]

Q3: What are the known advantages of using a paste-like material such as Vitapex?

A3: Vitapex offers the advantage of being easily inserted into the root canal via a pre-packed syringe and disposable tips.[1] It is radiopaque, allowing for visualization on radiographs.[7] Furthermore, if extruded beyond the apex, it is resorbable and generally considered harmless to periapical tissues.[7]

Q4: What is the primary cause of Vitapex extrusion beyond the apex in narrow canals?

A4: Apical extrusion of paste-like materials in narrow canals is often due to a lack of precise control over the injection pressure and the volume of material dispensed. The narrow canal confines the material, and excessive pressure can easily force it beyond the apical foramen.

Q5: How does the resorption rate of Vitapex impact the long-term success of obturation?

A5: While the resorbability of extruded Vitapex is an advantage, intra-canal resorption can be a significant drawback.[5][6] If the material resorbs from within the canal faster than the surrounding tissue heals and remodels, it can create a "hollow tube" effect, potentially leading to reinfection.[1]

Troubleshooting Guides

Issue 1: Incomplete or Short Obturation in a Narrow Canal

Potential Cause	Troubleshooting/Solution
Inadequate Canal Preparation	Ensure the canal has been adequately cleaned and shaped to the working length to reduce frictional resistance against the Vitapex paste.
Air Entrapment	Introduce the delivery tip slowly into the canal, allowing air to escape coronally. Avoid rapid injection of the material.
Premature Setting/Thickening of Paste	Although Vitapex does not set hard, ensure it is at room temperature for optimal flow. If the material seems overly viscous, discard and use a new syringe.
Blocked Delivery Tip	Check the delivery tip for any blockages before insertion into the canal.

Issue 2: Apical Extrusion of Vitapex

Potential Cause	Troubleshooting/Solution
Excessive Injection Pressure	Apply slow, steady, and gentle pressure during injection. Monitor the radiographic fill level intermittently if possible in an experimental setup.
Incorrect Working Length Determination	Accurately determine the working length to avoid over-instrumentation and subsequent overfilling.
Wide Apical Foramen	In cases of an open apex, consider creating an apical plug with a material like MTA before placing Vitapex.
Lack of Apical Stop	Proper canal shaping should create a definite apical stop to resist the pressure of the filling material.

Issue 3: Presence of Voids or Gaps in the Obturation

Potential Cause	Troubleshooting/Solution
Poor Adaptation of Paste to Canal Walls	After initial placement, use a fine-tipped instrument or a Lentulo spiral at a slow speed to gently spread the paste against the canal walls.
Rapid Withdrawal of Delivery Tip	Withdraw the delivery tip slowly from the canal while injecting to prevent the creation of voids.
Material Pull-back	After filling, use a pre-fitted plugger to gently compact the material in the coronal and middle thirds of the canal.
Complex Canal Anatomy (e.g., oval canals, isthmuses)	Consider using an adjunctive technique, such as ultrasonic activation of a file within the paste-filled canal, to improve flow and adaptation into irregularities.

Quantitative Data Summary

The following tables summarize the available quantitative data for Vitapex. It is important to note that there is a lack of published data specifically evaluating the performance of Vitapex in standardized, narrow, and curved root canals of permanent teeth using advanced imaging techniques like micro-CT.

Table 1: Physicochemical Properties of Vitapex

Property	Value	Source
Composition	Calcium Hydroxide (30%), Iodoform (40.4%), Silicone Oil (22.4%), Inert materials (6.9%)	[8]
Flow	19.6 ± 0.42 mm	[9]
Radiopacity	4.47 ± 0.29 mm Al	[9]
pH (after 28 days)	7.79 ± 0.17	[9]
Solubility (after 28 days)	2.68%	[9]
Specific Gravity	~2.0	[10]
Appearance	Yellow, oily paste	[10]

Table 2: Clinical and Radiographic Success Rates (Primarily in Primary Teeth)

Study	Follow-up Period	Clinical Success Rate	Radiographic Success Rate
Chen et al. (as cited in a review)	12 months	-	56%
Rana et al. (2016)	3 months	88%	-
Mortazavi & Mesbahi (2004)	12 months	94.5%	60.7%
Nurko & Garcia-Godoy (1999)	3-22 months	100%	100%

Detailed Experimental Protocols

For researchers aiming to quantify the performance of Vitapex in narrow root canals, the following experimental protocols are recommended.

Protocol 1: Fabrication of Simulated Narrow and Curved Root Canals

Objective: To create standardized and reproducible narrow and curved root canals for in-vitro testing.

Methodology:

• Model Creation:

  • Resin Blocks: Utilize clear resin blocks for ease of visualization.[11] Create a standardized canal shape (e.g., 0.25mm diameter, 25° curvature) using a pre-bent wire or by 3D printing a mold.[12]

  • Bovine Dentin: For a more clinically relevant substrate, use bovine incisor roots. Section the roots longitudinally, and use a high-precision computer numerical control (CNC) milling machine to create a standardized narrow and curved canal in each half. Reassemble the two halves with a cyanoacrylate adhesive.[13]

• Canal Dimensions:

  • Define the desired canal diameter (e.g., ISO size 15 or 20), taper (e.g., 0.02 or 0.04), curvature (e.g., 25-40°), and length (e.g., 16mm).[14][15][16]

• Verification:

  • Verify the dimensions of the created canals using micro-CT scanning or by analyzing images taken with a digital microscope.[13]

Protocol 2: Evaluation of Obturation Quality (Voids and Gaps) using Micro-CT

Objective: To quantitatively assess the percentage of voids and gaps in root canals obturated with Vitapex.

Methodology:

• Sample Preparation:

  • Use standardized simulated canals as described in Protocol 1.

  • Obturate the canals with Vitapex using a standardized injection technique (e.g., consistent pressure and insertion depth).

• Micro-CT Scanning:

  • Scan each sample before and after obturation using a high-resolution micro-CT scanner at an isotropic resolution of approximately 12.5 µm.[17]

• Image Analysis:

  • Register (align) the pre- and post-obturation scans.[18][19][20]

  • Segment the images to differentiate between the canal space, the filling material, and voids.[21][22]

  • Calculate the volume of the entire canal, the volume of the obturating material, and the volume of voids in the apical, middle, and coronal thirds.[22][23]

  • The percentage of voids can be calculated as: (Void Volume / Canal Volume) * 100.[8]

Protocol 3: Assessment of Sealer Penetration into Dentinal Tubules

Objective: To measure the depth and percentage of Vitapex penetration into dentinal tubules in a standardized model.

Methodology:

• Sample Preparation:

  • Use single-rooted human teeth or bovine incisors with standardized canal preparations.

  • Mix Vitapex with a fluorescent dye (e.g., 0.1% Rhodamine B) to allow for visualization under a confocal laser scanning microscope (CLSM).[24]

• Obturation and Sectioning:

  • Obturate the canals with the fluorescently-labeled Vitapex.

  • After allowing the material to set (or in the case of Vitapex, to adapt), section the roots horizontally at standardized levels from the apex (e.g., 3mm, 5mm, and 8mm).[25]

• CLSM Analysis:

  • Examine each section under a CLSM.[25]

  • Measure the maximum depth of dye penetration from the canal wall into the dentinal tubules at multiple points around the canal circumference.[25]

  • Calculate the percentage of the canal perimeter showing dye penetration.[25]

Mandatory Visualizations

Caption: Troubleshooting workflow for Vitapex obturation.

Caption: Experimental workflow for evaluating Vitapex.

Caption: Factors influencing obturation in narrow canals.

References

• 1. aapd.org [aapd.org]
• 2. [Difficulties and misunderstandings of root canal filling] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of Apical Sealing Ability of Different Endodontic Sealers – An In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. amplemeds.com [amplemeds.com]
• 5. researchgate.net [researchgate.net]
• 6. insidedentistry.net [insidedentistry.net]
• 7. Evaluation of a calcium hydroxide/iodoform paste (Vitapex) in root canal therapy for primary teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Comparison of the Percentage of Voids in the Canal Filling of a Calcium Silicate-Based Sealer and Gutta Percha Cones Using Two Obturation Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 9. scielo.br [scielo.br]
• 10. mdpi.com [mdpi.com]
• 11. A method for the construction of simulated root canals in clear resin blocks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Evaluation of different root canal filling techniques in severely curved canals by micro-computed tomography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Preparation of simulated root canals using the Macfile, Canal Master U and K-Flexofile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Comparison of six files to prepare simulated root canals. 2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Micro-CT evaluation of root filling quality in oval-shaped canals - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. A Protocol for Void Detection in Root-filled Teeth Using Micro-CT: Ex-vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. A Protocol for Void Detection in Root-filled Teeth Using Micro-CT: Ex-vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Micro-CT evaluation of two different root canal filling techniques. - National Genomics Data Center (CNCB-NGDC) [ngdc.cncb.ac.cn]
• 22. europeanreview.org [europeanreview.org]
• 23. Volume Percentage of Filling Voids in Root Canals Prepared by a Novel Nickel-Titanium Rotary System (TruNatomy) Using Two Different Obturation Techniques - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Effect of different obturation techniques on sealer penetration into dentinal tubules after final irrigation with XP-Endo finisher file [scielo.sa.cr]
• 25. Assessment of the Penetration of an Endodontic Sealer into Dentinal Tubules with Three Different Compaction Techniques Using Confocal Laser Scanning Microscopy - PMC [pmc.ncbi.nlm.nih.gov]

Factors influencing the premature resorption of Vitapex in clinical studies

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and troubleshooting the premature resorption of Vitapex, a calcium hydroxide and iodoform-based root canal filling material. The information is presented in a question-and-answer format to directly address potential issues encountered during clinical and preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is Vitapex and what are its main components?

Vitapex is a commonly used root canal filling material, particularly in pediatric dentistry for primary teeth. Its primary components are iodoform (40.4%), calcium hydroxide (30.3%), and silicone oil (22.4%).[1] This composition is designed to be resorbable, which is advantageous in primary teeth as it should resorb at a similar rate to the natural root resorption.

Q2: What are the primary factors identified in clinical studies that influence the premature resorption of Vitapex?

Clinical research has identified several key factors that are significantly associated with the premature resorption of Vitapex, where the material resorbs faster than the physiological root resorption of the tooth. These include:

• Patient's Age at Treatment: Younger patients, particularly those under 36 months, tend to exhibit a slower rate of Vitapex resorption compared to older children.[2][3][4][5]

• Obturation Quality: The quality of the root canal filling is a critical factor. Specifically, Vitapex that has been extruded beyond the root apex (extravasation) shows a significantly higher likelihood of premature resorption.[2][3][4][5][6]

• Presence of a Preoperative Lesion: The existence of a periapical or furcation lesion before treatment is associated with a higher rate of Vitapex resorption.[2][3][5]

Q3: Is there a known cellular mechanism for Vitapex resorption?

The resorption of Vitapex is believed to be a cell-mediated process. When the material is in contact with periapical tissues, it can be phagocytosed by macrophages.[1] The iodoform and calcium hydroxide components are broken down by cellular activity. While the precise signaling pathways for Vitapex are not fully elucidated in the provided literature, the biodegradation of similar dental materials involves enzymatic degradation. For instance, matrix metalloproteinases (MMPs) and cysteine cathepsins, which are present in dentin and saliva, are known to degrade organic matrices and could play a role in the breakdown of the material's interface with the tooth structure.[3][7][8]

Q4: Can systemic health conditions influence the resorption rate of Vitapex?

While direct clinical studies linking specific systemic diseases to the resorption rate of Vitapex are not prevalent in the search results, there is evidence that systemic conditions can impact the outcomes of endodontic treatments in general.[9][10][11][12] Conditions like diabetes mellitus, cardiovascular diseases, and autoimmune disorders can affect inflammatory responses, immune function, and healing processes, all of which could theoretically influence the cellular activity involved in the resorption of a foreign material like Vitapex.[2][9][11] For example, poorly controlled diabetes can impair bone metabolism and increase the risk of infection, potentially altering the environment in which Vitapex resorption occurs.[2]

Troubleshooting Guides

Experimental Design & Execution

Problem/Question	Possible Cause(s)	Troubleshooting Suggestions
High variability in resorption rates between subjects in an in vivo study.	1. Inconsistent obturation quality (overfilling/underfilling).2. Variation in the size of preoperative lesions.3. Differences in patient age.4. Undiagnosed systemic conditions affecting healing.	1. Standardize the obturation technique to ensure consistent filling levels.2. Stratify subjects based on the initial size of periapical lesions.3. Ensure a narrow age range for subjects within experimental groups.4. Screen for and document any systemic health conditions.
Difficulty in accurately assessing the extent of resorption from radiographs.	1. Two-dimensional nature of conventional radiographs leading to superimposition of anatomical structures.2. Inconsistent angulation of radiographs between follow-up appointments.3. Subjectivity in radiographic interpretation.	1. Consider using cone-beam computed tomography (CBCT) for a more accurate, three-dimensional assessment of resorption.[13][14][15]2. Use a standardized radiographic holder to ensure consistent imaging geometry.3. Have radiographs evaluated by two or more calibrated examiners to ensure inter-rater reliability.[16]
Inconsistent results in in vitro models simulating root resorption.	1. The method of creating simulated resorption cavities (e.g., using burs) may not accurately mimic the irregular nature of clinical resorption.2. The in vitro environment may not fully replicate the cellular and enzymatic activity present in vivo.	1. Consider using chemical methods (e.g., acid demineralization) to create more clinically relevant, irregular resorption cavities.[17][18]2. Incorporate cellular models (e.g., macrophage cultures) to better simulate the biological processes of resorption.

Data Presentation

Table 1: Factors Associated with Premature Vitapex Resorption Rate in a Retrospective Clinical Study

Data synthesized from "Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study".[2][3][5]

Factor	Subgroup	Likelihood of Increased Resorption	p-value
Patient Age at Treatment	< 36 months	Reference	-
36 to 72 months	50% greater	0.02
> 72 months	63% greater	0.01
Obturation Quality	Short Root Filling	Reference	-
Adequate Root Filling	No significant difference	> 0.05
Extruded Beyond Apex	76% greater	< 0.01

Experimental Protocols

Methodology for a Retrospective Clinical Study on Vitapex Resorption

Based on the protocol from "Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study".[2][3][5]

• Patient Selection:

  • Inclusion criteria: Patients who have undergone pulpectomy with Vitapex as the obturating material, with complete clinical and radiographic records (preoperative, immediate postoperative, and at least one follow-up).

  • Exclusion criteria: Patients with compromising medical conditions.

• Data Collection:

  • From patient records, collect data on:

    • Patient demographics (age at treatment).

    • Tooth-related information (tooth type, preoperative radiographic findings including the presence and size of lesions).

    • Treatment details (obturation quality - categorized as short, adequate, or extruded).

• Radiographic Evaluation:

  • A calibrated dentist or researcher evaluates all radiographs.

  • Preoperative Radiographs: Assess for the presence and size of any periapical or furcation pathology.

  • Immediate Postoperative Radiographs: Evaluate the quality of obturation.

    • Adequate: Vitapex is within 2 mm of the radiographic apex.

    • Short: Vitapex is more than 2 mm short of the radiographic apex.

    • Extruded: Vitapex is beyond the radiographic apex.

  • Follow-up Radiographs: Assess the degree of Vitapex resorption. This can be categorized (e.g., no resorption, partial resorption, complete resorption) or measured quantitatively if imaging software allows.

• Statistical Analysis:

  • Use survival analysis (e.g., Kaplan-Meier method) to estimate the rate of Vitapex resorption over time.

  • Employ regression models (e.g., Cox proportional hazards model) to determine the association between various factors (age, obturation quality, preoperative lesion) and the rate of Vitapex resorption.[7][8][9]

Visualizations

Caption: Factors influencing the premature resorption of Vitapex.

Caption: A typical experimental workflow for clinical studies on Vitapex resorption.

Caption: A conceptual diagram of the cell-mediated resorption of Vitapex.

References

• 1. aapd.org [aapd.org]
• 2. organscigroup.us [organscigroup.us]
• 3. Biodegradation of resin composites and adhesives by oral bacteria and saliva: A rationale for new material designs that consider the clinical environment and treatment challenges | Pocket Dentistry [pocketdentistry.com]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study [ouci.dntb.gov.ua]
• 7. Biodegradation of Dental Resin-Based Composite—A Potential Factor Affecting the Bonding Effect: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Systemic Diseases and Biological Dental Implant Complications: A Narrative Review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Oral-Systemic Health | American Dental Association [ada.org]
• 11. Connection between oral health and chronic diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Systemic Diseases Caused by Oral Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 13. drbicuspid.com [drbicuspid.com]
• 14. rootcanaldocs.com [rootcanaldocs.com]
• 15. endopracticeus.com [endopracticeus.com]
• 16. Radiographic study of the problems and failures of endodontic treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Simulated Root Resorption: A New Study Model - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Vitapex Extrusion and Periapical Healing

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Vitapex in experimental models. The information is presented in a question-and-answer format to directly address specific issues related to Vitapex extrusion and its subsequent effects on periapical healing.

Frequently Asked Questions (FAQs)

Q1: What is Vitapex and what are its primary components?

Vitapex is a premixed calcium hydroxide and iodoform paste used as a root canal filling material. Its composition is typically:

• Calcium Hydroxide (30.3%): Provides a high pH environment (around 12.5), which has an antibacterial effect and can stimulate hard tissue formation.[1]

• Iodoform (40.4%): Acts as an antiseptic and is radiopaque, allowing for visualization on radiographs.

• Silicone Oil (22.4%): Functions as a vehicle, providing a paste-like consistency and preventing the material from setting hard.[2]

Q2: What is Vitapex extrusion and why does it occur?

Vitapex extrusion refers to the accidental or unintentional displacement of the paste beyond the apical foramen of the root canal into the periapical tissues. This can occur due to several factors, including:

• Excessive pressure during application.

• Over-instrumentation of the root canal, leading to a widened apical foramen.

• The paste's flowable consistency.

Q3: What are the immediate effects of Vitapex extrusion on periapical tissues?

The immediate effects of Vitapex extrusion are generally well-tolerated by the periapical tissues. Due to the biocompatibility of its components, it typically does not elicit a severe inflammatory response. The high pH of the calcium hydroxide can cause localized tissue necrosis, but this is often limited.

Q4: Is extruded Vitapex resorbable?

Yes, one of the key properties of Vitapex is its resorbability when extruded into the periapical tissues. The resorption process is primarily carried out by macrophages.[3]

Q5: How long does it take for extruded Vitapex to be resorbed?

The resorption time for extruded Vitapex can vary depending on the amount of material extruded.

• Small amounts may be resorbed within one to two weeks.[2][4]

• Larger amounts can take approximately two months or longer to resorb completely.[4] One case report documented complete resorption of extruded material after nine months.[5]

Q6: Does Vitapex extrusion negatively impact periapical healing?

In most cases, the extrusion of Vitapex does not appear to negatively impact periapical healing and may even be associated with successful outcomes.[2][6][7] The antibacterial properties of calcium hydroxide and iodoform can help to disinfect the periapical area, creating a favorable environment for healing. However, complete healing of the periapical lesion may be delayed in some instances.

Q7: Can Vitapex extrusion affect the developing permanent tooth?

While concerns about damage to the succedaneous (permanent) tooth exist with any material extruded beyond the apex in primary teeth, studies on Vitapex have generally shown it to be harmless to the permanent tooth germ.[4][8] The resorbable nature of Vitapex is a key advantage in this regard. However, long-term follow-up is always recommended.[2][6][7]

Troubleshooting Guide

Problem: Accidental extrusion of a significant amount of Vitapex has occurred.

Solution:

• Immediate Assessment:

  • Take a postoperative radiograph to assess the extent and location of the extruded material.

  • Clinically evaluate the patient for any immediate signs of pain, swelling, or paresthesia (numbness or tingling), especially if the extrusion is near a nerve bundle like the inferior alveolar nerve.

• Management Protocol:

  • Asymptomatic Cases: If the patient is asymptomatic, a "watchful waiting" approach is typically recommended. The extruded Vitapex is expected to resorb over time. Schedule regular follow-up appointments with radiographic evaluation to monitor the resorption of the material and the healing of the periapical lesion.

  • Symptomatic Cases: If the patient experiences persistent pain, significant swelling, or neurological symptoms, immediate intervention may be necessary. This could involve surgical removal of the extruded material. Consultation with an endodontist or oral surgeon is advised.

Problem: Periapical healing appears delayed on follow-up radiographs.

Solution:

• Re-evaluation:

  • Confirm that the tooth is asymptomatic clinically.

  • Compare the current radiograph with previous ones to assess for any signs of progressive healing, even if slow. A reduction in the size of the periapical radiolucency is a positive sign.

• Consider Contributing Factors:

  • The initial size of the periapical lesion can influence healing time.

  • The amount of extruded material may also play a role; larger amounts can take longer to resorb and for the tissues to heal.

• Continued Monitoring:

  • Continue with periodic radiographic follow-ups. As long as the lesion is not increasing in size and the patient remains asymptomatic, further intervention is usually not required.

Problem: The extruded Vitapex does not appear to be resorbing.

Solution:

• Long-term Follow-up: Ensure sufficient time has passed for resorption to occur, which can be several months for larger extrusions.

• Differential Diagnosis: While rare, consider the possibility of a foreign body reaction. If the patient becomes symptomatic or the lesion enlarges, surgical intervention to remove the material may be indicated.

Data Presentation

Table 1: Resorption Time of Extruded Vitapex

Amount of Extrusion	Reported Resorption Time	Citation(s)
Small	1 - 2 weeks	[2][4]
Large	~ 2 months	[4]
Case-specific	9 months	[5]

Table 2: Radiographic Success Rates of Pulpectomy with Vitapex (with and without extrusion)

Study	Follow-up Period	Radiographic Success Rate	Citation(s)
Mortazavi & Mesbahi (2004)	Not specified	100%	[8]
Garcia-Godoy (year not specified)	Not specified	96%	[8]
Retrospective Study (2023)	12 months	88.9%	[3][9][10][11]
Retrospective Study (2023)	24 months	68.1%	[3][9][10][11]
Retrospective Study (2023)	36 - 60 months	53.8%	[3][9][10][11]

Experimental Protocols

Protocol 1: Pulpectomy in Primary Teeth using Vitapex

This protocol is a generalized procedure based on common practices described in the literature.

• Preoperative Assessment: Obtain a preoperative periapical radiograph to assess the tooth's condition.

• Anesthesia and Isolation: Administer local anesthesia and isolate the tooth using a rubber dam.

• Access Cavity Preparation: Create an access cavity to the pulp chamber.

• Canal Instrumentation:

  • Establish the working length, typically 1-2 mm short of the radiographic apex.

  • Negotiate and enlarge the root canals using endodontic files to a minimum size of 30-35.

  • Irrigate the canals with a disinfectant solution such as sodium hypochlorite and dry with sterile paper points.[12]

• Vitapex Obturation:

  • Insert the Vitapex syringe tip into the canal.

  • Gently inject the paste into the canals until it is filled.

• Restoration: Place a temporary or permanent restoration.

• Postoperative Radiograph: Take an immediate postoperative radiograph to evaluate the fill.

Mandatory Visualization

Caption: Cellular response to Vitapex extrusion in periapical tissues.

Caption: Troubleshooting workflow for Vitapex extrusion.

References

• 1. Calcium Hydroxide in Endodontics: An Overview [scirp.org]
• 2. aapd.org [aapd.org]
• 3. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Resorption of a calcium hydroxide/iodoform paste (Vitapex) in root canal therapy for primary teeth: a case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Clinical and Radiographic Evaluation of 3Mix and Vitapex as Pulpectomy Medicament in Primary Molars: An In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study [ouci.dntb.gov.ua]
• 10. researchgate.net [researchgate.net]
• 11. mahidol.elsevierpure.com [mahidol.elsevierpure.com]
• 12. applications.emro.who.int [applications.emro.who.int]

Optimizing the delivery technique of Vitapex to prevent voids and underfilling

This technical support center provides researchers, scientists, and drug development professionals with guidance on the optimal delivery technique for Vitapex® to minimize the occurrence of voids and underfilling in preclinical and clinical research settings.

Frequently Asked Questions (FAQs)

Q1: What is Vitapex® and what are its primary components?

Vitapex® is a pre-mixed paste used as a temporary or permanent root canal filling material.[1] Its primary components are:

• Calcium Hydroxide (30.0%): Stimulates healing and has a high pH that neutralizes bacterial endotoxins.[1]

• Iodoform (40.4%): Acts as a bacteriostatic agent and provides radiopacity for visualization on radiographs.[1]

• Silicone Oil (22.4%): Functions as a lubricant, ensuring the paste coats the canal walls.[1]

• Inert materials (6.9%) [1]

Q2: What are the intended applications of Vitapex® in a research setting?

Vitapex® is indicated for a variety of endodontic procedures, including:

• Intracanal medicament[1]

• Apexification (induction of a calcified barrier at the root tip)[1]

• Treatment of infected root canals[1]

• Temporary root filling[1]

• Vital pulpotomies in deciduous teeth[1]

Q3: Does Vitapex® set to a hard mass?

No, Vitapex® does not harden. This property allows the solubilized calcium hydroxide to remain active within the root canal system.[1]

Q4: What is the recommended storage for Vitapex®?

Store Vitapex® in a dark environment, keeping the syringe tightly closed. Avoid temperatures above 37°C and direct sunlight.[2][3]

Troubleshooting Guide: Voids and Underfilling

Issue 1: Voids are observed in the Vitapex® filling on radiographic imaging.

• Possible Cause 1: Incorrect delivery technique.

  • Solution: Ensure the delivery tip is inserted into the apical portion of the canal before slowly injecting the paste while simultaneously withdrawing the syringe. This technique allows the paste to fill from the apex upwards, minimizing air entrapment. A "reverse back" of the paste into the pulp chamber is a good indicator of a complete fill.[2][4]

• Possible Cause 2: Air bubbles in the paste.

  • Solution: Before entering the canal, express a small amount of paste from the tip to eliminate any air bubbles that may be trapped at the end of the syringe.

• Possible Cause 3: Rapid injection of the material.

  • Solution: Depress the plunger slowly and steadily to allow the paste to flow and adapt to the canal walls, preventing the formation of voids.[4]

• Possible Cause 4: Resorption of the material over time.

  • Solution: While Vitapex® is designed to be resorbable, premature or excessive resorption can lead to voids, sometimes referred to as a "hollow tube," which may increase the risk of reinfection.[5][6] In such cases, re-evaluation and potential re-application may be necessary depending on the experimental goals.

Issue 2: The root canal is underfilled with Vitapex®.

• Possible Cause 1: Delivery tip did not reach the apical third of the canal.

  • Solution: Use an appropriate length and gauge of delivery tip that can safely navigate to the apical portion of the prepared canal. The tips can be bent for easier access.[2] The outside diameter of the syringe tip is approximately equivalent to a #40 file.[2]

• Possible Cause 2: Insufficient pressure applied to the syringe plunger.

  • Solution: Apply firm, consistent pressure to the plunger to ensure the paste is extruded and fills the entire canal space.

• Possible Cause 3: The paste is too thick.

  • Solution: Some users have reported the consistency of Vitapex® to be thick.[7] While the viscosity is a characteristic of the material, ensuring it is at room temperature may aid in its flow.

• Possible Cause 4: Premature withdrawal of the delivery tip.

  • Solution: Withdraw the tip slowly and deliberately as the canal is being filled. Ensure a continuous flow of material until the canal is visibly obturated.[2]

Data Presentation

Table 1: Physicochemical Properties of Vitapex® Compared to an Experimental Iodoform-Based Paste

Property	Vitapex®	Experimental Paste	p-value
Flow Capacity (mm)	19.6	25.0	< 0.01
Radiopacity (mm Al)	4.47	6.06	< 0.01
pH (after 28 days)	7.79	8.19	0.012
Solubility (after 28 days) (%)	2.68	2.89	> 0.05

Adapted from a study on the physicochemical properties and filling capacity of iodoform-based pastes.[8]

Table 2: Filling Failure (Voids) Percentage by Insertion Method

Insertion Method	Vitapex® Failure (%)	Experimental Paste Failure (%)
Syringe	Lower Failure Rate	Lower Failure Rate
Lentulo Spiral	Higher Failure Rate	Higher Failure Rate
Overall Failure	31.5%	12.5%

This table summarizes findings that the syringe insertion method resulted in significantly fewer filling failures (voids) compared to the Lentulo spiral method for both Vitapex® and an experimental paste.[8]

Experimental Protocols

Protocol for Optimal Delivery of Vitapex® to Prevent Voids and Underfilling

1. Preparation of the Root Canal:

• Thoroughly clean and shape the root canal using standard endodontic techniques.
• Irrigate the canal copiously with a suitable irrigant (e.g., sodium hypochlorite, followed by saline).
• Dry the canal thoroughly with paper points.

2. Preparation of the Vitapex® Syringe:

• Attach a new, sterile disposable tip to the Vitapex® syringe.
• The tip may be bent to facilitate access to the canal.[2]
• Express a small amount of paste onto a mixing pad to ensure a smooth, homogenous flow and to expel any air bubbles from the tip.

3. Insertion and Injection:

• Gently insert the delivery tip into the prepared root canal, advancing it to the apical third (approximately the apical fifth of the root canal length).[2]
• Begin to slowly and steadily depress the syringe plunger to express the Vitapex® paste.
• Simultaneously, and at a coordinated pace with the injection, slowly withdraw the syringe tip from the canal. The paste should be seen filling the canal from the apex towards the coronal opening.
• Continue injecting until the paste reverses back into the pulp chamber, indicating a complete fill.[2][4]

4. Compaction and Sealing:

• After withdrawing the tip, gently compact the paste at the canal orifice with a sterile cotton pellet.
• Remove any excess material from the pulp chamber.
• Place a temporary or permanent restoration to seal the access opening.[2]

5. Radiographic Confirmation:

• Take a postoperative radiograph to confirm the quality of the fill, ensuring there are no voids and that the material has reached the desired apical extent.

Visualizations

Caption: Experimental workflow for optimal Vitapex® delivery.

Caption: Logical workflow for troubleshooting Vitapex® delivery issues.

References

• 1. neodental-intl.com [neodental-intl.com]
• 2. neodental-intl.com [neodental-intl.com]
• 3. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. youtube.com [youtube.com]
• 5. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Thieme E-Journals - European Journal of Dentistry / Full Text [thieme-connect.com]
• 7. Viva Learning: Vitapex [vivalearning.com]
• 8. scielo.br [scielo.br]

Technical Support Center: Investigating Vitapex™ Discoloration in Aesthetic Zone Research

This technical support center provides researchers, scientists, and drug development professionals with a centralized resource for addressing the issue of tooth discoloration associated with Vitapex™, a calcium hydroxide and iodoform paste, particularly in the aesthetic zone.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is Vitapex™ and what are its primary components?

A1: Vitapex™ is a premixed paste used as a root canal filling material in endodontic treatments.[1][2] Its main active ingredients are calcium hydroxide (30.3% - 30%) and iodoform (40.4%).[1][3] It also contains silicone oil (22.4%) as a lubricant and vehicle, which ensures the paste does not harden and allows the calcium hydroxide to remain active.[1][2]

Q2: What is the suspected primary cause of tooth discoloration associated with Vitapex™?

A2: The primary component suspected of causing discoloration is iodoform.[4][5] Iodoform is an unstable, yellow crystalline solid that can decompose over time.[4][6] This decomposition may release iodine and other byproducts that can penetrate the dentinal tubules, leading to staining of the tooth structure.[4][6] While pure calcium hydroxide is known to cause minimal to no discoloration, its combination with other substances like iodoform can lead to noticeable color changes.[4][7]

Q3: What factors can influence the severity of Vitapex™-induced discoloration?

A3: Several factors can influence the degree of discoloration, including:

• Presence of Remnants: The presence of Vitapex™ remnants in the pulp chamber is a significant contributor to coronal discoloration.[4] Careful cleaning of the pulp chamber after placement is crucial to minimize this risk.[3]

• Interaction Time: The duration of contact between the material and the tooth structure can affect the severity of the staining.[4][7]

• Interaction with Tissue Fluids: Contact with blood or other tissue fluids can potentially exacerbate the discoloration process. Some studies incorporate blood into their in vitro models to simulate this interaction.[8]

• Decomposition of Iodoform: The decomposition of iodoform is a key factor, which can be influenced by light and interaction with the dentin.[4][5]

Q4: How is tooth discoloration quantified in research studies?

A4: Discoloration is typically quantified using a spectrophotometer or a colorimeter.[4][9] These instruments measure color based on the CIE Lab* color space. The total color change, represented as ΔE (Delta E), is calculated using a formula that compares the baseline color measurement (before material placement) to measurements taken at various time points after placement.[4][10] A higher ΔE value indicates a greater, more perceptible color change.[10][11]

Section 2: Troubleshooting Guide for Experimental Studies

Issue Encountered	Potential Cause(s)	Recommended Solution(s)
Inconsistent color measurements (ΔE values) across samples in the same group.	1. Improper or inconsistent calibration of the spectrophotometer. 2. Variation in measurement location on the tooth surface. 3. Inconsistent ambient lighting during measurement. 4. Variable thickness of remaining dentin/enamel in prepared tooth blocks.	1. Calibrate the spectrophotometer before each measurement session according to the manufacturer's instructions.[4] 2. Create a silicone jig or guide to ensure the spectrophotometer tip is placed on the exact same spot for every measurement. 3. Conduct all measurements in a controlled lighting environment (e.g., a dental light box). 4. Use standardized dimensions for all prepared tooth blocks to ensure consistency.[8]
Control group (empty cavity or filled with pure Calcium Hydroxide) shows significant discoloration.	1. Inadequate sealing of the access cavity, leading to microleakage and contamination from storage media. 2. Contamination during sample preparation or handling. 3. Dehydration of tooth samples, altering their optical properties.	1. Ensure a high-quality, well-sealed coronal restoration (e.g., composite resin) is placed over the material.[8] 2. Follow strict aseptic techniques during all stages. 3. Store all specimens in a hydrating solution (e.g., distilled water or saline) at 37°C throughout the experiment to simulate clinical conditions.[12]
In vitro model fails to replicate clinically observed discoloration.	1. Absence of blood or protein components that may interact with iodoform in vivo. 2. Use of animal teeth (e.g., bovine) which may have different dentinal tubule characteristics than human teeth.[7]	1. Consider introducing blood or a protein-rich solution (e.g., fetal bovine serum) into the pulp chamber before placing Vitapex™ to better simulate hemorrhage during endodontic procedures.[8] 2. While bovine teeth are a common and accepted substitute, acknowledge the potential differences in research findings and use human teeth if ethically and practically feasible.[7]
Difficulty differentiating between intrinsic and extrinsic staining.	The discoloration may be a combination of surface-level staining (extrinsic) and deeper penetration into dentin (intrinsic).[13]	1. After the final color measurement, perform a gentle pumice polish on the tooth surface and take another reading.[14] A significant color improvement suggests a component of extrinsic staining. The remaining color change can be attributed to intrinsic staining.[14]

Section 3: Experimental Protocols

Protocol 1: In Vitro Tooth Discoloration Assessment

This protocol outlines a standardized method for evaluating the discoloration potential of Vitapex™ using extracted human or bovine teeth.

1. Specimen Preparation: a. Select sound, caries-free human or bovine incisors.[7][15] b. Clean the teeth of any soft tissue debris and store them in a hydrating solution. c. Create standardized dentin-enamel blocks (e.g., 10x10x3.5 mm) from the crowns.[8] d. Prepare a standardized cavity within the pulp chamber, leaving a consistent thickness (e.g., 2 mm) of labial enamel and dentin.[8]

2. Baseline Color Measurement (T0): a. Calibrate a spectrophotometer (e.g., VITA Easyshade®) as per the manufacturer's guidelines.[4] b. Thoroughly dry the surface of each specimen. c. Record the baseline CIE Lab* values at a standardized point on the labial surface. Repeat this measurement three times and average the values.

3. Material Placement: a. Divide specimens into experimental groups (e.g., Group 1: Vitapex™; Group 2: Pure Calcium Hydroxide; Group 3: Negative Control - empty cavity). b. For studies investigating the effect of blood, place a small amount of fresh blood into the cavity before the material.[8] c. Fill the prepared cavities with the assigned material. d. Seal the access cavity with a layer of composite resin to prevent leakage.[8]

4. Incubation and Subsequent Measurements: a. Store the specimens in distilled water at 37°C in an incubator.[12] b. Perform subsequent color measurements at predetermined intervals (e.g., T1: 1 week, T2: 1 month, T3: 3 months, T4: 6 months).[7] c. Before each measurement, clean the specimen surface and dry it thoroughly.

5. Data Analysis: a. Calculate the color change (ΔE) at each time point relative to the baseline (T0) using the CIELab formula. b. Statistically analyze the ΔE values to compare discoloration among the different groups and over time using appropriate tests like ANOVA.[4]

Protocol 2: Chemical Analysis of Discoloration Byproducts (Advanced)

This protocol is for identifying the chromogenic compounds responsible for staining.

1. Sample Preparation: a. Following a discoloration study (Protocol 1), section the discolored tooth blocks. b. Pulverize the stained dentin samples under cryogenic conditions to prevent degradation of compounds.

2. Extraction of Chromogens: a. Perform a solvent extraction on the pulverized dentin using a sequence of solvents with increasing polarity (e.g., hexane, ethyl acetate, methanol). b. Concentrate the extracts using a rotary evaporator.

3. Chemical Characterization: a. Analyze the extracts using High-Performance Liquid Chromatography (HPLC) to separate the different chemical components. b. Subject the separated components to Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy to identify their molecular structures. c. Compare the identified compounds from the Vitapex™ group to the control group to isolate the specific discoloration byproducts.

Section 4: Quantitative Data Summary

The following tables summarize typical findings from discoloration studies. Note that values are illustrative and will vary based on specific experimental conditions.

Table 1: Comparison of Mean Color Change (ΔE) Over Time for Different Materials

Material	1 Week (ΔE)	1 Month (ΔE)	3 Months (ΔE)	6 Months (ΔE)
Vitapex™	4.5 ± 1.2	8.9 ± 1.8	15.3 ± 2.5	22.1 ± 3.1
Calcium Hydroxide (Pure)	1.8 ± 0.5	2.5 ± 0.7	3.1 ± 0.9	3.5 ± 1.1
MTA (Mineral Trioxide Aggregate)	3.2 ± 0.9	5.6 ± 1.4	9.8 ± 2.0	14.2 ± 2.4
Negative Control (Empty)	1.1 ± 0.4	1.4 ± 0.5	1.6 ± 0.6	1.9 ± 0.7
A ΔE value > 3.3 is generally considered clinically perceptible.[9]

Table 2: Composition of Vitapex™

Component	Percentage by Weight	Primary Function
Iodoform	40.4%	Bacteriostatic agent, Radiopacifier.[1][2]
Calcium Hydroxide	30.3%	Antimicrobial (high pH), Promotes apexogenesis.[1][2]
Silicone Oil	22.4%	Vehicle/Lubricant, Prevents setting.[1][2]
Inert components	6.9%	Fillers

Section 5: Visual Guides and Pathways

Diagram 1: Experimental Workflow

Caption: Workflow for an in vitro study on tooth discoloration.

Diagram 2: Hypothetical Discoloration Pathway

Caption: Postulated mechanism of iodoform-induced tooth staining.

References

• 1. neodental-intl.com [neodental-intl.com]
• 2. scribd.com [scribd.com]
• 3. researchgate.net [researchgate.net]
• 4. Assessment of tooth discoloration induced by root canal filling materials in pediatric dentistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discoloration of Teeth | Pocket Dentistry [pocketdentistry.com]
• 6. researchgate.net [researchgate.net]
• 7. Bovine Tooth Discoloration Induced by Endodontic Filling Materials for Primary Teeth - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Comparative in vitro Assessment of Tooth Color Change under the Influence of Nano Fast Cement and MTA - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Investigating the Mechanisms of Discoloration in Modern Dental Materials: A Comprehensive Characterization Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Discoloration of different esthetic restorative materials: A spectrophotometric evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 13. yourcommunitydental.com [yourcommunitydental.com]
• 14. researchgate.net [researchgate.net]
• 15. Vital Pulp Therapy in Aesthetic Zone-Identifying the Biomaterial That Reduces the Risk of Tooth Discolouration - PMC [pmc.ncbi.nlm.nih.gov]

Strategies to manage pain and inflammation following Vitapex application in clinical trials

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Vitapex in clinical trials. The following information addresses common issues related to pain and inflammation management post-application.

Frequently Asked Questions (FAQs)

Q1: What is the expected incidence of pain following Vitapex application in clinical trials?

A1: Post-operative pain is a potential adverse event, though studies indicate it is generally mild and transient. In a study involving necrotic primary molars, one case out of twelve exhibited spontaneous pain, pain on percussion, and gingival swelling at the three-month postoperative assessment.[1][2] At a later follow-up, two cases showed pain on percussion and abnormal mobility.[1][2] Another study on periapical lesions reported that 40% of patients experienced mild pain, and 20% had moderate pain after treatment, with 80% requiring analgesics in the first three days.[3] However, a different clinical trial comparing Vitapex with another material found a complete absence of clinical signs, including pain, in the Vitapex group at a 6-month follow-up.[4]

Q2: How does Vitapex influence inflammatory markers in clinical trial subjects?

A2: Clinical studies have demonstrated that Vitapex can effectively reduce levels of key inflammatory markers. In a study on patients with periodontal-endodontic disease, the group treated with Vitapex combined with AH-plus paste showed a significant reduction in serum levels of Interleukin-6 (IL-6), Tumor Necrosis Factor-alpha (TNF-α), and Interleukin-1β (IL-1β) after treatment.[5][6][7] Another study on chronic periapical periodontitis in deciduous teeth also reported that the Vitapex-treated group had significantly lower levels of IL-6, IL-1β, and TNF-α post-treatment compared to the control group.[8] This suggests that Vitapex contributes to the resolution of inflammation at a molecular level.

Q3: What are the reported adverse reactions associated with Vitapex in clinical trials, aside from pain and inflammation?

A3: Besides pain and gingival swelling, other reported adverse reactions are generally minimal. One study noted that in the control group (zinc oxide-eugenol paste), the rate of adverse reactions was significantly higher than in the Vitapex group (12.20% vs. 2.83%).[8] Another study observed pathological tooth mobility in a very small percentage of cases in the comparative group, while the Vitapex group showed a complete absence of such signs at the 6-month follow-up.[4] It is important to note that the resorption of Vitapex paste, both extraradicularly and intraradicularly, has been observed without apparent ill effect and is considered a part of its mechanism of action.[9]

Q4: What is the overall clinical and radiographic success rate of Vitapex in clinical trials?

A4: Vitapex has demonstrated high clinical and radiographic success rates in multiple studies. One study reported a 100% clinical success rate for the Vitapex group at both 3-month and 6-month follow-ups.[4] The same study found a radiographic success rate of 97.14% at both follow-up points for the Vitapex group.[4] Another pilot study on non-instrumentation endodontic treatment in necrotic primary molars reported a clinical efficacy with an 80% success rate over six months.[1][2]

Troubleshooting Guides

Issue: Patient reports significant post-operative pain 24-48 hours after Vitapex application.

Possible Causes:

• Over-instrumentation or extrusion of material: Instrumentation beyond the apical foramen can cause periapical tissue irritation.

• Pre-existing severe inflammation: Higher baseline inflammation may lead to more pronounced post-operative pain.

• Secondary infection: Bacterial contamination during or after the procedure.

Troubleshooting Steps:

• Pain Assessment: Quantify the pain using a standardized scale (e.g., Visual Analog Scale - VAS or Numeric Rating Scale - NRS).[10]

• Clinical Examination: Assess for signs of swelling, tenderness to percussion, and sinus tracts.

• Radiographic Evaluation: Check for evidence of material extrusion or other periapical changes.

• Pain Management Protocol:

  • Recommend appropriate analgesics. Non-steroidal anti-inflammatory drugs (NSAIDs) are often effective.

  • In cases of severe pain, a combination of opioid and non-opioid analgesics may be considered.[10]

• Follow-up: Schedule a follow-up appointment to monitor the resolution of symptoms.

Issue: Persistent or worsening inflammation (swelling, redness) observed at the treatment site.

Possible Causes:

• Inadequate disinfection: Residual bacteria within the root canal system.

• Foreign body reaction: Although rare, some individuals may have a heightened sensitivity to the components of Vitapex.

• Incorrect diagnosis: The initial diagnosis may not have fully captured the extent of the pathology.

Troubleshooting Steps:

• Re-evaluate Diagnosis: Confirm the initial diagnosis and rule out other potential causes of inflammation.

• Monitor Inflammatory Markers: If the clinical trial protocol allows, consider collecting serum samples to assess changes in inflammatory markers like IL-6, TNF-α, and IL-1β.[5][6][8][11]

• Consider Antimicrobial Therapy: If a secondary infection is suspected, systemic antibiotics may be warranted, following established clinical guidelines.

• Documentation: Meticulously document all clinical findings and interventions for the trial record.

Data Presentation

Table 1: Clinical Outcomes Following Vitapex Application in Clinical Trials

Study	Follow-up Period	Pain Incidence	Gingival Swelling Incidence	Pathological Tooth Mobility Incidence	Clinical Success Rate
In Vivo Study on Primary Molars[4]	3 & 6 months	0% in Vitapex group at both follow-ups.	0% in Vitapex group at both follow-ups.	0% in Vitapex group at both follow-ups.	100% at 6 months
Pilot Study on Necrotic Primary Molars[1][2]	1, 3, & 6 months	1 case (out of 12) with spontaneous pain at 3 months. 2 cases with pain on percussion at the final follow-up.	1 case (out of 12) at 3 months.	2 cases at the final follow-up.	80% at 6 months
Study on Chronic Periapical Periodontitis[8]	Post-treatment	Significantly lower VRS score in the Vitapex group compared to the control group.	Not specified.	Not specified.	92.45%

VRS: Verbal Rating Scale

Table 2: Effect of Vitapex on Serum Inflammatory Markers

Study	Comparison Group	Inflammatory Markers Measured	Results
Vitapex with AH-Plus Paste in Periodontal-Endodontic Disease[5][6]	Zinc oxide clove oil paste gutta-percha	IL-6, IL-10, TNF-α, IL-1β	After treatment, there were significant differences in the levels of IL-6, IL-10, TNF-α, and IL-1β between the two groups, with the Vitapex group showing better results (P < 0.05).[5][6][7]
Vitapex in Chronic Periapical Periodontitis of Deciduous Teeth[8]	Zinc oxide-eugenol paste	IL-6, IL-1β, TNF-α	Post-treatment, the levels of IL-6, IL-1β, and TNF-α in the Vitapex group were significantly lower than those in the control group.[8]
Minocycline Hydrochloride Ointment with Vitapex Paste[11]	Minocycline Hydrochloride Ointment with iodoform zinc oxide clove oil paste	IL-6, TNF-α, IL-1β	Post-treatment, the levels of IL-6, TNF-α, and IL-1β decreased in both groups, with more notable decreases in the Vitapex group.[11]

Experimental Protocols

Protocol 1: Management of Necrotic Primary Molars with Vitapex (Based on a Pilot Study[1])

• Patient Selection: Children with necrotic primary molars.

• Treatment Procedure:

  • Administer local anesthesia.

  • Isolate the tooth with a rubber dam.

  • Prepare an access cavity and remove the coronal pulp tissue.

  • Irrigate the canals with sodium hypochlorite and saline solution.

  • Dry the canals with paper points.

  • Inject Vitapex® into the coronal section of the root canals using the provided syringe.

  • Backfill the pulp chamber with glass ionomer cement under firm pressure.

  • Restore the tooth with a preformed metal crown in the same visit.

• Follow-up and Evaluation:

  • Clinical Assessment: Conduct follow-up examinations at 1, 3, and 6 months to assess for the absence of fistula, painful symptoms, abnormal mobility, and intact gingival contour.

  • Radiographic Assessment: Perform radiographic evaluations at baseline, 3 months, and 6 months to analyze the resolution of furcation lesion radiolucency.

Protocol 2: Treatment of Periodontal-Endodontic Disease with Vitapex and AH-Plus Paste (Based on Hu R, et al.[5][6][7])

• Patient Selection: Middle-aged and elderly patients with periodontal-endodontic disease.

• Intervention:

  • Perform basic periodontal treatment (supragingival and subgingival scaling, root planing).

  • After one week of sealing with Ca(OH)2, prepare the root canal.

  • Insert the Vitapex paste syringe into the root canal and slowly inject the paste while withdrawing the syringe.

  • Evenly apply a small amount of Vitapex paste to the tip of the main gutta-percha point and insert it to the working length.

  • Use lateral condensation with accessory gutta-percha points, applying Vitapex to the tip of each point before insertion.

• Data Collection and Analysis:

  • Periodontal Indices: Measure and record Periodontal Probing Depth (PD), Bleeding on Probing Index (BOP), and Gingival Index (GI) at baseline and 6 months.

  • Serum Inflammatory Markers: Collect serum samples before and after treatment to measure the levels of IL-6, IL-10, TNF-α, and IL-1β using ELISA.

  • Radiographic Analysis: Use parallel projection radiography to measure the distance from the cementoenamel junction to the bottom of the bone defect (CEJ-BD) and the alveolar ridge crest (CEJ-AC).

Mandatory Visualizations

Caption: Inflammatory pathway and the inhibitory role of Vitapex.

Caption: Generalized workflow for a clinical trial involving Vitapex.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Nonsurgical Clinical Management of Periapical Lesions Using Calcium Hydroxide-Iodoform-Silicon-Oil Paste - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Clinical and Radiographic Evaluation of 3Mix and Vitapex as Pulpectomy Medicament in Primary Molars: An In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of Vitapex Combined with AH-Plus Paste on Inflammation in Middle-Aged and Elderly Patients with Periodontal-Endodontic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Effect of Vitapex Combined with AH-Plus Paste on Inflammation in Middle-Aged and Elderly Patients with Periodontal-Endodontic Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. e-century.us [e-century.us]
• 9. Resorption of a calcium hydroxide/iodoform paste (Vitapex) in root canal therapy for primary teeth: a case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Clinical Study on Post Operative Pain Management | JCCP (Journal of Contemporary Clinical Practice) [jccpractice.com]
• 11. Minocycline hydrochloride ointment combined with Vitapex paste is effective for middle-aged and elderly patients with combined periodontal-endodontic lesions - PMC [pmc.ncbi.nlm.nih.gov]

Improving the handling properties of Vitapex for precise research applications

Welcome to the technical support center for Vitapex. This resource is designed to assist researchers, scientists, and drug development professionals in optimizing the handling properties of Vitapex for precise and repeatable experimental applications. Here you will find troubleshooting guidance, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered in a laboratory setting.

Troubleshooting and FAQs

This section provides solutions to specific issues that may arise during the use of Vitapex in research experiments.

Question	Answer
My Vitapex paste is too thick for my application (e.g., microinjection, 3D printing). How can I reduce its viscosity?	The viscosity of Vitapex is largely determined by its silicone oil vehicle. To decrease viscosity, you can carefully introduce a biocompatible, sterile solvent. Polyethylene glycol (PEG) 400 is a suitable option as it is water-soluble and has been used as a vehicle for other calcium hydroxide pastes. Start with a small amount of PEG 400 and mix thoroughly in a sterile container until the desired consistency is achieved. It is crucial to perform this modification under aseptic conditions to prevent contamination. Always validate the modified paste for your specific application, as the addition of a solvent will alter its properties.
I am experiencing inconsistent extrusion from the syringe or delivery tip. What could be the cause?	Inconsistent extrusion is often due to one of three factors: 1. Inconsistent Pressure: Manual application can lead to variable pressure. For precise applications, consider using a syringe pump for a constant flow rate. 2. Clogging: Small-gauge needles or tips can become clogged with paste aggregates. Ensure the paste is homogenous before loading, and consider using a slightly larger gauge tip if the application allows. 3. Air Bubbles: Air bubbles introduced during preparation or loading can cause sputtering and inconsistent flow. To avoid this, centrifuge the loaded syringe at a low speed to remove any trapped air before use.
The delivery tip of my Vitapex syringe gets clogged frequently. How can I prevent this?	Tip clogging is a common issue, especially with fine-gauge needles required for precise applications. To mitigate this: 1. Use a fresh, sterile tip for each new sample preparation. 2. Before attaching the tip, extrude a small amount of paste to ensure a smooth flow from the syringe. 3. If you have modified the paste, ensure it is thoroughly mixed to eliminate any aggregates. 4. If the problem persists, consider a brief, gentle warming of the paste (to no more than 37°C) to slightly reduce its viscosity just before application. However, be aware that temperature changes can affect the material's properties.
I'm using Vitapex in a cell culture experiment, and I'm seeing unexpected cytotoxicity. What could be the reason?	While Vitapex is generally considered biocompatible, high concentrations of its components can be cytotoxic.[1] The iodoform in Vitapex, upon decomposition, releases iodine which can denature proteins.[2] Additionally, the high pH of calcium hydroxide can be cytotoxic if not buffered by the surrounding medium.[3] Troubleshooting steps: 1. Controlled Release: Ensure the Vitapex is not in direct, overwhelming contact with the cells. Consider using it in a transwell insert or embedded within a hydrogel to control the release of its components. 2. Concentration Gradient: If direct application is necessary, be mindful of the concentration. Lower concentrations of calcium hydroxide have been shown to have higher cell viability.[3] 3. pH Monitoring: Monitor the pH of your cell culture medium to ensure it remains within the optimal range for your cells.
How can I achieve a more homogenous mixture when modifying Vitapex with other components for my research?	For creating a homogenous composite material with Vitapex, consider using a dual-syringe mixing system with a static mixing tip. This ensures a consistent and even distribution of all components. If mixing manually, use a sterile glass slab and a stainless steel spatula, and mix with a consistent, circular motion for a set amount of time to standardize the process. For microfluidic applications where highly viscous fluids are mixed, chaotic mixing can be achieved through specific geometric features in the microfluidic device, such as serpentine, ring, or herringbone patterns.[4]

Quantitative Data on Handling Properties

The handling properties of Vitapex and similar calcium hydroxide pastes are critical for their successful application. The following table summarizes key quantitative data found in the literature.

Property	Material	Value	Significance for Research	Citation
Flow	Vitapex	19.6 mm	Indicates the ability of the paste to spread under its own weight. A lower value suggests higher viscosity.
Flow	Experimental Iodoform Paste (with polyethylene glycol vehicle)	25 mm	A higher flow value suggests lower viscosity and potentially easier extrusion through fine tips.
Shear Viscosity	Various commercial calcium hydroxide pastes	Pseudoplastic (shear-thinning) behavior	This is a beneficial property, as the viscosity decreases under the stress of injection, making it easier to extrude, and then increases at rest, helping it to stay in place.	[5][6]
Extrusion Force	DiaPaste (a calcium hydroxide paste)	Highest among 4 tested pastes	A higher extrusion force indicates greater resistance to flow and may require more robust delivery systems.	[5][6]
Extrusion Force	CleaniCal (a calcium hydroxide paste)	Lowest among 4 tested pastes	A lower extrusion force suggests easier handling and less pressure required for delivery, which can be advantageous for delicate applications.	[5][6]

Experimental Protocols

Protocol 1: Modification of Vitapex Viscosity

This protocol describes a method for reducing the viscosity of Vitapex for applications requiring a lower consistency.

Materials:

• Vitapex syringe

• Sterile, empty Luer-lock syringe

• Sterile Luer-to-Luer connector

• Sterile Polyethylene Glycol 400 (PEG 400)

• Sterile weighing boat

• Analytical balance

Methodology:

• Under aseptic conditions (e.g., in a laminar flow hood), extrude a known weight of Vitapex into a sterile weighing boat.

• Using a new sterile syringe, draw up a calculated volume of sterile PEG 400. A starting point for modification is a 10:1 ratio of Vitapex to PEG 400 by weight.

• Transfer the weighed Vitapex into the barrel of the empty sterile syringe.

• Connect the PEG 400 syringe and the Vitapex-containing syringe using the sterile Luer-to-Luer connector.

• Mix the two components by alternately depressing the plungers of each syringe for a minimum of 5 minutes (approximately 50 passes). This ensures a homogenous mixture.

• Disconnect the syringes and attach a sterile delivery tip to the syringe now containing the modified Vitapex paste.

• Extrude a small amount of the paste to waste to ensure there are no air bubbles and the flow is consistent.

• The modified paste is now ready for your experimental application. It is recommended to characterize the rheological properties of the modified paste before use.

Protocol 2: Quantification of Extrusion Force

This protocol provides a method for quantifying the force required to extrude Vitapex or its modified versions, ensuring repeatable and controlled delivery.

Materials:

• Syringe loaded with the test material (e.g., Vitapex)

• Mechanical testing machine (e.g., universal testing machine) with a compression platen and a load cell

• Custom fixture to hold the syringe vertically

• Computer with data acquisition software

Methodology:

• Securely mount the loaded syringe in the custom fixture of the mechanical testing machine, ensuring it is perfectly vertical.

• Position the compression platen of the machine so that it is just in contact with the syringe plunger.

• Set the crosshead speed to a rate that mimics your application (e.g., 1 mm/min for slow, controlled delivery).

• Initiate the test, causing the crosshead to move down at the set speed, depressing the plunger and extruding the paste.

• The load cell will record the force exerted by the plunger as a function of displacement or time.

• The data can be plotted to observe the initial peak force required to start the flow and the steady-state extrusion force.[1][7]

• This method allows for the direct comparison of the injectability of different paste formulations.[8][9]

Visualizations

Logical Workflow for Troubleshooting Vitapex Handling Issues

Caption: Troubleshooting workflow for common Vitapex handling issues.

Signaling Pathway of Calcium Hydroxide in Stem Cells

Caption: Calcium hydroxide-induced signaling via the MAPK pathway.

Proposed Signaling Pathway of Iodoform

Caption: Proposed mechanism of action for iodoform.

References

• 1. researchgate.net [researchgate.net]
• 2. Iodoform | CHI3 | CID 6374 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Iodoform in Surgical Practice: A Comprehensive Review of Its Historical Evolution, Clinical Applications, and Safety Profiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chaotic Mixing in Microfluidic Devices | Veryst Engineering [veryst.com]
• 5. researchgate.net [researchgate.net]
• 6. Rheological properties and handling characteristics of four injectable calcium hydroxide pastes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Methods To Assess Shear-Thinning Hydrogels for Application As Injectable Biomaterials - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pure-oai.bham.ac.uk [pure-oai.bham.ac.uk]

Technical Support Center: Overcoming Challenges in Vitapex™ Removal from Root Canals in Retreatment Studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of Vitapex™, a calcium hydroxide and iodoform-based paste with a silicone oil vehicle, from root canals during endodontic retreatment studies.

Troubleshooting Guide

This guide addresses specific issues that may arise during the experimental process of removing Vitapex™.

Issue	Question	Possible Cause	Troubleshooting Steps
Incomplete Removal	Why am I observing significant amounts of residual Vitapex™ in the root canal after instrumentation?	The silicone oil base of Vitapex™ makes it resistant to aqueous irrigants and difficult to remove completely with mechanical instrumentation alone.[1][2]	1. Optimize Irrigation: Use a combination of sodium hypochlorite (NaOCl) and a chelating agent like EDTA.[3] 2. Incorporate Mechanical Agitation: Employ passive ultrasonic irrigation (PUI) or sonic activation to enhance the cleaning efficacy of irrigants.[2][4][5] 3. Consider Solvent Use: Although not always completely effective on the silicone oil base, organic solvents like xylene or orange oil can be used as an adjunct to soften the paste.[6][7] Use with caution and follow with copious irrigation to remove the solvent-paste mixture.
Apical Packing of Debris	How can I prevent the packing of Vitapex™ remnants in the apical third of the root canal?	The paste-like consistency of Vitapex™ can be easily compacted apically by endodontic instruments, especially in curved or narrow canals.	1. Use a Crown-Down Approach: Begin instrumentation from the coronal portion of the canal and work apically. This creates a reservoir for debris and reduces the risk of apical extrusion. 2. Frequent Irrigation and Recapitulation: Irrigate the canal frequently and recapitulate with a small file to loosen and remove debris. 3. Gentle Instrumentation: Avoid excessive apical pressure with files. Let the instruments do the work.
Interference with Sealer	I'm concerned that residual Vitapex™ will interfere with the bonding of the new root canal sealer. How can I ensure a clean canal wall?	Remnants of oil-based calcium hydroxide pastes can indeed compromise the seal of the final obturation by preventing sealer penetration into dentinal tubules.[1]	1. Final Rinse Protocol: After instrumentation and Vitapex™ removal, perform a final rinse with 17% EDTA to remove the smear layer and any remaining inorganic components of the paste. 2. Use of Alcohol or Solvents: A final flush with ethanol or a specific solvent may help to dissolve and remove the oily residue. Ensure the canal is thoroughly dried afterward. 3. Visual Inspection: If possible, use magnification (dental operating microscope) to visually inspect the canal walls for cleanliness before obturation.
Ineffective Solvent Action	The solvents I'm using don't seem to be effective in dissolving the Vitapex™ paste. Why is this?	The primary components of Vitapex™, calcium hydroxide and iodoform, are not readily soluble in common organic solvents. The silicone oil vehicle also presents a challenge.	1. Mechanical Disruption First: Use mechanical instrumentation to break up the bulk of the Vitapex™ paste before introducing solvents. Solvents are more effective at softening the material rather than dissolving it entirely.[8] 2. Increase Contact Time and Agitation: Allow the solvent to remain in the canal for a few minutes and agitate it with a file or ultrasonic activation to enhance its penetration and action.[6][9] 3. Alternative Solvents: While challenging, consider experimenting with different solvent combinations, although research on specific solvents for silicone oil-based pastes is limited.

Frequently Asked Questions (FAQs)

Q1: What makes Vitapex™ particularly challenging to remove during retreatment?

A1: The primary challenge lies in its composition. Vitapex™ is an oil-based paste containing calcium hydroxide and iodoform suspended in a silicone oil vehicle.[10] This oily base is immiscible with aqueous irrigants like sodium hypochlorite (NaOCl), making it difficult to flush out of the root canal system.[2]

Q2: Which is more effective for Vitapex™ removal: manual or mechanical instrumentation?

A2: Studies have shown that while no single technique can completely remove oil-based calcium hydroxide pastes, mechanical instrumentation, particularly with the aid of ultrasonic or sonic activation, is generally more effective than manual instrumentation alone.[1][5][11][12][13] Passive ultrasonic irrigation (PUI) has been shown to be significantly better at removing Vitapex™ compared to conventional needle irrigation.[2]

Q3: Are there any solvents that can effectively dissolve Vitapex™?

A3: While traditional endodontic solvents like xylene, orange oil, and chloroform are effective at dissolving gutta-percha, their efficacy on the silicone oil-based Vitapex™ is limited.[6][7] They may help to soften the paste, making mechanical removal easier, but they do not completely dissolve it.[8] Research has shown that xylene and refined orange oil can dissolve some components of zinc oxide-eugenol and resin-based sealers, but specific data on Vitapex™ dissolution is scarce.[7][14]

Q4: Can residual Vitapex™ in the root canal affect the outcome of the retreatment study?

A4: Yes. Remnants of Vitapex™ can interfere with the penetration and adaptation of the new root canal sealer to the dentin walls, potentially compromising the apical seal and leading to leakage.[1] This can be a significant confounding variable in studies evaluating the efficacy of new sealing materials or obturation techniques.

Q5: What is the recommended irrigation protocol for removing Vitapex™?

A5: A comprehensive irrigation protocol is crucial. This should include:

• Copious irrigation with sodium hypochlorite (NaOCl) throughout the instrumentation process to help break down the organic components.

• The use of a chelating agent, such as 17% EDTA, to remove the smear layer and inorganic parts of the paste.[3]

• Activation of the irrigants using passive ultrasonic irrigation (PUI) or sonic devices to improve their penetration and effectiveness in removing the viscous paste.[2][4]

Data Presentation

Table 1: Efficacy of Different Irrigation Techniques for Vitapex™ Removal (Percentage of Remaining Material)

Irrigation Technique	Mean Residual Vitapex™ (%)	Standard Deviation	Statistical Significance
Conventional Needle Irrigation	15.2	3.5	a
XP-endo Finisher	5.8	2.1	b
Passive Ultrasonic Irrigation	3.1	1.5	b

Data synthesized from a study by Pibultip et al. (2022).[2] Different superscript letters (a, b) indicate statistically significant differences between groups (p < 0.05).

Table 2: Comparison of Removal Efficacy between Rotary and Ultrasonic Techniques for Oil-Based Calcium Hydroxide (Qualitative Score)

Technique	Coronal Third (Mean Score ± SD)	Middle Third (Mean Score ± SD)	Apical Third (Mean Score ± SD)
Rotary Master Apical File	0.33 ± 0.48	0.61 ± 0.80	1.09 ± 0.70
Ultrasonic Activation of File	0.28 ± 0.46	0.52 ± 0.74	1.00 ± 0.77

Data from a study by Motiwala et al. (2021) on a silicone oil-based calcium hydroxide paste (Metapex), similar to Vitapex™.[1][11][12][13] Scores were graded from 0 (no visible material) to 3 (heavy packing). No statistically significant difference was found between the two techniques.

Experimental Protocols

Protocol 1: In Vitro Evaluation of Vitapex™ Removal Efficacy

This protocol is based on the methodology described by Pibultip et al. (2022).[2]

• Sample Preparation:

  • Select single-rooted human teeth with straight canals.

  • Decoronate the teeth to a standardized root length.

  • Prepare the root canals to a standardized apical size and taper.

  • Create a standardized groove in one half of the longitudinally sectioned roots to simulate canal irregularities.

  • Fill the canals with Vitapex™ and incubate for a specified period (e.g., 7 days) at 37°C and 100% humidity.

• Removal Techniques (Example Groups):

  • Group 1 (Conventional Irrigation): Irrigate with 5 mL of 5.25% NaOCl using a 30-gauge side-vented needle placed 2 mm from the working length.

  • Group 2 (XP-endo Finisher): Irrigate with 5 mL of 5.25% NaOCl and activate with an XP-endo Finisher file for 1 minute.

  • Group 3 (Passive Ultrasonic Irrigation): Irrigate with 5 mL of 5.25% NaOCl and activate with an ultrasonic tip for three 20-second cycles.

• Analysis:

  • Disassemble the root halves and photograph them under a stereomicroscope.

  • Use image analysis software to calculate the percentage of the canal surface area covered by residual Vitapex™.

  • Perform statistical analysis to compare the efficacy of the different removal techniques.

Visualizations

Caption: Experimental workflow for comparing Vitapex™ removal techniques.

Caption: Troubleshooting logic for incomplete Vitapex™ removal.

References

• 1. Comparison of Two Different Methods in the Removal of Oil-Based Calcium Hydroxide From Root Canal System: A Triple-Blinded Randomised Clinical Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 2. he01.tci-thaijo.org [he01.tci-thaijo.org]
• 3. moderndentistrymedia.com [moderndentistrymedia.com]
• 4. iscientific.org [iscientific.org]
• 5. Effectiveness of four different techniques in removing intracanal medicament from the root canals: An in vitro study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. The Dissolving Ability of Different Organic Solvents on Three Different Root Canal Sealers: In Vitro Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 10: Management of non-surgical root-canal treatment failure | Pocket Dentistry [pocketdentistry.com]
• 9. ijirmf.com [ijirmf.com]
• 10. researchgate.net [researchgate.net]
• 11. [PDF] Comparison of Two Different Methods in the Removal of Oil-Based Calcium Hydroxide From Root Canal System: A Triple-Blinded Randomised Clinical Trial | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. Comparison of Two Different Methods in the Removal of Oil-Based Calcium Hydroxide From Root Canal System: A Triple-Blinded Randomised Clinical Trial - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

How to prevent cross-contamination of Vitapex syringes in a laboratory setting

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing cross-contamination of Vitapex syringes in a laboratory setting.

Frequently Asked Questions (FAQs)

Q1: Are Vitapex syringes single-use or multi-use?

A1: The Vitapex syringe itself is designed for multiple uses, but the disposable applicator tips are strictly for single use. Each kit comes with a number of disposable tips that should be discarded after use on a single sample or subject to prevent cross-contamination.[1] The manufacturer explicitly states that the disposable tips should be replaced after each patient.

Q2: What is the composition of the Vitapex paste?

A2: Vitapex is a pre-mixed paste containing 30% calcium hydroxide, 40.4% iodoform, and 22.4% silicone oil.[1][2][3]

Q3: How should the Vitapex syringe be handled to prevent contamination between uses?

A3: After each use, the disposable tip must be removed and discarded. The external surface of the syringe body should be thoroughly cleaned and disinfected before being used with a new, sterile disposable tip.

Q4: What is the appropriate method for disinfecting the Vitapex syringe body?

A4: The Vitapex syringe body is considered a semi-critical instrument as it may come into contact with non-intact skin or mucous membranes, but does not penetrate sterile tissue. Since the syringe is heat-sensitive, it should be processed using a high-level disinfectant.[4][5] Always follow the disinfectant manufacturer's instructions for use, including contact time, temperature, and concentration.

Q5: Can the Vitapex syringe be autoclaved?

A5: No, the Vitapex syringe is made of materials that are not compatible with heat sterilization methods such as autoclaving. Heat can damage the syringe and compromise its integrity. For heat-sensitive instruments, the CDC recommends high-level disinfection.[5]

Troubleshooting Guide

Issue 1: Accidental contact of the syringe hub with a contaminated surface.

• Solution: If the hub of the syringe (where the disposable tip attaches) becomes contaminated, it must be immediately and thoroughly cleaned and disinfected with a high-level disinfectant. Ensure the disinfectant is applied for the recommended contact time to achieve high-level disinfection. Use a new, sterile disposable tip for the next application.

Issue 2: The Vitapex paste appears discolored or separated in the syringe.

• Solution: Do not use the syringe. Discoloration or separation of the paste may indicate a breach in the syringe's integrity, leading to contamination or degradation of the product. Contact the manufacturer for guidance and to report the issue.

Issue 3: Uncertainty about whether a disposable tip has been used.

• Solution: When in doubt, throw it out. To prevent any risk of cross-contamination, always discard a disposable tip if its sterility is uncertain. Use a new, sterile tip for each application. Implement a clear workflow and labeling system to differentiate between used and unused tips.

Data Presentation

Table 1: Comparison of High-Level Disinfectants for Heat-Sensitive Instruments

Disinfectant	Active Ingredient	Typical Concentration	Minimum Contact Time (High-Level Disinfection)
Glutaraldehyde	Glutaraldehyde	≥2.0%	20-90 minutes
Ortho-phthalaldehyde (OPA)	Ortho-phthalaldehyde	0.55%	5-12 minutes
Hydrogen Peroxide	Hydrogen Peroxide	7.5%	30 minutes
Peracetic Acid	Peracetic Acid	0.2-0.35%	5-12 minutes

Note: Always refer to the specific manufacturer's instructions for the disinfectant product being used, as concentrations and contact times may vary.

Experimental Protocols

Protocol: Validation of Vitapex Syringe Disinfection Procedure

Objective: To verify the effectiveness of a chosen high-level disinfectant in decontaminating the external surface of the Vitapex syringe body.

Materials:

• Vitapex syringes

• High-level disinfectant (e.g., 0.55% Ortho-phthalaldehyde)

• Sterile swabs

• Bacterial culture medium (e.g., Tryptic Soy Agar plates)

• Incubator

• Positive control: Syringe intentionally contaminated with a known non-pathogenic bacterium (e.g., Bacillus subtilis).

• Negative control: A new, sterile Vitapex syringe.

Methodology:

• Contamination: In a controlled environment, intentionally contaminate the external surface of a set of Vitapex syringes with a non-pathogenic bacterial culture (Bacillus subtilis).

• Pre-Cleaning: Manually clean the contaminated syringes with a detergent solution to remove any visible soil.

• Disinfection: Immerse the cleaned syringes in the high-level disinfectant for the manufacturer-recommended contact time.

• Rinsing: Aseptically rinse the syringes with sterile water to remove any residual disinfectant.

• Sampling: Swab the external surface of the disinfected syringes.

• Culturing: Inoculate the swabs onto separate agar plates. Also, plate a swab from the positive control syringe (before disinfection) and the negative control syringe.

• Incubation: Incubate all plates at an appropriate temperature (e.g., 37°C) for 24-48 hours.

• Analysis: Compare the bacterial growth on the plates from the disinfected syringes to the positive and negative controls. The absence of growth on the plates from the disinfected syringes indicates an effective disinfection process.

Mandatory Visualization

Caption: Workflow for preventing cross-contamination of Vitapex syringes.

Caption: Decision-making process for a potential contamination event.

References

• 1. neodental-intl.com [neodental-intl.com]
• 2. neodental-intl.com [neodental-intl.com]
• 3. neodental-intl.com [neodental-intl.com]
• 4. Best Practices for Sterilization in Dental Settings | Dental Infection Prevention and Control | CDC [cdc.gov]
• 5. CDC Guidelines: Sterilizing Heat-Sensitive Dental Instruments – Dental Infection Control | OSHA Review [oshareview.com]

Refinements to the non-instrumentation endodontic technique using Vitapex for better outcomes

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers and scientists utilizing Vitapex in non-instrumentation or minimal-instrumentation endodontic studies, primarily focusing on applications in primary teeth as reflected in current literature.

Frequently Asked Questions (FAQs)

Q1: What is the expected success rate of the non-instrumentation endodontic technique (NIET) using Vitapex?

A1: The clinical efficacy of NIET using Vitapex in necrotic primary molars has shown promising results. A pilot study demonstrated an 80% success rate over a six-month period.[1][2] Another retrospective study on Vitapex pulpectomies, which involves instrumentation, showed success rates of 88.9% at 12 months and 68.1% at 24 months, with the rate stabilizing at 53.8% for 36 to 60-month follow-ups.[3][4] Success rates can be time-dependent and influenced by several factors.[3]

Q2: What are the main components of Vitapex and their functions?

A2: Vitapex is a premixed paste containing Calcium hydroxide (30%), Iodoform (40.4%), and Silicone Oil (22.4%).[5]

• Calcium hydroxide: Stimulates hard tissue formation ("blast" cells) and its high pH helps neutralize bacterial endotoxins.[5]

• Iodoform: Provides a bacteriostatic effect and enhances radiopacity.[5]

• Silicone Oil: Acts as a lubricant, ensuring the paste coats the canal walls. It does not harden, which allows the calcium hydroxide to remain active.[5]

Q3: What factors can negatively influence the outcome of the procedure?

A3: Treatment failure is associated with the patient's age at the time of treatment and the presence of a preoperative pathologic lesion.[3][6][7] Specifically, teeth with preoperative radiographic issues like periapical lesions or furcation involvement have a significantly increased risk of failure.[7] Tooth mobility has also been identified as a significant contributor to treatment failure.[2][8]

Q4: Is overfilling the canal with Vitapex a concern?

A4: While optimal obturation is the goal, overfilling with Vitapex is not as significant a concern as with non-resorbable pastes like those based on zinc oxide-eugenol (ZOE).[9][10] Excess Vitapex that extrudes beyond the apex is typically resorbed within one week to a few months and is not reported to cause foreign body reactions or harm to periapical tissues.[11][12] However, extruded Vitapex is associated with a significantly higher rate of paste resorption within the canal.[11][13]

Q5: How quickly does Vitapex resorb, and what influences this rate?

A5: Vitapex resorption can be faster than physiologic root resorption, with over 50% of cases showing this pattern at a 12-month follow-up.[6][11] The rate of resorption is significantly related to the patient's age and the quality of the obturation.[11][13] Specifically, older children and cases with paste extruded beyond the apex demonstrate a greater likelihood of rapid resorption.[11] This can potentially lead to a "hollow tube" effect, where the unfilled canal space could become a nidus for reinfection.[9][13]

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Persistent Pain or Swelling Post-Procedure	- Incomplete disinfection of the pulp chamber and canal orifices.- Presence of resistant microbial strains.- Missed canal orifice.	- Re-evaluate the case clinically and radiographically.- Consider re-entry, thorough irrigation with disinfectants like Chlorhexidine or Sodium Hypochlorite, and re-application of Vitapex.[8]- If symptoms persist, conventional instrumentation or extraction may be necessary.[12]
No Radiographic Improvement or Worsening of Lesion	- Persistent infection within the complex canal system.- Inadequate seal of the coronal restoration leading to reinfection.- Rapid resorption of Vitapex creating a void ("hollow tube" effect).[9]	- Verify the integrity of the coronal seal.- Monitor radiographically at scheduled follow-ups (e.g., 3, 6, and 12 months).[2][8]- In some cases, radiolucency may remain consistent without clinical symptoms, which can be a stable outcome.[2][8]- If the lesion enlarges or clinical symptoms appear, retreatment is indicated.[8]
Rapid Intracanal Resorption of Vitapex	- Overfilling/extrusion of paste beyond the apex.- Patient's age (older children show faster resorption).[11]	- This is an expected characteristic of the material.[11]- Monitor the tooth closely for signs of reinfection.- Ensure a well-sealed coronal restoration to prevent bacterial ingress.
Difficulty in Applying Vitapex into Canal Orifices	- Blockage with pulpal debris or dentin chips.- Inadequate access opening.- Viscosity of the paste.	- Ensure the pulp chamber is thoroughly debrided and irrigated.[8]- Use a sharp probe to confirm patent canal orifices.[8]- Apply gentle, steady pressure using the provided syringe and tip to introduce the paste into the orifices.

Data Presentation

Table 1: Clinical and Radiographic Outcomes of NIET with Vitapex in Necrotic Primary Molars

Follow-up Period	Clinical Success Rate	Radiographic Outcome	Reference(s)
1 Month	100%	Not Assessed	[8]
6 Months	80%	- 42.85% complete resolution of furcation lesion- 21.4% increase in radiolucency- 35.7% no change in radiolucency	[1][2][8]

Table 2: Time-Dependent Success Rate of Vitapex Pulpectomy in Primary Teeth

Follow-up Period	Overall Success Rate	Reference(s)
12 Months	88.9%	[3][4][6]
24 Months	68.1%	[3][4][6]
36-60 Months	53.8% (stable)	[3][4][6]

Table 3: Factors Associated with Vitapex Treatment Failure and Resorption

Factor	Association with Failure/Resorption	Significance	Reference(s)
Patient Age (>36 months)	Increased Failure Rate & Resorption	p < 0.05	[3][6][11]
Preoperative Lesion	Increased Failure Rate	p < 0.01	[7]
Extruded Root Filling	Increased Resorption Rate	p < 0.01	[11][13]

Experimental Protocols

Protocol: Minimal Instrumentation Endodontic Treatment for Necrotic Primary Molars

This protocol is synthesized from pilot studies evaluating Vitapex in non-instrumentation or minimal-instrumentation contexts for primary teeth.[2][8][9]

• Pre-operative Assessment:

  • Conduct a thorough clinical examination to assess for signs of irreversible pulpitis, sinus tracts, swelling, or abnormal mobility.[8]

  • Obtain a quality preoperative radiograph to evaluate the extent of the carious lesion, presence of periapical or furcal radiolucency, and ensure at least two-thirds of the root length is remaining.[8]

  • Exclude cases with excessive root resorption, pulpal floor perforation, or infection involving the permanent tooth bud.[8]

• Isolation and Access:

  • Administer local anesthesia and achieve proper isolation using a rubber dam.

  • Remove all dental caries using a slow-speed round bur.

  • Create an access opening and unroof the pulp chamber completely using a non-end-cutting bur.

• Pulp Chamber Debridement (Non-Instrumentation):

  • Remove necrotic tissue from within the pulp chamber using a sharp sterile spoon excavator. Do not use files or rotary instruments within the root canals.

  • Thoroughly irrigate the pulp chamber with a disinfectant such as 0.2% chlorhexidine solution or 2.5% sodium hypochlorite.[8][14]

  • Identify the entrances to the root canals. Meticulously remove any visible necrotic tissue from the canal orifices using a sharp probe.

• Disinfection and Drying:

  • Perform a final irrigation of the pulp chamber with the chosen disinfectant.

  • Dry the pulp chamber using sterile cotton pellets.

• Vitapex Placement:

  • Insert the tip of the pre-loaded Vitapex syringe into the pulp chamber, directing it towards the canal orifices.

  • Apply gentle pressure to dispense the paste, allowing it to flow into the canal orifices. The goal is to fill the pulp chamber and the coronal part of the canals with the paste.

• Restoration:

  • Place a suitable sub-base (e.g., glass ionomer cement) over the Vitapex.

  • Restore the tooth with a well-sealing final restoration, such as a stainless steel crown, to prevent microleakage.

• Follow-up:

  • Schedule clinical follow-up examinations at 1, 3, and 6 months to assess for the resolution of clinical signs and symptoms.[2][8]

  • Conduct radiographic evaluations at 3, 6, and 12 months to monitor the status of any pre-existing radiolucency.[2][8]

Mandatory Visualizations

Caption: Experimental workflow for the non-instrumentation technique using Vitapex.

Caption: Troubleshooting decision tree for post-operative outcomes.

Caption: Key factors influencing the success of Vitapex NIET.

References

• 1. Assessment of Vitapex® for Non-Instrumentation Endodontic Treatment in Necrotic Primary Molars: A Pilot Study [azerbaijanmedicaljournal.net]
• 2. researchgate.net [researchgate.net]
• 3. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thieme E-Journals - European Journal of Dentistry / Abstract [thieme-connect.com]
• 5. neodental-intl.com [neodental-intl.com]
• 6. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. aapd.org [aapd.org]
• 10. Primary tooth pulpectomy overfilling by different placement techniques: A systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Thieme E-Journals - European Journal of Dentistry / Full Text [thieme-connect.com]
• 14. podj.com.pk [podj.com.pk]

Reference Data & Comparative Studies

Comparative analysis of Vitapex versus zinc oxide eugenol in primary teeth pulpectomy.

A comprehensive review of clinical outcomes and experimental data comparing Vitapex (calcium hydroxide-iodoform paste) and Zinc Oxide Eugenol (ZOE) for pulpectomy in primary teeth reveals distinct differences in success rates, resorption properties, and potential effects on permanent successors. While both materials are widely used, their performance varies, particularly in the short and long term, guiding clinical choices based on the specific needs of the patient.

Vitapex, a calcium hydroxide/iodoform paste, and Zinc Oxide Eugenol (ZOE) have been mainstays in pediatric endodontics for decades. The ideal root canal filling material for primary teeth should be resorbable at a rate similar to the physiologic root resorption of the primary tooth, be harmless to the developing permanent tooth, and possess antimicrobial properties. This guide provides a comparative analysis of Vitapex and ZOE, drawing on clinical trial data to inform researchers, scientists, and drug development professionals.

Clinical and Radiographic Success Rates

Clinical studies have shown varying success rates for Vitapex and ZOE at different follow-up intervals. A notable clinical study demonstrated that at 6 months, Vitapex had a significantly higher overall success rate of 78% compared to ZOE's 48%.[1][2][3][4] However, by the 12-month mark, the success rates became comparable, with Vitapex at 89% and ZOE at 85%.[1][2][3][4] A systematic review and meta-analysis further support these findings, indicating no statistically significant differences in clinical and radiographic success rates at 6 and 12-month follow-ups.[5][6][7][8] Interestingly, the same meta-analysis found that ZOE demonstrated statistically significant higher success rates at follow-ups of 18 months or longer.[5][6][7][8]

This suggests that while Vitapex may promote faster resolution of furcal and periapical pathology in the short term, ZOE may offer better long-term outcomes.[1][2][3][4] The success of pulpectomy can also be influenced by the preoperative condition of the tooth, with greater root resorption before treatment being a significant predictor of failure.[9]

Data Presentation: Quantitative Comparison

Outcome Measure	Vitapex (Calcium Hydroxide/Iodoform)	Zinc Oxide Eugenol (ZOE)	Follow-up Period	Source
Overall Success Rate	78%	48%	6 Months	[1][2][3][4]
Overall Success Rate	89%	85%	12 Months	[1][2][3][4]
Overall Success Rate	No significant difference	No significant difference	6 and 12 Months	[5][6][7][8]
Overall Success Rate	Lower	Significantly Higher	≥18 Months	[5][6][7][8]
Resorption of Excess Material	Complete resorption noted at 6 months in 44% of cases.[4]	Partial resorption in 1% of cases, complete retention in 29% at 12 months.[4]	Up to 12 Months	[4]
Intracanal Resorption	Resorption observed as late as 6 to 12 months in 30% of teeth.[4]	Resists resorption.[10]	Up to 12 Months	[4][10]
Effect on Succedaneous Teeth	Less likely to cause ectopic eruption due to resorbability.[4]	Can deflect the permanent tooth's path of eruption.[11][12]	Long-term	[4][11][12]

Experimental Protocols

The methodologies employed in clinical trials comparing Vitapex and ZOE generally follow a standardized protocol to ensure comparability and minimize bias.

Typical Experimental Workflow

Typical Experimental Workflow for Comparing Vitapex and ZOE.

Detailed Methodologies

• Patient Selection: Studies typically include children with primary molars requiring pulpectomy that meet specific inclusion criteria, such as the absence of systemic disease and the presence of a succedaneous tooth. Exclusion criteria often involve teeth with extensive root resorption, perforation of the pulp chamber floor, or severe mobility.

• Randomization: To minimize bias, patients are randomly allocated to either the Vitapex or ZOE treatment group, often using block randomization.[1][2][3]

• Treatment Procedure: A standardized one-visit pulpectomy is usually performed by a single investigator. This involves access opening, pulp extirpation, cleaning and shaping of the root canals, and irrigation. The canals are then obturated with either Vitapex or ZOE paste. Finally, the tooth is restored, typically with a stainless steel crown.[1][2][3]

• Evaluation: Clinical and radiographic evaluations are conducted at predetermined follow-up intervals (e.g., 6, 12, and 18 months). To ensure objectivity, these assessments are often performed by a calibrated investigator who is blinded to the treatment group.[1][2][3] Clinical success is generally defined by the absence of pain, swelling, fistula, and abnormal mobility. Radiographic success is determined by the resolution of any pre-existing pathology and the absence of new pathologic changes.

Resorption Characteristics and Impact on Permanent Teeth

A key difference between the two materials lies in their resorption properties. Vitapex, being a calcium hydroxide-iodoform paste, is designed to be resorbable.[4][13] Studies have shown that when extruded beyond the apex, Vitapex resorbs over time.[4][10] However, the rate of intracanal resorption can be variable and sometimes faster than the physiologic root resorption, which could potentially lead to a "hollow tube" effect and subsequent reinfection.[14][15]

Conversely, ZOE is known for its slow resorption rate.[6] If extruded beyond the apex, it can set into a hard cement that may remain for an extended period, potentially deflecting the erupting permanent tooth.[6][10][11] However, some long-term studies have shown that retained ZOE particles may resorb completely or reduce in size over time without associated pathology.[16]

Conclusion

The choice between Vitapex and Zinc Oxide Eugenol for pulpectomy in primary teeth is not straightforward and depends on the clinical scenario and treatment goals. Vitapex appears to offer advantages in the short term, with faster resolution of pathology.[1][2][3][4] Its resorbability is beneficial in preventing interference with the succedaneous tooth, making it a recommended choice for primary teeth nearing exfoliation.[5][6][7][8]

On the other hand, ZOE has demonstrated higher success rates in the long term (≥18 months), suggesting it may be a more suitable option when the primary tooth is expected to be retained for a longer period.[5][6][7][8] Clinicians must weigh the benefits of Vitapex's rapid action and resorbability against the long-term stability offered by ZOE. Further high-quality, long-term randomized controlled trials are needed to definitively establish the superior material for primary tooth pulpectomy.[5][6][7][8]

References

• 1. [PDF] Success of pulpectomy with zinc oxide-eugenol vs calcium hydroxide/iodoform paste in primary molars: a clinical study. | Semantic Scholar [semanticscholar.org]
• 2. Success of pulpectomy with zinc oxide-eugenol vs calcium hydroxide/iodoform paste in primary molars: a clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Success of Pulpectomy With Zinc Oxide-Eugenol Vs Calcium Hydroxid...: Ingenta Connect [ingentaconnect.com]
• 4. aapd.org [aapd.org]
• 5. A comparison of calcium hydroxide/iodoform paste and zinc oxide eugenol as root filling materials for pulpectomy in primary teeth: A systematic review and meta‐analysis | Semantic Scholar [semanticscholar.org]
• 6. A comparison of calcium hydroxide/iodoform paste and zinc oxide eugenol as root filling materials for pulpectomy in primary teeth: A systematic review and meta‐analysis - ProQuest [proquest.com]
• 7. A comparison of calcium hydroxide/iodoform paste and zinc oxide eugenol as root filling materials for pulpectomy in primary teeth: A systematic review and meta-analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. aapd.org [aapd.org]
• 11. aapd.org [aapd.org]
• 12. cats.uthscsa.edu [cats.uthscsa.edu]
• 13. Resorption of a calcium hydroxide/iodoform paste (Vitapex) in root canal therapy for primary teeth: a case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Thieme E-Journals - European Journal of Dentistry / Full Text [thieme-connect.com]
• 15. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 16. A long-term followup on the retention rate of zinc oxide eugenol filler after primary tooth pulpectomy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Vitapex and Metapex as Root Canal Filling Materials

In the realm of endodontic treatments, particularly in pediatric dentistry, the selection of an appropriate root canal filling material is paramount to clinical success. Among the plethora of available options, Vitapex and Metapex have emerged as widely utilized pastes, primarily composed of calcium hydroxide and iodoform.[1][2] This guide provides a comprehensive comparison of their efficacy, drawing upon experimental data to inform researchers, scientists, and drug development professionals.

Both Vitapex (Neo Dental Chemical Products Co. Ltd, Tokyo, Japan) and Metapex (Meta Biomed Co. Ltd, Cheongju, Korea) are premixed pastes lauded for their radiopacity, antimicrobial properties, and resorbability, which ideally should synchronize with the physiological root resorption of primary teeth.[1][3] Their reported clinical success rates are high, ranging from 90.5% to 100%.[1]

Performance Metrics: A Quantitative Comparison

To facilitate a clear comparison of Vitapex and Metapex, the following tables summarize key performance indicators derived from various clinical and in vitro studies.

Study (Year)	Material	Follow-up Period	Clinical Success Rate (%)	Radiographic Success Rate (%)
Mortazavi & Mesbahi (2004)[4]	Vitapex	-	100%	-
Ramar & Mungra (2010)[4][5]	Metapex	9 months	-	90.5%
Subramaniam & Gilhotra (2011)[3]	Metapex	18 months	100%	100%
Trairatvorakul & Chunlasikaiwan (2008)[5]	Vitapex	6 months	-	78%
Trairatvorakul & Chunlasikaiwan (2008)[5]	Vitapex	12 months	-	89%
Chen et al. (2017)[6]	Vitapex	6 months	-	94.5%
Chen et al. (2017)[6]	Vitapex	12 months	-	60.7%
Chen et al. (2017)[6]	Vitapex	18 months	-	53.6%
Al-Ostwani et al. (2016)[7]	Metapex	-	-	-
Gupta et al. (2019)[8]	Metapex	-	-	90.48%

Table 1: Clinical and Radiographic Success Rates

Study	Vitapex	Metapex	Other Materials
In vitro study[1]	Higher antibacterial activity	Lower antibacterial activity	-
Pabla et al.[8]	Highest antimicrobial activity	-	ZOE, KRI, Maisto pastes
An in vitro evaluation[9]	Weak inhibition of several bacteria, no inhibition of E. coli and E. faecalis	Medium inhibition of B. subtilis, no inhibition of most other microorganisms	ZOE showed the strongest effect
A study on microflora of infected non-vital primary teeth[10]	Good inhibitory activity	Lower inhibitory activity	ZOE showed superior activity

Table 2: Antibacterial Activity

Study	Vitapex	Metapex
In vivo canine pulpectomy model[1]	Good periapical reactions	Similarly good periapical reactions
Canine pulpotomy model[1][11]	Induced similar pulpal responses but poor outcomes compared to ProRoot MTA	Induced similar pulpal responses but poor outcomes compared to ProRoot MTA
Human osteosarcoma cell line (U2OS)[12][13]	Biocompatible, high cell survival rate	-

Table 3: Biocompatibility and Pulpal Response

Experimental Protocols

The following section details the methodologies employed in key studies to evaluate the efficacy of Vitapex and Metapex.

In Vivo Pulpal Response Evaluation in a Canine Model

This study aimed to compare the pulpal responses to ProRoot MTA, Vitapex, and Metapex after pulpotomy procedures in canine teeth.

• Subjects: 34 teeth (21 incisors and 13 premolars) from canines.

• Procedure:

  • A pulpotomy procedure was performed to artificially expose the pulp tissues.

  • The exposed pulp was capped with either ProRoot MTA, Vitapex, or Metapex.

  • The teeth were restored.

• Evaluation: After 13 weeks, the teeth were extracted and processed for histologic evaluation using hematoxylin-eosin staining.

• Parameters Assessed:

  • Formation and quality of a calcific barrier.

  • Inflammatory response in the pulp tissue.

  • Area of calcific barrier formation.[1][11]

Antimicrobial Efficacy Assessment using Agar Diffusion Technique

This in vitro study evaluated the bactericidal potential of four root canal filling materials against microflora from infected non-vital primary teeth.

• Materials Tested: Calcium hydroxide, Zinc oxide eugenol (ZOE), Vitapex, and Metapex.

• Microbial Sampling: Microbial specimens were collected from 15 infected non-vital primary posterior teeth of children aged 4-10 years using sterile paper points.

• Antimicrobial Testing:

  • The collected microbial specimens were cultured.

  • The antimicrobial potential of the root canal filling materials was tested using the agar diffusion technique. This method involves placing the material on an agar plate inoculated with the test microorganisms and measuring the zone of inhibition (the area around the material where bacterial growth is prevented).

• Analysis: The zones of inhibition were measured and statistically analyzed using one-way ANOVA.[10]

Visualizing Experimental and Logical Frameworks

To better understand the workflow of these comparative studies and the logical relationships between the materials and their properties, the following diagrams are provided.

Caption: Experimental workflow for comparing root canal filling materials.

Caption: Logical relationship between material properties and clinical outcomes.

Discussion and Conclusion

Both Vitapex and Metapex, owing to their calcium hydroxide and iodoform composition, exhibit favorable properties for use as root canal filling materials in primary teeth.[1] Studies indicate that both materials have high clinical and radiographic success rates.[1][4][5][6][8]

In terms of antibacterial activity , some in vitro studies suggest that Vitapex may have a slight advantage over Metapex.[1][10] However, results can vary depending on the specific microorganisms tested. For instance, one study found ZOE to have superior inhibitory activity compared to both Vitapex and Metapex.[10] Another study indicated that Metapex showed no antibacterial activity against most tested microorganisms except for B. subtilis.[8]

Regarding biocompatibility , both materials have demonstrated good periapical tissue response in animal models.[1] In vitro studies using human osteosarcoma cell lines have shown Vitapex to be biocompatible.[12][13] A comparative study in a canine model found that while both Vitapex and Metapex induced similar pulpal responses, they were inferior to ProRoot MTA in terms of stimulating calcific barrier formation and minimizing inflammation in direct pulp capping scenarios.[1][11]

The resorption rate of both materials is a critical factor. Ideally, the material should resorb at a rate comparable to the physiologic resorption of the primary tooth root.[1] Vitapex has been observed to sometimes resorb faster than the root, which could potentially lead to an unfilled canal space.[5][14] Overfilling with either material is generally well-tolerated as the excess material tends to be resorbed.[5]

References

• 1. Comparative study of pulpal responses to ProRoot MTA, Vitapex, and Metapex in canine teeth - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A comparison of calcium hydroxide/iodoform paste and zinc oxide eugenol as root filling materials for pulpectomy in primary teeth: A systematic review and meta‐analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. oss.jocpd.com [oss.jocpd.com]
• 4. oraljournal.com [oraljournal.com]
• 5. scispace.com [scispace.com]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Investigating The Antimicrobial Activity Of Different Root Canal Filling Pastes In Deciduous Teeth - PMC [pmc.ncbi.nlm.nih.gov]
• 9. oss.jocpd.com [oss.jocpd.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. [PDF] Comparison of the biocompatibility between 2 endodontic filling materials for primary teeth | Semantic Scholar [semanticscholar.org]
• 13. researchgate.net [researchgate.net]
• 14. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study [ouci.dntb.gov.ua]

Validation of Vitapex success rates in long-term retrospective clinical studies.

A detailed analysis of long-term retrospective clinical studies reveals Vitapex as a reliable material for endodontic treatment, particularly in primary teeth, with success rates holding strong over extended follow-up periods. This guide provides a comprehensive comparison of Vitapex's performance against other materials, supported by experimental data and detailed methodologies for researchers, scientists, and drug development professionals.

Vitapex, a calcium hydroxide and iodoform-based paste, is a widely used root canal filling material in pediatric endodontics. Its success is attributed to its biocompatibility, resorbability, and antibacterial properties. This guide delves into the long-term clinical efficacy of Vitapex, presenting data from several retrospective studies to offer an objective comparison with alternative treatments.

Comparative Analysis of Long-Term Success Rates

Long-term retrospective studies are crucial for evaluating the clinical performance of dental materials. The following table summarizes the success rates of Vitapex from various studies, alongside comparative data for other materials where available.

Study (Year)	Material(s)	Follow-up Period	Sample Size (Teeth)	Overall Success Rate (Clinical & Radiographic)	Key Findings
Mekkriangkrai et al. (2023)[1][2]	Vitapex	6-60 months	647	88.9% at 12 months, 68.1% at 24 months, 53.8% at 36-60 months	Success rate decreased over time and was influenced by the patient's age and the presence of a preoperative lesion.[1][2]
Nakornchai et al. (2013)[3]	Vitapex	6-72 months	73 (Vitapex group)	89.0% (Clinical), 64.6% (Radiographic)	High clinical success rate, with radiographic success being lower over the long term.
Nakornchai et al. (2013)[3]	3Mix MP	6-72 months	Not specified	84.6% (Clinical), 65.2% (Radiographic)	Comparable success rates to Vitapex in the same study.
Sirimaharaj & Sinsoonthorn (2008)[3]	Vitapex	Not specified	Not specified	High clinical success rates reported in a retrospective study.[3]	-
Rana et al. (2016)[4]	Vitapex	Up to 3 months	50	88%	Promising results for saving restorable primary teeth.[4]
Chen et al. (Not specified)[4]	Vitapex	6 & 12 months	Not specified	100% (Clinical at 6mo), 94.5% (Clinical at 12mo), 80.4% (Radiographic at 6mo), 60.7% (Radiographic at 12mo)	Clinical success remained high, while radiographic success decreased over 12 months.[4]
Chen et al. (Not specified)[4]	ZOE & MPRCF	6 & 12 months	Not specified	100% (Clinical & Radiographic at 6 & 12 months)	ZOE and a modified primary root canal filling showed higher success rates in this study.[4]
Weng (2004)[5]	Vitapex	3 years	64	95.31% (Effective Rate)	Vitapex was found to be effective for apexification in younger permanent teeth.[5]

Detailed Experimental Protocols

Understanding the methodologies behind these studies is critical for interpreting the results. Below are the detailed protocols for some of the key retrospective studies cited.

Mekkriangkrai et al. (2023) Study Protocol

• Study Design: A retrospective study evaluating clinical records of patients treated with Vitapex pulpectomy at the Pediatric Dental Clinic, Faculty of Dentistry, Mahidol University, from 2013 to 2019.[1]

• Inclusion Criteria: Patients who received Vitapex pulpectomy, with complete clinical and radiographic records, and a minimum follow-up of 6 months.[6]

• Data Collection: Information on patient demographics, tooth characteristics, treatment procedures, materials used, and operator type was recorded.[7] Radiographic evaluation included assessment of periapical lesions, root status, obturation quality, and Vitapex resorption.[7]

• Success Criteria:

  • Clinical Success: Absence of pain, tenderness to percussion and palpation, gingival swelling, sinus tract, and pathological mobility.[3]

  • Radiographic Success: No new or progressing pathologic lesions (external or internal root resorption, furcation involvement, or periapical radiolucency), or a reduction in the size of any pre-existing lesions.[3]

• Statistical Analysis: The Kaplan-Meier method was used to estimate the success and resorption rates of Vitapex, and multivariate Cox regression was used to identify related factors.[6][7]

Nakornchai et al. (2013) Study Protocol

• Study Design: A retrospective study of non-vital pulp treatment with either Vitapex® or 3Mix MP in healthy children aged 3-10 years at the Pediatric Dentistry Clinic, Chiang Mai University, Thailand.[3]

• Inclusion Criteria: Patients with a history of non-vital pulp treatment with Vitapex® or 3Mix MP, no systemic diseases, adequate dental records, and pre-operative and recall radiographs with at least 6 months of follow-up.[3]

• Data Collection: Clinical and radiographic records were examined for follow-up periods ranging from 6 to 72 months.[3]

• Success Criteria:

  • Clinical Success: Asymptomatic, no tenderness, no swelling or fistula, and no abnormal mobility.[3]

  • Radiographic Success: No evidence of new pathological lesions, no progression of existing lesions, and a reduction in the size of any pre-existing radiolucency.[3]

• Statistical Analysis: Descriptive analysis was used to determine the success rates of both groups and to assess various factors that may influence success.[3]

Visualizing the Research Process

To better understand the workflow of these retrospective clinical studies, the following diagrams illustrate the key stages of the research process.

Caption: Workflow of a typical retrospective clinical study on endodontic materials.

Logical Relationship of Factors Influencing Vitapex Success

The success of Vitapex pulpectomy is not solely dependent on the material itself but is influenced by a variety of factors as identified in the literature.

Caption: Key factors influencing the long-term success of Vitapex pulpectomy.

References

• 1. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. podj.com.pk [podj.com.pk]
• 5. researchgate.net [researchgate.net]
• 6. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Vitapex and AH-Plus in the Management of Periodontal-Endodontic Lesions

This guide presents a comprehensive overview of the available clinical data, focusing on a key study that evaluates a combined treatment protocol. We will delve into the experimental design, present the quantitative outcomes in a clear tabular format, and visualize the clinical workflow for researchers, scientists, and drug development professionals.

Individual Product Profiles

Vitapex is a premixed calcium hydroxide and iodoform paste. The calcium hydroxide component is recognized for its bactericidal properties and its ability to stimulate hard tissue formation.[1] Iodoform is a potent antiseptic. Vitapex is known for its radiopacity and its use as a root canal filling material, particularly in cases of apical periodontitis and for root resorption.[2]

AH-Plus is a widely used epoxy-resin-based root canal sealer. It is known for its excellent sealing ability, dimensional stability, and biocompatibility.[3][4] AH-Plus provides a durable, tight seal of the root canal system, which is crucial for preventing reinfection.[5]

Clinical Trial of Combined Vitapex and AH-Plus Therapy

A notable study investigated the efficacy of a combined application of Vitapex and AH-Plus paste in treating middle-aged and elderly patients with periodontal-endodontic disease.[1][6][7] This research provides the most relevant clinical data to date for this specific indication.

Experimental Protocol

A total of 80 teeth from middle-aged and elderly patients diagnosed with periodontal-endodontic disease were included in the study.[1][6][7] The participants were randomly assigned to one of two groups:

• Treatment Group (n=40): Root canal obturation was performed using Vitapex combined with AH-Plus paste.[1][6][7]

• Comparison Group (n=40): Root canal obturation was performed with zinc oxide eugenol paste and gutta-percha.[1][6][7]

The study evaluated several clinical and biochemical parameters before treatment and at a 6-month follow-up. These included periodontal pocket depth (PD), gingival index (GI), bleeding index (BI), plaque index (PLI), and serum levels of inflammatory markers (IL-6, IL-10, TNF-α, and IL-1β).[1][6] Radiographic analysis was also conducted to assess the sealing performance and bone healing.[1][6][7]

References

• 1. Effect of Vitapex Combined with AH-Plus Paste on Inflammation in Middle-Aged and Elderly Patients with Periodontal-Endodontic Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Minocycline hydrochloride ointment combined with Vitapex paste is effective for middle-aged and elderly patients with combined periodontal-endodontic lesions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Comparative evaluation of apical sealing ability of different root canal sealers - PMC [pmc.ncbi.nlm.nih.gov]
• 5. redalyc.org [redalyc.org]
• 6. Effect of Vitapex Combined with AH-Plus Paste on Inflammation in Middle-Aged and Elderly Patients with Periodontal-Endodontic Disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Evaluating the cost-effectiveness of Vitapex in comparison to other root canal filling materials

In the realm of pediatric endodontics, the choice of a root canal filling material is pivotal for clinical success and long-term viability. Vitapex, a calcium hydroxide and iodoform-based paste, has emerged as a popular choice for the treatment of primary teeth. This guide provides a comprehensive evaluation of Vitapex's cost-effectiveness in comparison to other commonly used root canal filling materials, supported by experimental data and detailed methodologies.

Performance and Clinical Efficacy

Vitapex's performance is often benchmarked against Zinc Oxide Eugenol (ZOE), a traditional root canal filling material. Clinical and radiographic success rates are key metrics in these comparisons.

Table 1: Clinical and Radiographic Success Rates of Vitapex vs. Other Root Canal Filling Materials

Study / Material	Follow-up Period	Clinical Success Rate	Radiographic Success Rate
Trairatvorakul & Chunlasikaiwan (2008)
Vitapex	6 months	100%	78%[1]
12 months	96%	89%[1]
ZOE	6 months	96%	48%[1]
12 months	93%	85%[1]
Mortazavi & Mesbahi (2004)
Vitapex	10-16 months	100%	100%[2]
ZOE	10-16 months	Not specified	78.5%[2]
Rai et al. (2019)
Vitapex	3 months	100%	97.14%[3]
6 months	100%	97.14%[3]
3Mix	3 months	100%	74.29%[3]
6 months	97.14%	77.14%[3]
Barcelos et al. (Systematic Review)	>12 months
Vitapex	89.0% - 100.0%	89.0% - 100.0%[4][5][6][7]
ZOE	85.0% - 100.0%	85.0% - 100.0%[4][5][6][7]

Studies consistently demonstrate high clinical and radiographic success rates for Vitapex, often comparable or superior to ZOE, particularly in the short term[1][2]. Vitapex appears to resolve furcation pathology more rapidly than ZOE[1][8]. However, long-term studies indicate that the success rates of Vitapex and ZOE may become similar over time[1]. When compared with a three-antibiotic mix (3Mix), Vitapex has shown a significantly higher radiographic success rate[3].

Cost-Effectiveness Analysis

A direct, comprehensive cost-effectiveness analysis of Vitapex against other materials is not extensively documented in the literature. However, an analysis can be inferred by considering material costs, procedural efficiency, and retreatment needs based on success rates.

Table 2: Cost-Effectiveness Factors of Vitapex and ZOE

Factor	Vitapex	Zinc Oxide Eugenol (ZOE)
Material Cost	Higher initial cost per application.	Lower initial material cost.
Procedural Efficiency	Premixed paste in a syringe allows for quick and simple application[9].	Requires manual mixing of powder and liquid, which can be more time-consuming.
Retreatment Needs	High success rates may lead to lower retreatment needs.	Slightly lower initial success rates in some studies might imply a higher chance of requiring retreatment.
Resorption Properties	Resorbs at a rate faster than the root, which is advantageous if extruded beyond the apex, but may lead to voids within the canal over time[10].	Slower and less predictable resorption; extruded material can remain for extended periods[6].

While the upfront cost of Vitapex may be higher, its ease of use can translate to shorter chair-side time, a significant factor in overall treatment cost. Furthermore, its high success rates could reduce the need for costly retreatments.

Experimental Protocols

The following are detailed methodologies from key comparative studies:

Trairatvorakul & Chunlasikaiwan (2008): Comparison of Vitapex and ZOE

• Study Design: A randomized controlled trial.

• Participants: 42 children with 54 mandibular primary molars requiring pulpectomy.

• Intervention:

  • Anesthesia and Isolation: Local anesthesia and rubber dam isolation were administered.

  • Access and Canal Preparation: A standard endodontic access cavity was prepared. Coronal pulp was removed, and root canals were instrumented with K-files, irrigating with 2.5% sodium hypochlorite and saline. Canals were dried with paper points.

  • Obturation: Teeth were randomly allocated to receive either Vitapex or ZOE paste.

    • Vitapex Group: The premixed paste was delivered into the canals using the provided syringe tips.

    • ZOE Group: ZOE was mixed to a creamy consistency and introduced into the canals using a lentulo spiral.

  • Restoration: All teeth were restored with stainless steel crowns in the same visit.

• Follow-up: Clinical and radiographic evaluations were performed at 6 and 12 months.

• Outcome Assessment:

  • Clinical Success: Absence of pain, swelling, fistula, and abnormal mobility.

  • Radiographic Success: Absence of pathological root resorption, no new or enlarged periapical or furcal radiolucency.

References

• 1. aapd.org [aapd.org]
• 2. Comparison of zinc oxide and eugenol, and Vitapex for root canal treatment of necrotic primary teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Clinical and Radiographic Evaluation of 3Mix and Vitapex as Pulpectomy Medicament in Primary Molars: An In Vivo Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. oss.jocpd.com [oss.jocpd.com]
• 5. ZOE paste pulpectomies outcome in primary teeth: a systematic review - Database of Abstracts of Reviews of Effects (DARE): Quality-assessed Reviews - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. ZOE paste pulpectomies outcome in primary teeth: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. [PDF] Success of pulpectomy with zinc oxide-eugenol vs calcium hydroxide/iodoform paste in primary molars: a clinical study. | Semantic Scholar [semanticscholar.org]
• 9. ijrhas.com [ijrhas.com]
• 10. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Radiographic Outcomes of Vitapex and KRI Paste in Primary Molars

This guide provides a detailed comparison of the radiographic outcomes of two commonly used root canal filling materials in primary molars: Vitapex and KRI paste. The information is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the materials' performance based on available clinical data.

Quantitative Data Summary

The radiographic success of pulpectomy in primary molars is a critical indicator of a filling material's efficacy. The following tables summarize the quantitative data from various studies, comparing the performance of Vitapex and KRI paste.

Table 1: Radiographic Success Rates of Vitapex vs. KRI Paste and Other Materials

Study	Filling Material	Follow-up Period	Number of Teeth	Radiographic Success Rate (%)
Holan & Fuks (1993)[1]	KRI Paste	12-48+ months	44	84%
ZOE	12-48+ months	34	65%
Nakornchai et al. (2010) (as cited in[2])	Vitapex	6 months	25	80%
12 months	25	56%
3Mix	6 months	25	84%
12 months	25	76%
Al-Ostwani et al. (2016)[3]	Vitapex (Metapex)	3 & 6 months	12	Not specified, but no furcation radiolucency reported
Doneria et al. (2017)[4]	Vitapex	1, 6, 12 months	Not specified	100% (at 12 months)
Sijini et al. (2021)[5][6]	Vitapex	6 months	20	62.50%
12 months	20	62.50%
Triple Antibiotic Paste	6 months	28	85.71%
12 months	28	72.73%
Chen et al. (2017) (as cited in[7])	Vitapex	18 months	Not specified	High success rates reported
Mortazavi & Mesbahi (2004) (as cited in[3])	Vitapex	Not specified	Not specified	100%
ZOE	Not specified	Not specified	78.5%
Trairatvorakul & Chunlasikaiwan (2008) (as cited in[3][8])	Vitapex	6 months	Not specified	78%
12 months	Not specified	89%
ZOE	6 months	Not specified	48%
12 months	Not specified	85%

Table 2: Influence of Filling Quality on Radiographic Outcomes

Study	Filling Material	Filling Quality	Number of Teeth	Failure Rate (%)
Holan & Fuks (1993)[1]	KRI Paste	Overfilling	Not specified	21%
Underfilling	Not specified	14%
ZOE	Overfilling	Not specified	59%
Underfilling	Not specified	17%

Table 3: Resorption Characteristics of Vitapex

Study	Follow-up Period	Observation
Chen et al. (2017) (as cited in[9])	Not specified	Excessive resorption of Vitapex reduced both clinical and radiographic success rates.
Sijini et al. (2021)[10]	Not specified	Early and fast intra-radicular resorption of Vitapex can create a "hollow tube" effect, potentially leading to re-infection.
Trairatvorakul & Chunlasikaiwan (2008) (as cited in[3])	Not specified	Vitapex resorbs faster than the root.

Experimental Protocols

The methodologies employed in the cited studies share common principles for evaluating the radiographic outcomes of root canal filling materials in primary molars.

2.1. Patient and Tooth Selection

• Inclusion Criteria: Healthy children with at least one non-vital primary molar requiring a pulpectomy were included.[6] The teeth were deemed restorable and exhibited clinical signs of pulp necrosis, such as a history of spontaneous pain, abscess, or fistula.[5][11] Radiographically, evidence of pulpal involvement and, in some cases, furcation or periapical radiolucency was a prerequisite.[1][10]

• Exclusion Criteria: Non-restorable teeth, excessive root resorption (more than one-third to one-half of the root), perforation of the pulpal floor, and medically compromised children were excluded from the studies.[1][11]

2.2. Endodontic Treatment Procedure

A one-visit pulpectomy procedure was commonly performed.[1] The standard protocol involved:

• Access and Pulp Removal: After local anesthesia and rubber dam isolation, an access cavity was prepared, and the coronal pulp was amputated. Necrotic pulp tissue was removed from the root canals using broaches and files.[1]

• Canal Preparation: The root canals were prepared with files up to a certain size (e.g., #35) and irrigated with solutions like hydrogen peroxide and saline.[1] The canals were then dried with paper points.

• Obturation: The designated root canal filling material (Vitapex or KRI paste) was introduced into the canals. A spiral Lentulo filler on a low-speed handpiece was often used for this purpose.[1]

• Restoration: Following obturation, the pulp chamber was filled with a suitable cement, such as glass ionomer, and the tooth was restored with a stainless steel crown.[11]

2.3. Radiographic Assessment

• Baseline and Follow-up: Radiographs were taken preoperatively, immediately post-obturation, and at specified follow-up intervals (e.g., 3, 6, and 12 months).[4][6][11]

• Evaluation Criteria: Two calibrated examiners typically evaluated the radiographs for intra- and inter-examiner reliability.[7][9] The radiographic success was determined based on:

  • Resolution of pre-existing periapical and/or inter-radicular radiolucencies.[1]

  • Absence of new pathological radiolucencies.[1]

  • Arrest of pathological external root resorption.[1]

  • No evidence of newly formed radiographic lesions.[11]

• Filling Quality: The immediate postoperative radiographs were used to classify the obturation quality as:

  • Adequate/Flush: Filling material reaches the radiographic apex or is 1-2 mm short.[9]

  • Overfilling: Material extrudes beyond the root apex.[1][9]

  • Underfilling: Filling is more than 2 mm short of the radiographic apex.[1][9]

Visualized Experimental Workflow and Logical Relationships

To better illustrate the experimental design and the factors influencing outcomes, the following diagrams are provided.

Caption: Generalized experimental workflow for comparing root canal filling materials.

Caption: Factors influencing radiographic outcomes in primary molar pulpectomy.

References

• 1. aapd.org [aapd.org]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Comparative evaluation of clinical and radiological success of zinc oxide-ozonated oil, modified 3mix-mp antibiotic paste, and vitapex as treatment options in primary molars requiring pulpectomy: An in vivo study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Clinical and radiographic evaluation of triple antibiotic paste pulp therapy compared to Vitapex pulpectomy in non-vital primary molars - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Success Rate and Related Factors of Vitapex Pulpectomy in Primary Teeth: A Retrospective Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. podj.com.pk [podj.com.pk]
• 9. Thieme E-Journals - European Journal of Dentistry / Full Text [thieme-connect.com]
• 10. Clinical and radiographic evaluation of triple antibiotic paste pulp therapy compared to Vitapex pulpectomy in non‐vital primary molars - PMC [pmc.ncbi.nlm.nih.gov]
• 11. ijcpd.com [ijcpd.com]

A Comparative Analysis of the Biocompatibility of Vitapex and Other Iodoform-Containing Dental Pastes

In the landscape of endodontic filling materials, particularly for primary teeth, the biocompatibility of a substance is paramount to ensure the health of periapical tissues and the success of the treatment. Vitapex, a calcium hydroxide and iodoform-based paste, is a widely utilized material. This guide provides a comprehensive comparison of the biocompatibility of Vitapex against other iodoform-containing and alternative root canal filling materials, supported by experimental data from multiple studies.

Comparative Biocompatibility: Cytotoxicity and Cell Viability

The cytotoxic effects of root canal filling materials are a critical measure of their biocompatibility. Studies have consistently demonstrated that Vitapex exhibits a high degree of biocompatibility with favorable cell viability outcomes when compared to other formulations.

A key study evaluated the effects of various root canal filling materials on human osteosarcoma cell lines (U2OS) and found that the Vitapex group and a calcium hydroxide with iodoform group showed the highest survival rates.[1][2] In contrast, materials containing zinc oxide eugenol (ZOE) combined with formocresol (FC) exhibited the lowest cell survival rates.[1][2] Another investigation concluded that ZOE with FC is not biocompatible with U2OS cells, inducing cell death via apoptosis, while Vitapex was found to be biocompatible.[3][4]

Table 1: Comparative Cytotoxicity of Various Root Canal Filling Materials on U2OS Cell Lines

Material/Paste Composition	Cell Viability/Survival Rate	Reference
Vitapex	High	[1][2]
Calcium Hydroxide + Iodoform	High	[1][2]
Calcium Hydroxide + Iodoform + Camphorated Parachlorophenol (CPC)	Significantly lower survival at concentrations >6 µL/mL	[1][2]
Calcium Hydroxide + CPC	Significantly lower survival at concentrations >6 µL/mL	[1][2]
Zinc Oxide Eugenol (ZOE) + Formocresol (FC)	Low	[1][2]
Calcium Hydroxide + Formocresol (FC)	Low	[1][2]

Clinical and Radiographic Success Rates

Beyond in vitro cytotoxicity, the clinical and radiographic success of a root canal filling material is a definitive indicator of its in vivo biocompatibility and efficacy.

A comparative in vivo study on necrosed primary molars revealed that Vitapex demonstrated a radiographic success rate of 97.14% at both 3-month and 6-month follow-ups.[5] This was significantly higher than the 3Mix antibiotic paste, which had success rates of 74.29% and 77.14% at the same intervals.[5] Clinically, both materials showed high success rates, with Vitapex achieving 100% success at both follow-up points.[5]

Table 2: Clinical and Radiographic Success Rates of Vitapex vs. 3Mix Paste in Primary Molars

Parameter	3-Month Follow-up	6-Month Follow-up	Reference
Vitapex Clinical Success	100%	100%	[5]
3Mix Clinical Success	100%	97.14%	[5]
Vitapex Radiographic Success	97.14%	97.14%	[5]
3Mix Radiographic Success	74.29%	77.14%	[5]

Inflammatory Response and Tissue Healing

The interaction of root canal filling materials with periapical tissues can influence the local inflammatory response and subsequent healing. An in vivo study comparing a novel sodium iodide-based material with Vitapex and Calcipex II in canine teeth found no inflammatory response in the periapical regions for any of the materials after a four-week period.[6] Histopathological evaluation revealed an inflammation score of 0 for all groups, indicating excellent tissue tolerance.[6]

Experimental Protocols

A detailed understanding of the methodologies employed in these biocompatibility studies is crucial for the critical appraisal of the evidence.

In Vitro Cytotoxicity Assessment via MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity and, by extension, cell viability.

Workflow for MTT Cytotoxicity Assay.

In Vivo Biocompatibility and Inflammatory Response Evaluation

Animal models are instrumental in assessing the in vivo tissue response to endodontic materials.

Workflow for In Vivo Biocompatibility Study.

Signaling Pathways in Cytotoxicity

Some studies allude to the molecular mechanisms underlying the cytotoxic effects of certain root canal filling materials. For instance, the toxicity of ZOE with formocresol has been linked to the activation of the c-Jun N-terminal kinase (JNK) signaling pathway, which is involved in apoptosis or programmed cell death.[3][4]

JNK-Mediated Apoptosis Pathway.

Conclusion

The available evidence from both in vitro and in vivo studies strongly supports the high biocompatibility of Vitapex. When compared to other iodoform-containing pastes and, most notably, ZOE-based materials, Vitapex consistently demonstrates lower cytotoxicity, favorable cell viability, and excellent clinical and radiographic outcomes. Its composition of calcium hydroxide and iodoform appears to provide a synergistic effect that promotes a healthy periapical environment conducive to healing. For researchers and drug development professionals, these findings underscore the importance of material composition in dictating the biological response and clinical success of endodontic therapies.

References

• 1. researchgate.net [researchgate.net]
• 2. Biocompatibility of various formula root filling materials for primary teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] Comparison of the biocompatibility between 2 endodontic filling materials for primary teeth | Semantic Scholar [semanticscholar.org]
• 4. Comparison of the Biocompatibility between 2 Endodontic Filling Materials for Primary Teeth｜Airiti Library 華藝線上圖書館 [airitilibrary.com]
• 5. Clinical and Radiographic Evaluation of 3Mix and Vitapex as Pulpectomy Medicament in Primary Molars: An In Vivo Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

A Comparative Analysis of Resorption Rates: Vitapex vs. Alternative Resorbable Root Canal Fillers

For researchers and professionals in drug development and dental material science, understanding the in vivo behavior of resorbable root canal fillers is paramount. This guide provides an objective comparison of the resorption rates of Vitapex, a calcium hydroxide and iodoform paste, with other commonly used resorbable root canal filling materials, supported by experimental data from clinical and preclinical studies.

Quantitative Comparison of Material Performance

The following tables summarize the clinical and radiographic success rates of Vitapex compared to other root canal fillers at various follow-up intervals. While success rates are multifactorial, they provide an indirect measure of the material's resorption characteristics and its ability to support periapical healing.

Table 1: Clinical and Radiographic Success Rates of Vitapex vs. Zinc Oxide Eugenol (ZOE)

Follow-up Period	Vitapex Success Rate (Clinical)	ZOE Success Rate (Clinical)	Vitapex Success Rate (Radiographic)	ZOE Success Rate (Radiographic)	Reference
6 Months	100%	96%	78%	48%	[1]
12 Months	96%	93%	89%	85%	[1]
12 Months	80.4%	-	60.7%	-	[2]
18 Months	71.4%	92.2%	53.6%	88.2%	[2]

Table 2: Resorption Characteristics of Vitapex and Other Fillers in Primary Teeth

Material	Resorption Rate Relative to Physiological Root Resorption	Key Observations	References
Vitapex	Faster than physiological root resorption	Extruded material resorbs within 1-2 weeks to a few months. Intracanal resorption can lead to a "hollow tube" effect.[3][4]	[4][5][6][7]
Metapex	Similar to Vitapex; faster than physiological root resorption	Compositionally similar to Vitapex, leading to comparable resorption patterns and potential for a "hollow tube" effect.[8]	[8][9]
Zinc Oxide Eugenol (ZOE)	Slower than physiological root resorption	Can remain in the alveolar bone for months to years after tooth exfoliation, potentially interfering with the eruption of the succedaneous tooth.[10][11][12]	[1][10][11][12]
Endoflas	Resorption of extruded material; stable within the canal	Shows a high success rate with less incidence of intracanal resorption compared to iodoform-based pastes.[8][13]	[8][13]

Experimental Protocols

The evaluation of resorption rates for root canal fillers typically involves in vivo studies in animal models or clinical trials in humans. The methodologies often include radiographic and histological assessments.

Radiographic Assessment of Resorption

A common experimental workflow for the clinical evaluation of root canal filler resorption is outlined below.

Clinical trial workflow for resorption assessment.

Detailed Methodologies:

• Patient Selection: Studies typically involve children with primary molars requiring pulpectomy due to irreversible pulpitis or necrosis.[1] Inclusion criteria often specify the degree of pre-operative root resorption.[8]

• Pulpectomy and Obturation: A standardized one or two-visit pulpectomy procedure is performed. Following cleaning and shaping of the root canals, they are obturated with the randomly assigned filling material.[1][14]

• Radiographic Evaluation: Periapical radiographs are taken immediately post-operatively and at specified follow-up intervals (e.g., 6, 12, and 18 months).[1][2] The radiographs are assessed by blinded evaluators for the extent of material resorption, both intraradicular and extraradicular, and compared to the physiological resorption of the tooth root.[8] The periapical status, including the presence or absence of radiolucencies, is also evaluated.[1]

Histological Evaluation in Animal Models

Preclinical studies often utilize animal models, such as dogs or rats, to histologically assess the tissue response to root canal fillers.

Workflow for histological evaluation in animal models.

Detailed Methodologies:

• Animal Model and Procedure: The root canals of selected teeth in an animal model are instrumented and filled with the test materials.[10] In some studies, the material is intentionally extruded beyond the apex to evaluate the periapical tissue response.

• Histological Processing: After a predetermined observation period, the animals are euthanized, and block sections of the jaws containing the treated teeth are obtained. These sections are then decalcified, embedded, sectioned, and stained (commonly with hematoxylin and eosin) for microscopic examination.[10]

• Microscopic Evaluation: The histological analysis focuses on the inflammatory response in the periapical tissues, the presence of fibrosis, evidence of bone and cementum resorption or regeneration, and the interaction of host cells (like macrophages) with the filling material.[10]

Discussion of Resorption Mechanisms

The resorption of root canal filling materials is a complex process influenced by the material's composition and the host's biological response.

• Vitapex (Calcium Hydroxide and Iodoform): The resorption of Vitapex is attributed to its high solubility and the presence of iodoform. When in contact with tissue fluids, calcium hydroxide dissociates into calcium and hydroxyl ions, which can be absorbed. Iodoform is also readily resorbed and is known to have antimicrobial properties.[9][12] The resorption of material extruded beyond the apex is often facilitated by macrophages.[5] However, the rapid intracanal resorption of Vitapex can create a void, potentially leading to reinfection, which is a noted disadvantage.[3]

• Zinc Oxide Eugenol (ZOE): ZOE sets into a hard cement-like mass and has a very low solubility, which accounts for its slow resorption rate.[12] This property can be disadvantageous in primary teeth as the material may not resorb concurrently with the root, potentially leading to deflection of the erupting permanent tooth.[11][12]

Conclusion

The choice of a resorbable root canal filler is a critical decision in pediatric endodontics. Vitapex and similar calcium hydroxide/iodoform pastes exhibit predictable and relatively rapid resorption, which is generally desirable for primary teeth. However, the rate of intracanal resorption can be faster than that of the physiological root resorption, potentially compromising the long-term seal. In contrast, ZOE provides a more durable seal but its slow resorption rate poses a risk to the succedaneous dentition. Materials like Endoflas, which combine the properties of ZOE with resorbable components, represent an attempt to balance these characteristics. Further research focusing on the long-term outcomes and the cellular mechanisms of resorption is essential for the development of ideal resorbable root canal filling materials.

References

• 1. Periapical microsurgery: an in vivo evaluation of endodontic root-end filling materials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scielo.br [scielo.br]
• 3. Clinical Evaluation of Root Resorption and its Correlation with Obturation Quality in Pulpectomized Deciduous Teeth with Different Obturating Materials: An In vivo Study | Semantic Scholar [semanticscholar.org]
• 4. scispace.com [scispace.com]
• 5. aapd.org [aapd.org]
• 6. d-nb.info [d-nb.info]
• 7. researchgate.net [researchgate.net]
• 8. Histological Evaluation of Sodium Iodide-Based Root Canal Filling Materials in Canine Teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Histological Evaluation of Periapical Tissues after Root Canal Treatment with or without Coronal Seal in Dogs for Six Months - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Histopathological evaluation of root canal filling materials for primary teeth - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Resorption of a calcium hydroxide/iodoform paste (Vitapex) in root canal therapy for primary teeth: a case report - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Simulated Root Resorption: A New Study Model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Management of Internal Root Resorption on Permanent Teeth - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Vitapex

This guide provides essential safety and logistical information for the proper disposal of Vitapex, a calcium hydroxide iodoform paste. The following procedures are designed for researchers, scientists, and drug development professionals to ensure safe handling and regulatory compliance.

Product Composition

Vitapex is primarily composed of iodoform and calcium hydroxide. Understanding the chemical makeup is crucial for assessing potential hazards and determining the correct disposal pathway.

Component	Concentration (%)	Chemical Abstracts Service (CAS) Number
Iodoform	40 - 50%	75-47-8
Calcium Hydroxide	30 - 40%	1305-62-0
Data sourced from Safety Data Sheet.[1]

Disposal Protocol: Unused, Expired, or Contaminated Vitapex

Adherence to proper disposal protocols is mandatory to prevent environmental contamination and ensure workplace safety. Vitapex waste must be managed as chemical or pharmaceutical waste in accordance with local, state, and federal regulations.[1][2][3][4] Under no circumstances should Vitapex be disposed of down the drain or in the regular trash .[1][5]

Step 1: Immediate Containment of Spills and Waste

In the event of a spill, or when disposing of used/expired materials, immediate and proper containment is the first critical step.

• Wear Personal Protective Equipment (PPE): At a minimum, wear impervious gloves and safety glasses.[2][4]

• Contain the Material:

  • For spills, soak up the material with an absorbent, inert material like paper towels.[3][6]

  • For unused or partially used syringes, they should be disposed of with the remaining material inside. Do not attempt to empty them into drains.[7]

• Collect and Secure: Place the spilled material, contaminated absorbent materials, and any used or expired Vitapex applicators/syringes into a designated, leak-proof, and clearly labeled waste container.[2][3][6] The container should be kept closed.[1]

Step 2: Waste Segregation and Labeling

Proper segregation is crucial as different waste streams are treated and disposed of differently.[5][7]

• Designate a Waste Stream: Vitapex waste should be classified as non-hazardous pharmaceutical or chemical waste, depending on your institution's guidelines and local regulations. It must not be mixed with:

  • Biohazardous ("red bag") waste[8]

  • Sharps waste[5]

  • Regular solid waste (trash)

• Labeling: The waste container must be clearly labeled. Use a label such as "Pharmaceutical Waste" or "Chemical Waste for Incineration" and specify the contents (e.g., "Vitapex - Calcium Hydroxide/Iodoform Paste").[7]

Step 3: Final Disposal

The final disposal method must comply with all governmental regulations.[2][3][6]

• Engage a Licensed Waste Hauler: The collected Vitapex waste must be disposed of through a licensed and reputable hazardous or medical waste management company.[8][9] These companies are equipped to handle and transport chemical and pharmaceutical waste for proper final treatment, which is typically incineration.[5][7]

• Maintain Documentation: Retain all records and certificates of destruction provided by the waste disposal company. This documentation is essential for demonstrating regulatory compliance.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of Vitapex.

Caption: Vitapex Disposal Decision Workflow.

References

• 1. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]
• 2. neodental-intl.com [neodental-intl.com]
• 3. scribd.com [scribd.com]
• 4. chemmanagement.ehs.com [chemmanagement.ehs.com]
• 5. Dental practices must follow new pharmaceutical disposal protocols to stay compliant | ADA Member Advantage [adamemberadvantage.com]
• 6. neodental-intl.com [neodental-intl.com]
• 7. One moment, please... [drna.com]
• 8. Healthcare Environmental Resource Center (HERC) [hercenter.org]
• 9. medicalwastepros.com [medicalwastepros.com]

Essential Safety and Operational Guide for Handling Vitapex

This guide provides comprehensive safety protocols, operational procedures, and disposal plans for Vitapex, a premixed calcium hydroxide and iodoform paste. The information is intended for researchers, scientists, and drug development professionals to ensure safe and effective handling in a laboratory setting.

Composition of Vitapex

The quantitative composition of Vitapex is summarized in the table below.

Component	Concentration
Calcium Hydroxide	30%
Iodoform	40.4%
Silicone Oil	22.4%
Inert Ingredients	6.9%

Personal Protective Equipment (PPE)

To ensure personal safety and prevent exposure, the following personal protective equipment is mandatory when handling Vitapex.

PPE Category	Item
Hand Protection	Impervious gloves (e.g., nitrile or neoprene) are recommended.[1][2]
Eye Protection	Chemical safety glasses or goggles should be worn to protect against splashes.[2][3][4]
Body Protection	A lab coat or other protective clothing is advised to prevent skin contact.[3][5][6]
Respiratory Protection	Under normal conditions of use with good general ventilation, respiratory protection is not typically required as Vitapex is a paste.[2][3]

Operational Procedures for Safe Handling

Adherence to the following step-by-step procedures will minimize risks and ensure proper use of Vitapex.

Storage:

• Store Vitapex in its original, tightly closed container.[1][2][5]

• Keep in a cool, dry, and well-ventilated area.[1][2]

• Avoid exposure to direct sunlight and temperatures exceeding 38°C (100.4°F).[1][5]

Handling:

• Ensure the work area is well-ventilated.[5][7]

• Wear the appropriate personal protective equipment (gloves, eye protection, lab coat).[1][2][3][7]

• Dispense the required amount of Vitapex from the syringe.

• After dispensing, immediately replace the cap on the syringe to prevent contamination and drying of the paste.

• Wash hands thoroughly with soap and water after handling the material.[1][7]

Spill Management:

• In the event of a spill, wear gloves.[1][2]

• Use a paper towel or other absorbent material to soak up the spilled paste.[1]

• Place the contaminated materials into a designated, sealed container for disposal.[1][2]

• Clean the spill area with detergent and water.[3]

Disposal Plan

Proper disposal of Vitapex and associated waste is crucial to prevent environmental contamination and comply with regulations.

• Unused Product: Dispose of any unused Vitapex in accordance with all applicable federal, state, and local government regulations.[1][5] Do not dispose of it into drains or the environment.[5]

• Contaminated Materials: All materials that have come into contact with Vitapex, such as gloves, paper towels, and disposable tips, should be placed in a sealed container and disposed of according to institutional and governmental guidelines for chemical waste.[1]

Emergency First-Aid Procedures

In case of accidental exposure, follow these first-aid measures:

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes.[5] Seek medical attention if irritation persists.[3]

• Skin Contact: Remove contaminated clothing. Wipe off the excess material with a cotton ball soaked in alcohol and then wash the affected area with soap and water.[5] If skin irritation occurs, seek medical advice.[7]

• Ingestion: Rinse the mouth thoroughly with water.[3][5] Do not induce vomiting. Seek immediate medical attention.[3][5]

Vitapex Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Vitapex, from preparation to disposal.

Caption: A flowchart outlining the key steps for the safe handling of Vitapex in a laboratory setting.

References

• 1. neodental-intl.com [neodental-intl.com]
• 2. neodental-intl.com [neodental-intl.com]
• 3. henryschein.ca [henryschein.ca]
• 4. chemmanagement.ehs.com [chemmanagement.ehs.com]
• 5. irp-cdn.multiscreensite.com [irp-cdn.multiscreensite.com]
• 6. research.uga.edu [research.uga.edu]
• 7. dline.ee [dline.ee]